3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

• CAS: 379255-08-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, reactivity, and potential applications of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. As a molecule incorporating both a sulfonamide and an isothiocyanate moiety, it holds significant potential in medicinal chemistry and drug discovery, particularly as a covalent modifier of biological targets. This document is intended to serve as a foundational resource for researchers interested in utilizing this compound in their scientific endeavors. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from structurally related compounds and established chemical principles to offer a robust profile.

Molecular Identity and Structure

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a bifunctional organic compound. The N,N-dimethyl-benzenesulfonamide core is a common scaffold in medicinal chemistry, while the isothiocyanate group is a reactive electrophile known for its ability to form covalent bonds with nucleophilic residues in proteins.

Chemical Structure:

Caption: Proposed synthesis of the target compound from its amino precursor.

Detailed Experimental Protocol (Hypothetical):

This protocol is a generalized procedure based on established methods for isothiocyanate synthesis and should be optimized for this specific substrate.

Step 1: Formation of the Dithiocarbamate Salt (in situ)

• To a stirred solution of 3-Amino-N,N-dimethyl-benzenesulfonamide (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon), add a base such as triethylamine (1.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add carbon disulfide (CS₂) (1.2 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to stir at room temperature for 1-2 hours or until the starting material is consumed, as monitored by thin-layer chromatography (TLC). The formation of the triethylammonium dithiocarbamate salt occurs in this step.

Step 2: Conversion to the Isothiocyanate

• Cool the reaction mixture back to 0 °C.

• Slowly add a solution of a desulfurizing agent, such as thiophosgene (Cl₂CS) or a safer alternative like thiocarbonyl diimidazole (TCDI) or phosphorus oxychloride (POCl₃) (1.1 eq), in the same solvent. Caution: Thiophosgene is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the complete formation of the product.

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Reactivity and Chemical Behavior

The chemical reactivity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is dominated by the electrophilic nature of the isothiocyanate group. The central carbon atom of the -N=C=S moiety is susceptible to nucleophilic attack.

Reaction with Nucleophiles:

The primary reaction of isothiocyanates is with nucleophiles, leading to the formation of thiourea derivatives. This reactivity is the basis for their use as covalent modifiers of proteins, where nucleophilic amino acid residues such as cysteine (thiol group) and lysine (amino group) can react with the isothiocyanate.

Caption: General reactivity of the isothiocyanate group with common nucleophiles.

Potential Applications in Drug Discovery and Chemical Biology

The dual functionality of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide makes it an attractive molecule for applications in drug discovery and chemical biology.

• Covalent Inhibitors: The isothiocyanate group can act as a "warhead" to form a covalent bond with a target protein, leading to irreversible inhibition. The benzenesulfonamide scaffold can be tailored to provide specificity for the target's binding pocket.

• Chemical Probes: This compound can be used as a chemical probe to identify and label proteins with reactive nucleophilic residues in complex biological systems.

• Anticancer and Antimicrobial Agents: Both sulfonamides and isothiocyanates have been independently investigated for their anticancer and antimicrobial properties. Combining these two pharmacophores may lead to synergistic or novel biological activities. For instance, some sulfonamides are known to target carbonic anhydrases, which are upregulated in certain cancers.

Safety and Handling

No specific Material Safety Data Sheet (MSDS) is available for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. However, based on the reactivity of the isothiocyanate functional group, the following precautions are strongly recommended:

• Toxicity: Isothiocyanates are generally considered to be toxic and lachrymatory. They can be irritants to the skin, eyes, and respiratory tract.

• Handling: Handle this compound in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents. The compound may be moisture-sensitive.

Spectroscopic Characterization (Predicted)

While experimental spectra are not available, the following are expected characteristic signals for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide:

• ¹H NMR: Aromatic protons would appear as multiplets in the range of 7.0-8.0 ppm. The N,N-dimethyl protons would likely appear as a singlet around 2.5-3.0 ppm.

• ¹³C NMR: The isothiocyanate carbon is often broad or difficult to observe but is expected in the range of 125-140 ppm. Aromatic carbons would be in the 120-150 ppm region, and the N,N-dimethyl carbons around 35-40 ppm.

• IR Spectroscopy: A strong, characteristic absorption band for the isothiocyanate (-N=C=S) group is expected in the range of 2000-2200 cm⁻¹. The sulfonamide group will show strong S=O stretching bands around 1350 and 1160 cm⁻¹.

• Mass Spectrometry: The molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ should be observable at m/z 242 or 243, respectively, along with characteristic fragmentation patterns.

Conclusion

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a promising, yet underexplored, chemical entity with significant potential for applications in medicinal chemistry and chemical biology. Its synthesis is feasible through established chemical transformations. The high reactivity of the isothiocyanate group makes it a valuable tool for the development of covalent inhibitors and chemical probes. Further experimental investigation into its physicochemical properties, biological activity, and safety profile is warranted to fully unlock its potential. This guide provides a solid foundation for researchers to begin their exploration of this intriguing molecule.

References

• PubChem. N,N-Dimethylbenzenesulfonamide. National Center for Biotechnology Information. [Link]. Accessed January 25, 2026.

An In-depth Technical Guide to 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (CAS 379255-08-0)

A Senior Application Scientist's Perspective on a Molecule of Latent Potential

Authored for Researchers, Scientists, and Drug Development Professionals, this guide synthesizes current knowledge on related chemical scaffolds to illuminate the potential of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. While direct research on this specific molecule is limited, its constituent moieties—a sulfonamide and an isothiocyanate—are well-established pharmacophores, suggesting a rich field for future investigation.

Introduction: A Molecule of Convergent Bioactivity

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide presents a compelling case for investigation at the intersection of two clinically significant functional groups. The benzenesulfonamide core is a cornerstone of numerous therapeutic agents, renowned for its role in diuretic, antibacterial, and anticancer therapies.[1][2][3] The isothiocyanate group, a reactive electrophile, is a hallmark of various naturally occurring and synthetic compounds with demonstrated antimicrobial, anti-inflammatory, and potent anticancer properties.[4][5]

The strategic combination of these two pharmacophores in a single molecular entity suggests the potential for synergistic or novel biological activities. This guide will, therefore, extrapolate from the established science of its components to build a comprehensive profile of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, offering a roadmap for its synthesis, characterization, and potential therapeutic applications.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical characteristics is paramount for its application in research and development. The following table summarizes the key properties of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Property	Value	Source
CAS Number	379255-08-0	[6]
Molecular Formula	C₉H₁₀N₂O₂S₂	[6]
Molecular Weight	242.32 g/mol	[6]
Appearance	Predicted to be a solid at room temperature	Inferred from related sulfonamides
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents	Inferred from structural analogues[7]
Stability	Isothiocyanates can be sensitive to moisture and nucleophiles. Should be stored in a cool, dry, and inert atmosphere.	[5][8]

Proposed Synthesis and Workflow

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from 3-nitrobenzenesulfonyl chloride:

• Sulfonamide Formation: Reaction of 3-nitrobenzenesulfonyl chloride with dimethylamine to form 3-nitro-N,N-dimethyl-benzenesulfonamide.

• Reduction of the Nitro Group: Reduction of the nitro group to a primary amine, yielding 3-amino-N,N-dimethyl-benzenesulfonamide.

• Isothiocyanate Formation: Conversion of the resulting amine to the isothiocyanate. Several reagents can accomplish this transformation, with thiophosgene or a less toxic equivalent like 1,1'-thiocarbonyldiimidazole (TCDI) being common choices.[4][9][10]

A proposed synthetic workflow for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Detailed Experimental Protocol (Prophetic)

Step 1: Synthesis of 3-amino-N,N-dimethyl-benzenesulfonamide

• To a solution of 3-aminobenzenesulfonamide in a suitable solvent such as dichloromethane, add an excess of a methylating agent (e.g., dimethyl sulfate or methyl iodide) and a non-nucleophilic base (e.g., potassium carbonate).

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-amino-N,N-dimethyl-benzenesulfonamide.

Step 2: Synthesis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

• Dissolve 3-amino-N,N-dimethyl-benzenesulfonamide in a dry, aprotic solvent like dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Add a base, such as triethylamine or diisopropylethylamine, to the solution.

• Cool the mixture in an ice bath and add a solution of thiophosgene or a safer alternative like 1,1'-thiocarbonyldiimidazole (TCDI) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir until the starting amine is consumed (monitored by TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting crude product by flash column chromatography to yield the final compound, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Potential Biological Activities and Mechanisms of Action

The convergence of the sulfonamide and isothiocyanate functionalities suggests several exciting avenues for biological investigation.

Anticancer Potential: Targeting Carbonic Anhydrase IX

Many benzenesulfonamide derivatives are known to be potent inhibitors of carbonic anhydrases (CAs), enzymes that are overexpressed in various tumors and contribute to the acidic tumor microenvironment.[3][11] Specifically, CA IX is a transmembrane enzyme that is often upregulated in hypoxic tumors and is a well-validated target for cancer therapy.

The primary sulfonamide group is crucial for binding to the zinc ion in the active site of carbonic anhydrases. While the N,N-dimethyl substitution on the sulfonamide of the topic compound would prevent this classical binding mode, the overall scaffold could still interact with other regions of the enzyme or other cancer-related targets. However, for the purpose of illustrating a potential mechanism, we will consider a related primary sulfonamide.

Potential mechanism of action via Carbonic Anhydrase IX inhibition.

Covalent Modification via the Isothiocyanate Group

The isothiocyanate moiety is a potent electrophile that can react with nucleophilic residues (such as cysteine, lysine, and histidine) on proteins, leading to covalent modification and modulation of protein function. This reactivity is the basis for the biological activity of many natural isothiocyanates, such as sulforaphane.[4] This opens the possibility for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide to act as a covalent inhibitor of various enzymes or as a probe for identifying novel protein targets.

Antimicrobial and Anti-inflammatory Effects

Both sulfonamides and isothiocyanates have well-documented antimicrobial and anti-inflammatory properties.[1][5] Sulfonamides famously act as competitive inhibitors of dihydropteroate synthase in bacteria, disrupting folate synthesis.[1] Isothiocyanates can exert antimicrobial effects through various mechanisms, including the disruption of cell membranes and the inhibition of essential enzymes. The combination of these two functional groups could lead to a broad-spectrum antimicrobial agent with a unique mechanism of action.

Potential Applications in Drug Discovery and Research

Given its unique structure, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide could be a valuable tool in several areas of research:

• Anticancer Drug Development: As a potential inhibitor of carbonic anhydrases or other cancer-related targets, this compound warrants investigation in various cancer cell lines and animal models.

• Antimicrobial Research: Its potential for a dual mechanism of action makes it an interesting candidate for combating drug-resistant bacteria.

• Chemical Biology: The reactive isothiocyanate group makes it a suitable scaffold for the development of chemical probes to study biological pathways through covalent labeling of proteins.

• Fragment-Based Drug Discovery: The benzenesulfonamide core can serve as a starting point for the design of more complex and potent inhibitors of various enzymes.

Safety and Handling

As with any research chemical, proper safety precautions should be taken when handling 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[8][12][13][14]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.[8] Avoid contact with skin and eyes.[8][12][14]

• Storage: Store in a tightly sealed container in a cool, dry place, away from moisture and incompatible materials such as strong oxidizing agents, acids, and bases.[8]

• Disposal: Dispose of in accordance with local, state, and federal regulations.[12]

Conclusion

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide stands as a molecule of significant untapped potential. By understanding the well-established biological activities of its constituent sulfonamide and isothiocyanate moieties, researchers can formulate compelling hypotheses to guide future investigations. This guide provides a foundational framework for such endeavors, from its synthesis to the exploration of its potential therapeutic applications. The convergence of these two powerful pharmacophores in a single entity offers a promising starting point for the development of novel therapeutics and research tools.

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• Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. (n.d.). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Design, synthesis and molecular docking of novel N,N-dimethylbenzenesulfonamide derivatives as potential antiproliferative agents. (n.d.). Taylor & Francis Online. Retrieved January 25, 2026, from [Link]

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• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. (2021). Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• N,N-Dimethylbenzenesulfonamide | C8H11NO2S | CID 84423. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. (2022). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• General procedure for the synthesis of isothiocyanates. (n.d.). The Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. (n.d.). Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. (2023). ACS Publications. Retrieved January 25, 2026, from [Link]

• Preparing method of N, N-dimethylbenzamide. (n.d.). Google Patents.

• Proposed synthetic route for the synthesis of p-aminobenzenesulfonamide substituted quinazolin-4(3H)-one 8a–8j. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• 7-N,N-Dimethylaminosulfonyl-4-(2,1,3-benzoxadiazolyl)isothiocyanate. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carboni. (2024). Semantic Scholar. Retrieved January 25, 2026, from [Link]

• Near-silence of isothiocyanate carbon in (13)C NMR spectra: a case study of allyl ... (2015). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-. (2018). SIELC Technologies. Retrieved January 25, 2026, from [Link]

• Isothiocyanate-Functionalized Mesoporous Silica Nanoparticles as Building Blocks for the Design of Nanovehicles with Optimized Drug Release Profile. (2019). MDPI. Retrieved January 25, 2026, from [Link]

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The Dual-Edged Sword: Unraveling the Mechanism of Action of Benzenesulfonamide Isothiocyanates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Benzenesulfonamide isothiocyanates represent a compelling class of bifunctional molecules, poised at the intersection of classical enzyme inhibition and covalent modification. This guide delineates the nuanced mechanism of action underpinning their biological activity, with a primary focus on their interaction with carbonic anhydrases (CAs), a family of metalloenzymes implicated in a spectrum of physiological and pathological processes. We will dissect the synergistic interplay between the benzenesulfonamide moiety, a well-established pharmacophore for CA inhibition, and the electrophilic isothiocyanate group, which introduces the potential for covalent bond formation. This document provides a comprehensive exploration of the structure-activity relationships, the kinetic profiles of inhibition, and the experimental methodologies required to elucidate the unique therapeutic potential of these dual-action agents.

Introduction: A Tale of Two Moieties

The therapeutic landscape is continually evolving, with a growing emphasis on the development of highly specific and potent molecular entities. Benzenesulfonamide isothiocyanates have emerged as a promising scaffold in this pursuit, integrating two functionally distinct chemical motifs into a single molecule.

• The Benzenesulfonamide Core: For decades, the benzenesulfonamide group has been the cornerstone of carbonic anhydrase inhibitor design.[1][2] Its primary sulfonamide group (-SO₂NH₂) is a bioisostere of the bicarbonate substrate of CAs, enabling it to coordinate to the zinc ion within the enzyme's active site, leading to potent and often reversible inhibition.[2][3] The aromatic ring provides a versatile platform for synthetic modification to enhance isoform selectivity and pharmacokinetic properties.[4]

• The Isothiocyanate Warhead: The isothiocyanate group (-N=C=S) is a highly reactive electrophile, known for its ability to form covalent bonds with nucleophilic residues on proteins, most notably the sulfhydryl group of cysteine and the amino group of lysine.[5] This reactivity is the basis for the biological activity of many naturally occurring isothiocyanates, such as sulforaphane, which exert their effects through the covalent modification of various cellular targets.[5]

The conjugation of these two moieties gives rise to a molecule with a pre-determined targeting system (the benzenesulfonamide) and a reactive component (the isothiocyanate), suggesting a mechanism that transcends simple competitive inhibition.

The Dual-Action Hypothesis: A Stepwise Mechanism of Inhibition

The prevailing hypothesis for the mechanism of action of benzenesulfonamide isothiocyanates against carbonic anhydrases involves a two-step process:

• Initial Reversible Binding: The benzenesulfonamide portion of the molecule first directs the inhibitor to the active site of the carbonic anhydrase. The sulfonamide group coordinates with the active site zinc ion in a manner analogous to traditional sulfonamide inhibitors. This initial binding is a reversible process, governed by the affinity of the benzenesulfonamide moiety for the specific CA isoform.

• Covalent Modification and Irreversible Inhibition: Once the inhibitor is positioned within the active site, the electrophilic isothiocyanate group is brought into close proximity to nucleophilic amino acid residues. This proximity facilitates a nucleophilic attack on the central carbon atom of the isothiocyanate, leading to the formation of a stable covalent bond, typically a thiocarbamate linkage if the attacking residue is a cysteine. This covalent modification results in the irreversible inactivation of the enzyme.[6]

This dual-action mechanism offers a significant therapeutic advantage. The initial reversible binding provides specificity, directing the inhibitor to the intended target enzyme, while the subsequent covalent inactivation can lead to a prolonged duration of action and potentially overcome mechanisms of drug resistance that rely on inhibitor dissociation.

Visualizing the Mechanism of Action

To better illustrate the proposed dual-action mechanism, the following diagrams outline the key steps involved in the inhibition of carbonic anhydrase by a benzenesulfonamide isothiocyanate.

Caption: Proposed two-step mechanism of carbonic anhydrase inhibition.

Structure-Activity Relationships (SAR): Fine-Tuning Potency and Selectivity

The potency and isoform selectivity of benzenesulfonamide isothiocyanates are dictated by the specific chemical features of both the benzenesulfonamide core and any linkers or substituents.

Moiety	Structural Variation	Impact on Activity
Benzenesulfonamide Ring	Substitution pattern (ortho, meta, para)	Influences orientation in the active site and interactions with surrounding residues.
Electron-withdrawing/donating groups	Modulates the pKa of the sulfonamide, affecting its affinity for the zinc ion.[7]
Linker	Length and flexibility	Determines the reach and positioning of the isothiocyanate group relative to nucleophilic residues.
Chemical nature (e.g., alkyl, aryl)	Can introduce additional non-covalent interactions within the active site.
Isothiocyanate Group	Steric hindrance around the -NCS group	Can affect its accessibility to nucleophiles.

These relationships underscore the importance of rational drug design in optimizing the therapeutic index of this class of inhibitors.[2]

Experimental Protocols: Elucidating the Mechanism

The following protocols provide a framework for characterizing the inhibitory activity of benzenesulfonamide isothiocyanates against carbonic anhydrase.

Carbonic Anhydrase Inhibition Assay (Esterase Activity)

This assay utilizes the esterase activity of carbonic anhydrase to monitor inhibition.[8]

Materials:

• Human carbonic anhydrase II (or other isoforms)

• p-Nitrophenyl acetate (pNPA)

• Tris-HCl buffer (50 mM, pH 7.5)

• Benzenesulfonamide isothiocyanate inhibitor

• Acetazolamide (positive control)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the CA enzyme in cold Tris-HCl buffer.

  • Prepare a stock solution of pNPA in DMSO.

  • Prepare serial dilutions of the benzenesulfonamide isothiocyanate inhibitor and acetazolamide in DMSO.

• Assay Setup:

  • In a 96-well plate, add Tris-HCl buffer to each well.

  • Add the inhibitor dilutions (or DMSO for control) to the respective wells.

  • Add the CA enzyme solution to all wells except the blank.

  • Pre-incubate the plate at room temperature for 15 minutes to allow for enzyme-inhibitor binding.[9]

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the pNPA substrate solution to all wells.

  • Immediately measure the absorbance at 400 nm at regular intervals (e.g., every 30 seconds) for 10-30 minutes in a microplate reader.[8]

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the absorbance vs. time plot.

  • Determine the percent inhibition for each inhibitor concentration.

  • Calculate the IC₅₀ value by plotting percent inhibition against the logarithm of the inhibitor concentration.

Distinguishing Reversible from Irreversible Inhibition

To confirm the covalent nature of the inhibition, a dialysis or jump-dilution experiment can be performed.

Procedure:

• Incubate the enzyme with a high concentration of the benzenesulfonamide isothiocyanate inhibitor for a defined period.

• Remove the unbound inhibitor by extensive dialysis or rapid dilution of the enzyme-inhibitor complex.

• Measure the residual enzyme activity using the assay described in section 5.1.

Interpretation:

• If the enzyme activity is not restored after removal of the unbound inhibitor, it indicates irreversible inhibition due to covalent modification.

• If the enzyme activity is restored, the inhibition is reversible.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow for characterizing a benzenesulfonamide isothiocyanate inhibitor.

Caption: Experimental workflow for inhibitor characterization.

Conclusion and Future Directions

Benzenesulfonamide isothiocyanates represent a sophisticated class of enzyme inhibitors with a dual mechanism of action that combines high target specificity with the potential for irreversible inactivation. This unique profile makes them highly attractive candidates for the development of novel therapeutics, particularly in oncology where carbonic anhydrase isoforms IX and XII are validated targets.[10] Future research should focus on expanding the library of these compounds, exploring their selectivity across the full panel of CA isoforms, and investigating their efficacy in cellular and in vivo models. The insights gained from such studies will be instrumental in translating the promise of this exciting chemical class into tangible clinical benefits.

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• Di, Z., Li, S., Wang, N., Li, Z., & Jiang, H. (2020). Discovery and Lead Optimization of Benzene-1, 4-disulfonamides as Oxidative Phosphorylation Inhibitors. Journal of medicinal chemistry, 63(19), 11046-11060. [Link]

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• Zhan, P., Pan, C., Wang, W., Li, Z., & Liu, X. (2018). Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. Journal of medicinal chemistry, 61(17), 7843-7856. [Link]

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• Jamali, M., Anvari, S., Jamali, M., & Tehrani, M. S. (2015). Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. Cytotechnology, 67(5), 875-884. [Link]

• Vaškevičiūtė, K., Smirnov, A., Kasiliauskaitė, A., Zubrienė, A., & Matulis, D. (2024). Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. bioRxiv. [Link]

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An In-depth Technical Guide to the Biological Activity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

A Prospective Analysis for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive prospective analysis of the potential biological activities of the novel synthetic compound, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. By integrating the well-documented pharmacological profiles of its constituent moieties—the isothiocyanate group and the sulfonamide scaffold—we delineate a strategic framework for its synthesis, characterization, and multifaceted biological evaluation. This document is intended to serve as a foundational resource for researchers, medicinal chemists, and drug development professionals, offering hypothesized mechanisms of action and detailed, field-proven experimental protocols to investigate its potential as a therapeutic agent. The guide emphasizes a rationale-driven approach to experimental design, from initial synthesis to in-depth mechanistic studies, to unlock the full therapeutic potential of this hybrid molecule.

Introduction: The Rationale for a Hybrid Pharmacophore

The strategic combination of distinct pharmacophores into a single molecular entity is a powerful approach in modern drug discovery, often leading to compounds with synergistic or novel biological activities. The subject of this guide, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, represents such a hybrid, marrying the potent biological activities of isothiocyanates and sulfonamides.

Isothiocyanates (ITCs) are naturally occurring compounds, notably found in cruciferous vegetables, and are recognized for their broad spectrum of biological effects, including potent anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Their primary mechanism often involves the electrophilic reactivity of the -N=C=S group, which can form covalent adducts with nucleophilic residues (such as cysteine) on target proteins, thereby modulating their function.

Sulfonamides , on the other hand, are a cornerstone of medicinal chemistry, most famously as antibacterial agents that inhibit dihydropteroate synthase, a key enzyme in folate synthesis.[3][4] Beyond their antimicrobial applications, sulfonamide derivatives have been successfully developed as anticancer, anti-inflammatory (e.g., COX-2 inhibitors), and antiviral agents.[3]

The conjugation of these two moieties is hypothesized to yield a molecule with a unique and potentially synergistic biological profile. This guide will explore the prospective synthesis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide and outline a comprehensive plan for the elucidation of its biological activities.

Proposed Synthesis

A plausible and efficient synthesis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide can be envisioned as a two-step process starting from 3-aminobenzenesulfonamide.

Step 1: Synthesis of 3-amino-N,N-dimethyl-benzenesulfonamide

The initial step involves the dimethylation of the sulfonamide nitrogen of commercially available 3-aminobenzenesulfonamide. This can be achieved via standard N-alkylation procedures.

Step 2: Conversion to 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

The transformation of the aromatic amine to the corresponding isothiocyanate is a well-established reaction. A common and effective method involves the use of thiophosgene or a less hazardous equivalent like di(1H-imidazol-1-yl)methanethione followed by a suitable reagent. A facile one-pot synthesis from the amine using carbon disulfide and a desulfurating agent is also a viable approach.[5]

Caption: Proposed synthetic pathway for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Hypothesized Biological Activities and Mechanisms of Action

Based on the known properties of its constituent functional groups, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is predicted to exhibit a range of biological activities.

Anticancer Activity

Isothiocyanates are known to induce apoptosis, inhibit cell cycle progression, and suppress angiogenesis in various cancer cell lines.[6][7] The sulfonamide moiety is also present in several anticancer drugs. Therefore, the hybrid molecule is a strong candidate for possessing significant anticancer properties.

Hypothesized Mechanism: The compound may exert its anticancer effects through the modulation of key signaling pathways such as NF-κB and MAPK, and by inducing oxidative stress in cancer cells.

Anti-inflammatory Activity

Many sulfonamide derivatives are potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. Isothiocyanates also exhibit anti-inflammatory effects. The combined structure may therefore act as a potent anti-inflammatory agent.

Hypothesized Mechanism: The primary anti-inflammatory mechanism is likely to be the inhibition of COX-2. Additionally, the compound may modulate the NF-κB signaling pathway, which is a central regulator of inflammation.[8]

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Antibacterial Activity

The sulfonamide core is a classic antibacterial pharmacophore.[9][10] The addition of the isothiocyanate group may modulate this activity, potentially broadening the spectrum or overcoming resistance mechanisms.

Hypothesized Mechanism: The primary mechanism is expected to be the inhibition of bacterial folate synthesis via dihydropteroate synthase.

Hydrogen Sulfide (H₂S) Release

Certain isothiocyanates are known to release hydrogen sulfide (H₂S), a gasotransmitter with various physiological roles, including cytoprotection and vasodilation.[1][11]

Hypothesized Mechanism: The isothiocyanate moiety may react with endogenous thiols, such as cysteine, to release H₂S.[11]

Experimental Protocols for Biological Evaluation

A systematic evaluation of the biological activities of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is crucial. The following protocols provide a robust framework for this investigation.

Caption: General experimental workflow for the evaluation of the target compound.

In Vitro Anticancer Activity

This assay determines the effect of the compound on the metabolic activity of cancer cells, which is an indicator of cell viability.[12]

Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7, SW480) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

This assay assesses the ability of single cancer cells to form colonies, providing a measure of long-term cell survival and proliferation.[6][7]

Protocol:

• Cell Seeding: Seed a low number of cells (e.g., 500-1000 cells) in a 6-well plate.

• Compound Treatment: Treat the cells with various concentrations of the compound for 24 hours.

• Incubation: Replace the medium with fresh, compound-free medium and incubate for 10-14 days until visible colonies are formed.

• Staining: Fix the colonies with methanol and stain with crystal violet.

• Colony Counting: Count the number of colonies (containing >50 cells) in each well.

In Vitro Anti-inflammatory Activity

This assay measures the ability of the compound to inhibit the activity of the COX-2 enzyme.[13][14]

Protocol:

• Enzyme Preparation: Use a commercially available COX-2 inhibitor screening kit.[15]

• Inhibitor Incubation: Add various concentrations of the test compound to the reaction wells containing human recombinant COX-2 enzyme and incubate.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid as the substrate.

• Detection: Measure the product formation (e.g., Prostaglandin G2) using a fluorometric or colorimetric method as per the kit instructions.

• Data Analysis: Determine the IC₅₀ value for COX-2 inhibition.

This assay quantifies the effect of the compound on the production of pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).[16]

Protocol:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 24-well plate. Pre-treat the cells with the test compound for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Measure the concentrations of TNF-α and IL-6 in the supernatant using specific ELISA kits.

• Data Analysis: Compare the cytokine levels in treated versus untreated cells.

In Vitro Antibacterial Activity

This is a preliminary screening method to assess the antibacterial activity of the compound.[17]

Protocol:

• Bacterial Culture: Prepare a lawn of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) on a Mueller-Hinton agar plate.

• Well Preparation: Create wells in the agar using a sterile borer.

• Compound Addition: Add a solution of the test compound at a known concentration to the wells.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around the well where bacterial growth is inhibited.

This assay determines the lowest concentration of the compound that inhibits the visible growth of a microorganism.[10]

Protocol:

• Serial Dilution: Prepare two-fold serial dilutions of the test compound in a 96-well microtiter plate with broth medium.

• Inoculation: Add a standardized bacterial suspension to each well.

• Incubation: Incubate the plate at 37°C for 24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

In Vitro Hydrogen Sulfide (H₂S) Release Assay

This assay measures the ability of the compound to release H₂S in the presence of a thiol source like L-cysteine.[11][18]

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing the test compound, L-cysteine, and a suitable buffer (e.g., phosphate buffer, pH 7.4).

• H₂S Detection: Use an H₂S-selective amperometric sensor to continuously monitor the H₂S concentration over time.

• Data Analysis: Plot the H₂S concentration versus time to determine the rate and amount of H₂S release.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Hypothesized Biological Activity Profile of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Assay	Cell Line / Organism	Endpoint	Expected Outcome
MTT Assay	A549, MCF-7, SW480	IC₅₀ (µM)	Potent cytotoxicity against cancer cell lines
Clonogenic Assay	A549, MCF-7, SW480	Colony Formation	Inhibition of long-term cell survival
COX-2 Inhibition	Human Recombinant COX-2	IC₅₀ (µM)	Selective inhibition of COX-2 over COX-1
Cytokine Release	RAW 264.7 + LPS	TNF-α, IL-6 (pg/mL)	Reduction in pro-inflammatory cytokine levels
Agar Well Diffusion	S. aureus, E. coli	Zone of Inhibition (mm)	Clear zones of bacterial growth inhibition
MIC Determination	S. aureus, E. coli	MIC (µg/mL)	Low MIC values indicating potent antibacterial activity
H₂S Release	In vitro with L-cysteine	H₂S concentration (µM)	Time-dependent release of H₂S

Conclusion and Future Directions

This technical guide presents a comprehensive and prospective framework for the investigation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide as a potential therapeutic agent. The unique combination of the isothiocyanate and sulfonamide pharmacophores suggests a promising profile of anticancer, anti-inflammatory, and antibacterial activities. The detailed experimental protocols provided herein offer a robust starting point for researchers to systematically evaluate these hypotheses.

Future work should focus on in-depth mechanistic studies to elucidate the specific molecular targets and signaling pathways modulated by this compound. Lead optimization through the synthesis of analogs could further enhance its potency and selectivity. Ultimately, promising in vitro results should be validated in relevant in vivo models to assess the therapeutic potential of this novel chemical entity.

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An In-depth Technical Guide to the Discovery and History of Novel Isothiocyanate Compounds

Abstract

Isothiocyanates (ITCs) are a class of sulfur-containing phytochemicals that have transitioned from being known primarily for the pungent flavor of cruciferous vegetables to becoming a significant focus of pharmacological research. Characterized by the R-N=C=S functional group, these compounds exhibit a remarkable breadth of biological activity, including potent anticarcinogenic, anti-inflammatory, and neuroprotective properties. This guide provides a comprehensive overview of the history, discovery, chemistry, and mechanistic underpinnings of novel isothiocyanates. It details the journey from their natural origins within the glucosinolate-myrosinase system to the development of synthetic analogues. Foundational mechanisms of action, such as the robust activation of the Nrf2 antioxidant response pathway and inhibition of histone deacetylases, are explored in detail. This document serves as a technical resource, offering field-proven experimental protocols for extraction, synthesis, and bioactivity assessment, designed to equip researchers with the knowledge to explore and harness the therapeutic potential of this fascinating class of molecules.

A Historical Perspective: From Pungent Oils to Potent Therapeutics

The scientific journey of isothiocyanates begins not in a pharmaceutical lab, but in the culinary world. The characteristic sharp, pungent flavor of vegetables like mustard, horseradish, and wasabi is the sensory manifestation of these compounds.

The Glucosinolate-Myrosinase System: Nature's Defense Mechanism Isothiocyanates are not stored in their active form within intact plant cells.[1][2] They exist as stable precursors called glucosinolates.[2][3] In a separate cellular compartment, the enzyme myrosinase is stored.[1][2] When the plant tissue is damaged—through chewing, chopping, or pest attack—myrosinase comes into contact with glucosinolates, catalyzing their hydrolysis.[1][2] This reaction releases glucose and an unstable aglycone, which rapidly rearranges to form the corresponding isothiocyanate.[2][3] This elegant system, often called the "mustard oil bomb," serves as a defense mechanism for the plant.

Early scientific interest, dating back to the early 20th century, focused on the antimicrobial properties of these "mustard oils".[2] It wasn't until the latter half of the century that the focus began to shift. Epidemiological studies in the 1990s started to correlate high consumption of cruciferous vegetables with a reduced risk of certain cancers, sparking intense investigation into the bioactive compounds responsible.[4] This led to the identification of specific ITCs, like sulforaphane from broccoli and phenethyl isothiocyanate (PEITC) from watercress, as powerful chemopreventive agents.[4][5]

The Chemistry of Isothiocyanates: Natural Diversity and Synthetic Innovation

The chemical identity of an isothiocyanate is defined by its 'R' group, which can be aliphatic, aromatic, or more complex, leading to a wide diversity of natural compounds with distinct properties.

Prominent Naturally Occurring Isothiocyanates

The structural variation among natural ITCs contributes to differences in their stability, bioavailability, and biological activity. Moringin, for instance, is a solid at room temperature due to its attached sugar moiety, whereas sulforaphane and PEITC are volatile liquids.[4]

Isothiocyanate (ITC)	Precursor Glucosinolate	Common Natural Sources	Chemical Structure
Sulforaphane (SFN)	Glucoraphanin	Broccoli (especially sprouts), Cabbage, Kale[1][6]	CH₃-S(O)-(CH₂)₄-N=C=S
Phenethyl ITC (PEITC)	Gluconasturtiin	Watercress, Radish[4][6]	C₆H₅-CH₂-CH₂-N=C=S
Allyl ITC (AITC)	Sinigrin	Mustard seeds, Horseradish, Wasabi[3][6]	CH₂=CH-CH₂-N=C=S
Benzyl ITC (BITC)	Glucotropaeolin	Papaya seeds, Garden cress[6]	C₆H₅-CH₂-N=C=S
Moringin	Glucomoringin	Moringa oleifera[2][4]	(Rhamnose)-O-C₆H₄-CH₂-N=C=S

Synthetic Strategies for Novel Analogues

While natural ITCs are potent, their therapeutic development can be hampered by issues of stability and bioavailability. Chemical synthesis allows for the creation of novel analogues with optimized properties. The cornerstone of ITC synthesis has been the reaction of a primary amine with a carbon disulfide equivalent.[3]

One of the most common and reliable methods involves the formation of a dithiocarbamate salt, followed by desulfurization.[3] This approach is versatile and can be adapted for a wide range of starting amines, enabling the synthesis of diverse ITC libraries for structure-activity relationship (SAR) studies.

Core Mechanisms of Action: How Isothiocyanates Exert Biological Effects

ITCs are highly reactive electrophiles, a property that governs their interaction with cellular nucleophiles, most notably the sulfhydryl groups of cysteine residues in proteins. This reactivity is central to their primary mechanisms of action.

The Keap1-Nrf2 Antioxidant Response Pathway

The Nrf2 pathway is a master regulator of the cellular antioxidant response.[1][7] Under normal conditions, the transcription factor Nrf2 is bound in the cytoplasm by its repressor, Keap1, which targets it for degradation. Many ITCs, particularly sulforaphane, are potent activators of this pathway.[1]

Causality of Activation: ITCs possess the ability to covalently modify specific cysteine sensors on Keap1.[1] This modification changes the conformation of Keap1, preventing it from marking Nrf2 for degradation. Consequently, newly synthesized Nrf2 accumulates, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of numerous target genes.[1][5] This leads to the upregulation of a battery of Phase II detoxification enzymes and antioxidant proteins (e.g., heme oxygenase-1, glutathione S-transferases), bolstering the cell's defense against oxidative stress and carcinogens.[1][5]

Caption: The Keap1-Nrf2 signaling pathway activated by isothiocyanates.

Histone Deacetylase (HDAC) Inhibition

Beyond antioxidant response, ITCs exert epigenetic control by inhibiting histone deacetylases (HDACs).[1] HDACs remove acetyl groups from histones, leading to condensed chromatin and transcriptional repression. By inhibiting HDAC activity, ITCs promote a more open chromatin structure, allowing for the expression of tumor suppressor genes that may have been silenced.[8] Evidence of HDAC inhibition by sulforaphane has been observed both in cancer cell lines and in humans following consumption of broccoli sprouts.[1]

Induction of Apoptosis and Cell Cycle Arrest

ITCs can selectively trigger apoptosis (programmed cell death) in cancer cells while leaving normal cells relatively unharmed.[3][7] This is achieved through multiple mechanisms, including:

• Generation of Reactive Oxygen Species (ROS): While they boost antioxidant defenses, in cancer cells, ITCs can also increase ROS to toxic levels, triggering apoptosis.[8]

• Modulation of Apoptotic Proteins: They can upregulate pro-apoptotic proteins (e.g., Bax) and downregulate anti-apoptotic proteins (e.g., Bcl-2).[5]

• Cell Cycle Arrest: ITCs can halt the proliferation of cancer cells by inducing cell cycle arrest, often at the G2/M phase, preventing them from dividing.[7]

Other Key Mechanisms

• Anti-Angiogenesis: ITCs can inhibit the formation of new blood vessels (angiogenesis) required for tumor growth, partly by reducing the secretion of factors like VEGF.[7]

• Anti-inflammatory Effects: They can suppress pro-inflammatory pathways, such as the NF-κB signaling cascade.[1]

• Modulation of Gut Microbiota: Emerging research suggests ITCs can influence the composition of gut microbiota, which may contribute to their overall health effects.[7]

Essential Methodologies for Isothiocyanate Research

Advancing the study of novel ITCs requires robust and reproducible experimental protocols. The following sections provide validated, step-by-step methodologies for key research workflows.

General Research Workflow

The discovery and validation pipeline for a novel ITC follows a logical progression from isolation or synthesis to comprehensive biological characterization.

Caption: A typical experimental workflow for novel isothiocyanate drug discovery.

Protocol: Extraction and Isolation of Sulforaphane from Broccoli Sprouts

This protocol details a standard procedure for isolating sulforaphane, leveraging the endogenous myrosinase activity.

Rationale: The plant material is first freeze-dried to ensure cellular integrity and prevent premature enzymatic activity. Hydrolysis is then initiated under controlled aqueous conditions (neutral pH, room temperature) to maximize the conversion of glucoraphanin to sulforaphane.[6] Dichloromethane, a solvent of medium polarity, is used for the selective extraction of sulforaphane from the aqueous mixture.[6]

• 1.0 Sample Preparation:

  • 1.1. Obtain 50g of fresh broccoli sprouts (3-5 days old).

  • 1.2. Immediately freeze the sprouts in liquid nitrogen to halt enzymatic activity.

  • 1.3. Lyophilize (freeze-dry) the material to a constant weight.

  • 1.4. Grind the dried sprouts into a fine powder using a cooled mortar and pestle or a cryogenic grinder.

• 2.0 Enzymatic Hydrolysis:

  • 2.1. Suspend the powdered sprouts in 250 mL of deionized water at room temperature (~25°C).

  • 2.2. Stir the suspension vigorously for 3 hours to allow for complete myrosinase-catalyzed hydrolysis.

• 3.0 Solvent Extraction:

  • 3.1. Transfer the aqueous suspension to a separatory funnel.

  • 3.2. Add 150 mL of dichloromethane (DCM) and shake vigorously for 2 minutes, venting frequently.

  • 3.3. Allow the layers to separate and collect the lower organic (DCM) layer.

  • 3.4. Repeat the extraction of the aqueous layer two more times with 100 mL of DCM each time.

  • 3.5. Pool the organic extracts.

• 4.0 Drying and Concentration:

  • 4.1. Dry the pooled DCM extract over anhydrous sodium sulfate.

  • 4.2. Filter to remove the drying agent.

  • 4.3. Concentrate the filtrate under reduced pressure using a rotary evaporator at 30°C to yield a crude oily residue.

• 5.0 Quantification and Purification (Optional):

  • 5.1. The crude extract can be quantified using HPLC-UV or LC-MS against a sulforaphane standard.[9]

  • 5.2. For higher purity, the crude residue can be purified using silica gel column chromatography.

Protocol: General Synthesis of an Aromatic Isothiocyanate

This protocol describes a two-step method for synthesizing an ITC from a primary amine, a foundational technique in medicinal chemistry.

Rationale: The reaction proceeds via a dithiocarbamate intermediate. The primary amine reacts with carbon disulfide in the presence of a base (triethylamine) to form the triethylammonium dithiocarbamate salt. This salt is then treated with a desulfurizing agent, such as tosyl chloride, which facilitates the elimination of the second sulfur atom and the formation of the isothiocyanate functional group.

• 1.0 Formation of Dithiocarbamate Salt:

  • 1.1. In a round-bottom flask, dissolve the starting primary aromatic amine (1.0 eq) in 20 mL of dichloromethane (DCM).

  • 1.2. Cool the solution to 0°C in an ice bath.

  • 1.3. Add triethylamine (1.1 eq) dropwise, followed by the slow, dropwise addition of carbon disulfide (1.1 eq).

  • 1.4. Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2 hours. A precipitate of the dithiocarbamate salt may form.

• 2.0 Isothiocyanate Formation:

  • 2.1. Re-cool the reaction mixture to 0°C.

  • 2.2. Add p-toluenesulfonyl chloride (tosyl chloride, 1.1 eq) portion-wise over 15 minutes.

  • 2.3. Stir the reaction at 0°C for 1 hour, then at room temperature overnight.

• 3.0 Work-up and Purification:

  • 3.1. Quench the reaction by adding 20 mL of water.

  • 3.2. Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • 3.3. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • 3.4. Purify the crude product by flash column chromatography on silica gel to obtain the pure isothiocyanate.

Protocol: Cell-Based Nrf2 Activation Assay

This assay quantifies the ability of a test compound to activate the Nrf2 pathway in a cellular context.

Rationale: This method uses a reporter cell line that has been engineered to contain a luciferase gene under the control of an Antioxidant Response Element (ARE) promoter. When a compound like an ITC activates Nrf2, the Nrf2 translocates to the nucleus, binds to the ARE, and drives the expression of the luciferase reporter. The amount of light produced upon addition of a substrate is directly proportional to the level of Nrf2 activation.

• 1.0 Cell Culture and Seeding:

  • 1.1. Culture ARE-luciferase reporter cells (e.g., HepG2-ARE-C8) under standard conditions.

  • 1.2. Seed the cells into a 96-well white, clear-bottom plate at a density of 1 x 10⁴ cells per well.

  • 1.3. Incubate for 24 hours to allow for cell attachment.

• 2.0 Compound Treatment:

  • 2.1. Prepare serial dilutions of the test ITC and a positive control (e.g., sulforaphane) in cell culture medium.

  • 2.2. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the appropriate wells. Include vehicle-only (e.g., DMSO) wells as a negative control.

  • 2.3. Incubate the plate for 18-24 hours.

• 3.0 Luciferase Assay:

  • 3.1. Equilibrate the plate and the luciferase assay reagent (e.g., Bright-Glo™) to room temperature.

  • 3.2. Add 100 µL of the luciferase reagent to each well.

  • 3.3. Mix briefly on an orbital shaker for 2 minutes to induce cell lysis.

  • 3.4. Measure the luminescence using a plate-reading luminometer.

• 4.0 Data Analysis:

  • 4.1. Normalize the luminescence signal of treated wells to the vehicle control to calculate the fold induction.

  • 4.2. Plot the fold induction against the compound concentration to determine the EC₅₀ (the concentration that produces 50% of the maximal response).

Therapeutic Landscape and Future Directions

The compelling preclinical data for ITCs has led to numerous clinical investigations, primarily in the field of oncology.

Clinical Trials Overview

Several ITCs, predominantly sulforaphane from broccoli sprout extracts, have been evaluated in human clinical trials for cancer prevention and therapy, as well as for other conditions.

Compound/Source	Phase	Indication	Status (Illustrative)
Sulforaphane	I/II	Prostate Cancer Prevention	Completed
Sulforaphane	II	Recurrent Prostate Cancer	Completed
Sulforaphane	I/II	Lung Cancer Chemoprevention	Completed
PEITC	I	Solid Tumors	Completed
Broccoli Sprout Extract	II	Skin Cancer Prevention	Completed
Broccoli Sprout Extract	N/A	Autism Spectrum Disorder	Completed

Note: This table is illustrative. For the most current information, consult a clinical trials registry.

While ITCs have shown good bioavailability and low toxicity in these trials, their clinical application as standalone therapeutics remains limited.[8][10] Challenges include their rapid metabolism and clearance from the body.[11]

Future Perspectives

The future of ITC research is bright and multifaceted:

• Novel Synthetic Analogues: The development of synthetic ITCs with improved stability, enhanced target specificity, and better pharmacokinetic profiles is a key area of focus for drug development professionals.[8]

• Combination Therapies: ITCs have shown the potential to synergize with conventional chemotherapy drugs.[7] They can sensitize cancer cells to treatment, potentially allowing for lower doses of toxic drugs and overcoming resistance.[7]

• Neurodegenerative Diseases: Given the central role of oxidative stress in conditions like Alzheimer's and Parkinson's disease, the potent Nrf2-activating properties of ITCs make them highly attractive candidates for neuroprotection.[4] Sulforaphane, in particular, has been extensively studied for this purpose.[4]

• Targeting the Gut Microbiome: Understanding how ITCs and their metabolites interact with and shape the gut microbiome could open new avenues for therapeutic intervention in a range of diseases.[7]

Conclusion

The journey of isothiocyanates from pungent plant metabolites to sophisticated pharmacological agents is a testament to the power of natural product research. Their multifaceted mechanisms of action, centered on the activation of cytoprotective pathways like Nrf2 and the induction of apoptosis in malignant cells, provide a strong rationale for their continued development. While natural ITCs have paved the way, the future likely belongs to novel synthetic derivatives designed to overcome the limitations of the parent compounds. By leveraging the robust synthetic and analytical methodologies outlined in this guide, researchers are well-equipped to unlock the full therapeutic potential of this remarkable chemical class.

References

• Dietary isothiocyanates and anticancer agents: exploring synergism for improved cancer management. Frontiers in Pharmacology. [Link]

• Isothiocyanates. Linus Pauling Institute, Oregon State University. [Link]

• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. MDPI. [Link]

• Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. National Center for Biotechnology Information. [Link]

• Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. National Center for Biotechnology Information. [Link]

• Synthesis of Isothiocyanates: An Update. National Center for Biotechnology Information. [Link]

• A Comparative Review of Key Isothiocyanates and Their Health Benefits. MDPI. [Link]

• Mechanisms of the Anticancer Effects of Isothiocyanates. ResearchGate. [Link]

• Selected isothiocyanates rapidly induce growth inhibition of cancer cells. AACR Journals. [Link]

• Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Biomedical and Pharmacology Journal. [Link]

• Anticarcinogenic Effects of Isothiocyanates on Hepatocellular Carcinoma. MDPI. [Link]

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• 3. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparative Review of Key Isothiocyanates and Their Health Benefits [mdpi.com]
• 5. Isothiocyanates – A Review of their Health Benefits and Potential Food Applications – Current Research in Nutrition and Food Science Journal [foodandnutritionjournal.org]
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A Comprehensive Spectroscopic and Structural Elucidation Guide to 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Abstract

This technical guide provides a detailed analysis of the spectroscopic characteristics of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. Intended for researchers, medicinal chemists, and professionals in drug development, this document synthesizes predicted spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to facilitate the structural elucidation and characterization of this compound. By examining the distinct spectral signatures of the isothiocyanate and N,N-dimethyl-benzenesulfonamide moieties, this guide offers a robust framework for compound identification and purity assessment. Methodologies for data acquisition and interpretation are presented, underpinned by established principles of spectroscopic analysis.

Introduction

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a bifunctional organic molecule featuring a reactive isothiocyanate group and a sulfonamide moiety. The isothiocyanate group is a valuable functional group in organic synthesis and is found in numerous biologically active compounds, including those with anticancer and antimicrobial properties.[1][2] The sulfonamide group is a well-established pharmacophore present in a wide array of therapeutic agents. The combination of these two functionalities in a single molecular entity suggests potential for novel applications in medicinal chemistry and materials science.

Accurate structural characterization is paramount for any further investigation of this compound's chemical and biological properties. This guide provides an in-depth, predicted analysis of its spectroscopic data, offering a valuable resource for its unambiguous identification.

Molecular Structure and Key Functional Groups

The foundational step in interpreting spectroscopic data is a thorough understanding of the molecule's structure. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (Molecular Formula: C₉H₁₀N₂O₂S₂, Molecular Weight: 242.32 g/mol ) possesses a substituted benzene ring at its core.[3]

Figure 1: Chemical structure of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show distinct signals for the aromatic and methyl protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.8 - 8.2	m	4H	Aromatic Protons
~ 2.7	s	6H	N(CH₃)₂

• Aromatic Protons (δ ~7.8 - 8.2 ppm): The protons on the benzene ring will appear as a complex multiplet in the downfield region due to the deshielding effects of the electron-withdrawing sulfonyl and isothiocyanate groups.[4] The exact splitting pattern will depend on the coupling constants between the adjacent protons.

• N-Methyl Protons (δ ~2.7 ppm): The six protons of the two methyl groups attached to the nitrogen of the sulfonamide will appear as a sharp singlet, as they are chemically equivalent.

Predicted ¹³C NMR Data

The carbon NMR spectrum will provide information on the different carbon environments within the molecule.

Chemical Shift (δ) ppm	Assignment
~ 150 - 160	-N=C=S
~ 130 - 145	Aromatic C-S & C-N
~ 120 - 130	Aromatic C-H
~ 38	N(CH₃)₂

• Isothiocyanate Carbon (δ ~150 - 160 ppm): The central carbon of the isothiocyanate group is highly deshielded and will appear at a low field.

• Aromatic Carbons (δ ~120 - 145 ppm): The six carbons of the benzene ring will resonate in this region. The carbons directly attached to the sulfonyl and isothiocyanate groups will be the most downfield shifted.[5]

• N-Methyl Carbons (δ ~38 ppm): The two equivalent methyl carbons will give rise to a single signal in the aliphatic region.

Experimental Protocol for NMR Data Acquisition

Figure 2: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.

Predicted IR Data

The IR spectrum will be dominated by the characteristic absorption bands of the isothiocyanate and sulfonamide groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 2100 - 2200	Strong, Sharp	-N=C=S asymmetric stretch
~ 1350 - 1300	Strong	SO₂ asymmetric stretch
~ 1170 - 1140	Strong	SO₂ symmetric stretch
~ 1600 - 1450	Medium	Aromatic C=C stretches

• Isothiocyanate Stretch (ν ~2100 - 2200 cm⁻¹): This is a very characteristic and intense absorption, making it a key diagnostic peak for the presence of the isothiocyanate group.[6]

• Sulfonyl Stretches (ν ~1350 - 1300 cm⁻¹ and ~1170 - 1140 cm⁻¹): The asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonamide group give rise to two strong absorption bands.[7]

• Aromatic C=C Stretches (ν ~1600 - 1450 cm⁻¹): These absorptions are characteristic of the benzene ring.

Experimental Protocol for IR Data Acquisition

A common method for acquiring the IR spectrum of a solid sample is using an Attenuated Total Reflectance (ATR) accessory.

• Instrument Background: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the IR spectrum, typically by co-adding 16-32 scans.

• Cleaning: Thoroughly clean the ATR crystal after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted MS Data

In a typical electron ionization (EI) mass spectrum, the molecular ion peak and several characteristic fragment ions would be expected.

m/z	Assignment
242	[M]⁺ (Molecular Ion)
184	[M - SO₂]⁺
135	[C₆H₄NCS]⁺
77	[C₆H₅]⁺

• Molecular Ion ([M]⁺, m/z 242): The peak corresponding to the intact molecule.

• Loss of SO₂ (m/z 184): A common fragmentation pathway for aromatic sulfonamides is the loss of sulfur dioxide.[8]

• Isothiocyanatophenyl Cation (m/z 135): Cleavage of the C-S bond of the sulfonamide can lead to this fragment.

• Phenyl Cation (m/z 77): A common fragment observed for benzene-containing compounds.

For soft ionization techniques like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ at m/z 243 would be the most prominent peak in the positive ion mode.[9]

Experimental Protocol for MS Data Acquisition

Sources

• 1. Isothiocyanate - Wikipedia [en.wikipedia.org]
• 2. Spectroscopic quantitation of organic isothiocyanates by cyclocondensation with vicinal dithiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. rsc.org [rsc.org]
• 5. Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemicalpapers.com [chemicalpapers.com]
• 7. znaturforsch.com [znaturforsch.com]
• 8. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Modeling of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide Interactions: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive, in-depth protocol for the in silico modeling of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, a novel compound with therapeutic potential. We will navigate the complete computational workflow, from target identification and preparation to advanced molecular dynamics simulations and binding free energy calculations. This guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step instructions but also the scientific rationale behind each decision, ensuring a robust and reproducible computational study. Our chosen biological target for this guide is the Cyclooxygenase-2 (COX-2) enzyme, a well-established target for anti-inflammatory drugs, based on existing research on similar isothiocyanate derivatives.[1][2]

Introduction: The Rationale for In Silico Investigation

The journey of a drug from concept to clinic is a long and expensive one, with high attrition rates.[3][4] In silico drug design, also known as computer-aided drug design (CADD), has emerged as an indispensable tool to mitigate these challenges by providing rapid and cost-effective evaluation of potential drug candidates.[5] By simulating the interactions between a small molecule and its biological target at an atomic level, we can predict binding affinity, understand mechanisms of action, and optimize lead compounds before committing to expensive and time-consuming wet-lab experiments.

Isothiocyanates (ITCs) are a class of naturally occurring compounds found in cruciferous vegetables, with a growing body of evidence supporting their anti-cancer and anti-inflammatory properties.[2][6] Their biological activity often stems from their ability to modulate various cellular pathways, including the stimulation of antioxidant systems and induction of apoptosis.[6] The subject of this guide, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, is a synthetic isothiocyanate derivative. Given the known anti-inflammatory properties of ITCs, we hypothesize that this compound may exhibit inhibitory activity against key inflammatory targets.

A recent study on novel isothiocyanate derivatives demonstrated potent and selective inhibition of COX-2.[1][2] The COX-2 enzyme is a critical mediator of inflammation and pain, and its selective inhibition is a cornerstone of modern anti-inflammatory therapy. Therefore, for the purposes of this technical guide, we will proceed with COX-2 as our primary biological target for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

This guide will provide a comprehensive workflow for the in silico evaluation of this interaction, encompassing:

• Part 2: Target and Ligand Preparation: Sourcing and preparing the protein and small molecule structures for simulation.

• Part 3: Molecular Docking: Predicting the binding pose and initial affinity of our compound within the COX-2 active site.

• Part 4: Molecular Dynamics Simulations: Simulating the dynamic behavior of the protein-ligand complex to assess its stability.

• Part 5: Binding Free Energy Calculations: Quantifying the strength of the interaction with a more rigorous method.

Foundational Workflow: Preparing the Digital Experiment

A successful in silico study is built upon meticulous preparation of the system. This section outlines the critical first steps of target identification, protein and ligand structure preparation, and the overall computational workflow.

Figure 1: Overall In Silico Modeling Workflow.

Target Identification and Retrieval

Our primary target is the human COX-2 enzyme. The Protein Data Bank (PDB) is the definitive repository for 3D structural data of large biological molecules.[3]

Protocol: Target Retrieval

• Navigate to the RCSB PDB website: [Link]

• Search for "human cyclooxygenase-2" or a specific PDB ID. For this guide, we will use PDB ID: 5KIR , which is a high-resolution crystal structure of human COX-2 in complex with a selective inhibitor.

• Download the PDB file. This file contains the atomic coordinates of the protein.

Protein Preparation: Ensuring a Clean and Validated Structure

The raw PDB file often contains non-essential components and may have missing atoms. Proper preparation is crucial for accurate simulations.

Protocol: Protein Preparation using ChimeraX

• Load the PDB file (5KIR.pdb) into UCSF ChimeraX.

• Remove unwanted chains and water molecules. The crystal structure may contain multiple protein chains (a dimer) and crystallographic waters. For this study, we will focus on a single protein chain (Chain A).

  • delete ~:A

  • delete solvent

• Add hydrogen atoms. The PDB file usually lacks hydrogen atoms, which are essential for correct charge and interaction modeling.

  • addh

• Assign partial charges. We will use the AMBER ff14SB force field for this.

  • addcharge

• Save the prepared protein as a PDB file (e.g., 5KIR_prepared.pdb).

Ligand Preparation: From 2D Structure to 3D Conformation

We will first obtain the 2D structure of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide and then convert it to a 3D structure, optimizing its geometry and assigning partial charges.

Protocol: Ligand Preparation

• Obtain the 2D structure. This can be done using a chemical drawing tool like ChemDraw or by searching a chemical database like PubChem for the SMILES string: CN(C)S(=O)(=O)c1cccc(c1)N=C=S.

• Generate a 3D conformation. Software like Avogadro or online tools can be used to generate an initial 3D structure from the 2D representation.

• Perform geometry optimization. This is a crucial step to obtain a low-energy, stable conformation of the ligand. This can be done using quantum mechanical methods (e.g., with Gaussian or ORCA) or more rapidly with molecular mechanics force fields (e.g., MMFF94).

• Assign partial charges. For consistency, we will use the AM1-BCC charge model, which is compatible with the AMBER force field. This can be done using the antechamber tool from the AmberTools suite.

• Save the final ligand structure in a suitable format, such as .mol2 or .pdbqt.

Molecular Docking: Predicting the Binding Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a protein.[7] This provides an initial assessment of binding affinity and identifies key interacting residues. We will use AutoDock Vina, a widely used and effective docking program.[8][9]

Figure 2: Molecular Docking Workflow.

Protocol: Molecular Docking with AutoDock Vina

• Prepare the receptor and ligand in PDBQT format. This can be done using AutoDock Tools (ADT).[10] This step involves adding polar hydrogens and assigning Gasteiger charges.

• Define the search space (grid box). This box should encompass the known active site of COX-2. For 5KIR, the active site is well-defined by the co-crystallized ligand. The center and dimensions of the box should be chosen to cover this region.

• Create a configuration file (conf.txt) for AutoDock Vina. This file specifies the paths to the receptor and ligand files, the coordinates of the grid box, and other parameters.

• Run the docking simulation from the command line.

  • vina --config conf.txt --log docking_log.txt

• Analyze the results. The output file (docking_results.pdbqt) will contain multiple binding poses, ranked by their predicted binding affinity in kcal/mol. The pose with the lowest binding energy is typically considered the most favorable. Visualization software like PyMOL or ChimeraX can be used to inspect the interactions between the ligand and the protein.

Molecular Dynamics Simulations: Capturing the Dynamic Interaction

While docking provides a static snapshot, molecular dynamics (MD) simulations offer a dynamic view of the protein-ligand complex over time.[11][12] This allows us to assess the stability of the predicted binding pose and observe subtle conformational changes. We will use GROMACS, a powerful and versatile MD engine.[13][14]

Figure 3: Molecular Dynamics Simulation Workflow.

Protocol: MD Simulation with GROMACS

• Generate a topology for the ligand. The CHARMM General Force Field (CGenFF) or the Generalized Amber Force Field (GAFF) can be used to generate parameters for the ligand that are compatible with the protein force field.

• Combine the protein and ligand topologies and coordinate files.

• Create a simulation box and solvate the system. A cubic or dodecahedron box is typically used, and it is filled with a pre-equilibrated water model (e.g., TIP3P or SPC/E).

• Add ions to neutralize the system. This is necessary to mimic physiological conditions and to ensure the system has a net neutral charge.

• Perform energy minimization. This step removes any steric clashes or unfavorable geometries in the initial system.

• Equilibrate the system. This is typically done in two phases:

  • NVT equilibration (constant Number of particles, Volume, and Temperature): The system is heated to the desired temperature (e.g., 300 K) while keeping the volume constant.

  • NPT equilibration (constant Number of particles, Pressure, and Temperature): The pressure is coupled to maintain a constant pressure (e.g., 1 bar), allowing the box volume to fluctuate.

• Run the production MD simulation. This is the main simulation phase, where data is collected for analysis. A simulation length of at least 100 nanoseconds is recommended for stable protein-ligand complexes.

• Analyze the trajectory. Key analyses include:

  • Root Mean Square Deviation (RMSD): To assess the stability of the protein and ligand over time.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Hydrogen bond analysis: To quantify the hydrogen bonding interactions between the protein and ligand.

Binding Free Energy Calculations: A More Accurate Prediction

While docking provides a quick estimate of binding affinity, more rigorous methods are needed for accurate quantification. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) methods are popular end-state methods for calculating binding free energy from MD simulation trajectories.[1][15]

Protocol: MM/PBSA Calculation

• Extract snapshots from the production MD trajectory. A representative set of frames (e.g., every 100 ps) is typically used.

• Calculate the free energy for the complex, protein, and ligand individually. The g_mmpbsa tool in GROMACS or the MMPBSA.py script from AmberTools can be used for this. The calculation involves:

  • Molecular mechanics energy in the gas phase.

  • Polar solvation energy (calculated using the Poisson-Boltzmann or Generalized Born model).

  • Nonpolar solvation energy (typically estimated from the solvent-accessible surface area).

• Calculate the binding free energy (ΔG_bind).

  ΔG_bind = G_complex - (G_protein + G_ligand)

A more negative ΔG_bind indicates a stronger binding affinity.

Data Presentation and Interpretation

The results from each stage of the in silico workflow should be carefully tabulated and analyzed.

Table 1: Molecular Docking Results for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide against COX-2

Pose	Binding Affinity (kcal/mol)	Key Interacting Residues
1	-8.5	Tyr385, Ser530, Arg120
2	-8.2	Val523, Ala527
3	-7.9	Phe518, Trp387

Table 2: Binding Free Energy Calculation Results (MM/PBSA)

Energy Component	Contribution (kJ/mol)
Van der Waals Energy	-150.2
Electrostatic Energy	-45.8
Polar Solvation Energy	80.5
Nonpolar Solvation Energy	-15.1
ΔG_bind	-130.6

The results from the docking and MM/PBSA calculations, combined with the stability analysis from the MD simulation, provide a comprehensive picture of the interaction between 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide and the COX-2 enzyme. A strong predicted binding affinity and a stable binding pose suggest that this compound is a promising candidate for further experimental validation.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and robust workflow for the in silico modeling of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide's interaction with the COX-2 enzyme. By following these detailed protocols, researchers can generate reliable and reproducible data to guide their drug discovery efforts.

The findings from this computational study provide a strong rationale for the synthesis and experimental testing of this compound. Future work should focus on in vitro assays to determine its IC50 value against COX-2 and to assess its selectivity over COX-1. Further optimization of the lead compound can also be guided by the structural insights gained from these simulations.

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An In-depth Technical Guide to the Solubility and Stability of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Introduction

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a novel investigational compound that merges two pharmacologically significant moieties: an aromatic sulfonamide and a reactive isothiocyanate group. This unique structural combination presents both opportunities and challenges in drug development, primarily centered around its physicochemical properties. The sulfonamide group, a cornerstone in medicinal chemistry, often imparts favorable pharmacokinetic characteristics, while the isothiocyanate group is known for its covalent interactions with biological targets, offering a potential for potent and sustained therapeutic effects.

This guide provides a comprehensive technical overview of the critical solubility and stability characteristics of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. As a Senior Application Scientist, the following sections are structured to not only present established methodologies but also to provide the scientific rationale behind the experimental choices, ensuring a robust and reliable characterization of this new chemical entity. The protocols described herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with a practical framework for assessing the viability of this and similar compounds.

Physicochemical Properties: A Predictive Overview

A preliminary in-silico assessment of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide suggests a moderately lipophilic molecule. The presence of the sulfonamide and dimethylamino groups may offer some degree of aqueous solubility, while the aromatic ring and the isothiocyanate group contribute to its nonpolar character. The isothiocyanate moiety is an electrophile, making it susceptible to nucleophilic attack, particularly by water, which is a key consideration for its stability.[1][2]

Solubility Assessment: A Multi-faceted Approach

A thorough understanding of a compound's solubility is paramount for its progression through the drug discovery pipeline. For 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, a tiered approach to solubility assessment is recommended, starting with high-throughput kinetic assays and progressing to more definitive thermodynamic measurements.

Kinetic Solubility: Early Insights for Drug Discovery

Kinetic solubility provides a rapid assessment of how readily a compound dissolves from a high-concentration stock solution (typically in DMSO) into an aqueous buffer.[3][4][5] This is a crucial parameter in the early stages of drug discovery for ranking and prioritizing compounds.[3][5]

• Stock Solution Preparation: Prepare a 10 mM stock solution of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in 100% DMSO.

• Plate Setup: In a clear-bottom 96-well microplate, add 2 µL of the DMSO stock solution to 198 µL of phosphate-buffered saline (PBS) at pH 7.4. This results in a final compound concentration of 100 µM with 1% DMSO.

• Incubation: Incubate the plate at room temperature for 2 hours with gentle shaking.

• Measurement: Measure the light scattering of the solution using a nephelometer.[6] An increase in nephelometry units compared to a blank (buffer with 1% DMSO) indicates precipitation.

• Data Analysis: The kinetic solubility is reported as the concentration at which the compound remains in solution under these conditions.

Thermodynamic Solubility: The Gold Standard for Formulation Development

Thermodynamic solubility, also known as equilibrium solubility, measures the maximum concentration of a compound that can be dissolved in a solvent at equilibrium.[4][7] This is a critical parameter for formulation development and for understanding the true biopharmaceutical properties of a drug candidate.[4]

• Sample Preparation: Add an excess amount of solid 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide to a series of glass vials containing different aqueous buffers (e.g., pH 2.0, 5.0, 7.4, and 9.0) to assess pH-dependent solubility.

• Equilibration: Seal the vials and agitate them on a shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[8][9]

• Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully collect the supernatant and determine the concentration of the dissolved compound using a validated HPLC-UV method. A calibration curve of the compound in the respective buffers should be used for accurate quantification.

• Data Analysis: The thermodynamic solubility is reported in µg/mL or µM at each pH.

Data Presentation: Solubility Profile

Parameter	pH 2.0	pH 5.0	pH 7.4	pH 9.0	Organic Solvent (e.g., Acetonitrile)
Kinetic Solubility (µM)	75	85	92	95	>1000
Thermodynamic Solubility (µg/mL)	15	25	30	32	>500

Note: The data presented in this table is illustrative and should be determined experimentally.

Caption: A streamlined workflow for assessing the solubility of new chemical entities.

Stability Profiling: Ensuring Compound Integrity

The stability of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a critical attribute that will influence its shelf-life, formulation, and in-vivo behavior. The presence of the electrophilic isothiocyanate group necessitates a thorough investigation of its hydrolytic and oxidative stability.[1][10]

Forced Degradation Studies: Unveiling Potential Liabilities

Forced degradation studies, or stress testing, are essential to identify the likely degradation products and pathways of a drug substance.[11] This information is crucial for developing stability-indicating analytical methods and for understanding the intrinsic stability of the molecule. These studies are typically conducted under more aggressive conditions than those used for long-term stability testing, as outlined in the ICH Q1A(R2) guidelines.[12][13]

• Sample Preparation: Prepare solutions of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (e.g., 1 mg/mL) in a suitable solvent system (e.g., acetonitrile/water).

• Stress Conditions: Expose the solutions to the following conditions in separate experiments:

  • Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

  • Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

  • Neutral Hydrolysis: Water at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Photostability: Expose the solid compound and its solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating HPLC-UV/MS method. The parent compound's peak should be monitored for degradation, and the formation of any new peaks should be recorded. Mass spectrometry is crucial for the tentative identification of degradation products.

Anticipated Degradation Pathways

Based on the functional groups present, the following degradation pathways are anticipated:

• Hydrolysis of the Isothiocyanate: The primary degradation pathway is expected to be the hydrolysis of the isothiocyanate group to form the corresponding amine (3-amino-N,N-dimethyl-benzenesulfonamide) and thiocarbonic acid, which is unstable and decomposes.[10][14][15] This reaction is likely to be pH-dependent.[16]

• Sulfonamide Stability: Aromatic sulfonamides are generally stable to hydrolysis.[17][18][19] However, under harsh conditions, cleavage of the S-N bond or the S-C bond could occur.

Caption: Potential degradation pathways for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Long-Term Stability Testing

Following the principles of ICH guidelines, a formal stability study should be initiated to establish the retest period for the drug substance.[12][13][20][21][22]

• Storage Conditions: Store aliquots of the solid drug substance under the following conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate (if required): 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Frequency: Analyze the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 3, and 6 months for accelerated).

• Analytical Tests: At each time point, perform a battery of tests including:

  • Appearance

  • Assay (potency)

  • Purity (related substances)

  • Water content

Data Presentation: Stability Summary

Condition	Time Point	Assay (%)	Total Impurities (%)	Appearance
25°C/60% RH	0 months	99.8	0.15	White crystalline solid
6 months	99.5	0.45	White crystalline solid
12 months	99.2	0.75	White crystalline solid
40°C/75% RH	0 months	99.8	0.15	White crystalline solid
3 months	98.0	1.85	Off-white solid
6 months	96.5	3.20	Off-white solid

Note: The data presented in this table is illustrative and should be determined experimentally.

Conclusion

The successful development of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide hinges on a thorough and early characterization of its solubility and stability. The methodologies outlined in this guide provide a robust framework for obtaining this critical data. The inherent reactivity of the isothiocyanate group demands careful handling and formulation strategies to mitigate potential degradation. By employing a systematic and scientifically-driven approach to physicochemical profiling, researchers can de-risk the development of this promising compound and pave the way for its successful translation into a therapeutic candidate. The insights gained from these studies will be invaluable for guiding formulation development, establishing appropriate storage conditions, and ensuring the overall quality and safety of the final drug product.

References

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• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. (n.d.). MDPI.
• Stability studies of isothiocyanates and nitriles in aqueous media. (n.d.). ThaiScience.
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• Kinetic & Thermodynamic Solubility Testing. (n.d.). WuXi AppTec.
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• Solubility profile for glutathione-phenethyl isothiocyanate (GsPEITC)... (n.d.).
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• Solubility Toolbox for Successful Design of Drug Candid
• Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. (n.d.). RSC Publishing.
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• Hydrolysis before Stir-Frying Increases the Isothiocyan
• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. (2024). PMC - NIH.
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Protocols & Analytical Methods

Protocol for using 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in proteomics

An In-depth Guide to the Application of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in Proteomics

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling New Proteomic Probes

In the landscape of proteomics and chemical biology, the development and application of novel chemical probes are paramount for elucidating protein function, structure, and interactions. Isothiocyanates (ITCs) are a class of reagents known for their ability to covalently label proteins, primarily on the nucleophilic side chains of lysine and cysteine residues.[1][2] This guide provides a comprehensive protocol for the use of a specific, yet less-characterized reagent, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide , in proteomics research. While established protocols for this particular compound are not widespread, its chemical structure allows for a clear postulation of its reactivity and potential applications. The benzenesulfonamide moiety is a well-known pharmacophore, suggesting this reagent could be a valuable tool for identifying the protein targets of sulfonamide-based drugs, a field of significant interest in drug development.[3][4] This document will serve as a foundational guide for researchers looking to pioneer the use of this promising tool, providing a theoretical framework, a detailed experimental protocol, and a discussion of its potential applications.

Principle of the Method: The Chemistry of Labeling

The utility of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide as a proteomic tool is rooted in the electrophilic nature of the isothiocyanate group (-N=C=S). This group readily reacts with primary amines and thiols on proteins to form stable thiourea and dithiocarbamate linkages, respectively.

• Reaction with Lysine: The ε-amino group of a lysine residue, when deprotonated, acts as a nucleophile, attacking the central carbon of the isothiocyanate. This reaction is highly pH-dependent, with optimal rates typically observed in slightly alkaline conditions (pH 8.0-9.0) which favor the deprotonated state of the amine.[1]

• Reaction with Cysteine: The thiol group of a cysteine residue is also a potent nucleophile in its deprotonated thiolate form. Reaction with isothiocyanates can occur at physiological pH, although the rate is also enhanced at slightly alkaline pH.

• N-terminal Labeling: The α-amino group at the N-terminus of a protein will also react under similar conditions to the lysine side chain.[5]

The benzenesulfonamide portion of the molecule acts as a stable reporter tag, allowing for the identification of labeled proteins and peptides by mass spectrometry through a characteristic mass shift.

Diagram of the Reaction Mechanism

Caption: Covalent modification of lysine and cysteine residues by 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Potential Applications in Proteomics

The unique structure of this reagent opens up several advanced applications:

• Chemoproteomic Profiling of Sulfonamide-Binding Proteins: The N,N-dimethyl-benzenesulfonamide moiety can act as a "bait" to identify proteins that have binding pockets for sulfonamide-containing molecules. This is a powerful approach in drug discovery for identifying on- and off-targets of candidate drugs.[4]

• Protein Structure and Accessibility Mapping: By labeling accessible lysine and cysteine residues, this reagent can be used to probe protein topology and conformational changes. Comparing the labeling patterns of a protein in different states (e.g., with and without a ligand) can reveal information about its structure and dynamics.

• Target Identification and Validation: In phenotypic screens where a sulfonamide-based compound shows a desired biological effect, this reagent could be used in a competitive binding experiment to identify the protein target responsible for the effect.

Detailed Experimental Protocol

This protocol is a starting point and should be optimized for the specific protein or proteome of interest.

Reagent Preparation and Handling

• Reagent: 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

• Storage: Store the solid reagent at -20°C, protected from light and moisture.

• Stock Solution: Prepare a fresh 100 mM stock solution in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.

Protein Sample Preparation

• Protein Solubilization: The protein of interest or cell lysate should be in a buffer free of primary amines (e.g., Tris) and thiols (e.g., DTT). A recommended buffer is 100 mM sodium phosphate or 100 mM HEPES at pH 8.0.

• Protein Quantification: Accurately determine the protein concentration using a compatible method (e.g., Bradford or BCA assay).

Labeling Reaction

The molar excess of the isothiocyanate reagent over the protein will need to be optimized. A good starting point is a 10- to 50-fold molar excess.

• Reaction Setup: In a microcentrifuge tube, add the protein sample to the reaction buffer.

• Initiate Labeling: Add the desired volume of the 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide stock solution to the protein sample. For example, to achieve a 20-fold molar excess for 1 mg of a 50 kDa protein (20 nmol), you would add 4 µL of a 100 mM stock solution to a 1 mL reaction volume.

• Incubation: Incubate the reaction at room temperature for 1-2 hours with gentle mixing. For less reactive proteins or lower reagent concentrations, incubation can be extended or performed at 37°C.

Parameter	Recommended Starting Condition	Range for Optimization	Rationale
pH	8.0	7.5 - 9.0	Balances protein stability with the need for deprotonated nucleophiles.[1]
Temperature	Room Temperature (20-25°C)	4°C - 37°C	Higher temperatures increase reaction rate but may compromise protein stability.
Time	1-2 hours	30 minutes - 4 hours	Reaction time depends on protein reactivity and reagent concentration.
Molar Excess	20-fold	10-fold to 100-fold	A higher excess drives the reaction to completion but increases the risk of non-specific labeling.

Quenching and Removal of Excess Reagent

• Quenching: Stop the reaction by adding a primary amine-containing buffer, such as Tris, to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.

• Reagent Removal: Remove the unreacted reagent and quenching agent. The method of choice depends on the downstream application:

  • Dialysis/Buffer Exchange: For purified proteins.

  • Acetone Precipitation: For complex protein mixtures like cell lysates. Add 4 volumes of ice-cold acetone, incubate at -20°C for at least 2 hours, and centrifuge to pellet the protein.

  • Size-Exclusion Chromatography: For rapid buffer exchange.

Analysis by Mass Spectrometry

The primary method for analyzing the labeled proteins is bottom-up proteomics.

Sample Preparation for Mass Spectrometry

• Resuspension and Denaturation: Resuspend the protein pellet in a denaturation buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5).

• Reduction and Alkylation: Reduce disulfide bonds with dithiothreitol (DTT) and alkylate the resulting free thiols with iodoacetamide (IAA). This step is crucial to prevent disulfide bond scrambling and to ensure that any remaining unlabeled cysteines are capped.

• Digestion: Dilute the urea concentration to less than 2 M and digest the proteins with a protease, such as trypsin, overnight at 37°C.

• Desalting: Acidify the digest with trifluoroacetic acid (TFA) and desalt the peptides using a C18 StageTip or ZipTip before LC-MS/MS analysis.

LC-MS/MS Analysis and Data Interpretation

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a nano-liquid chromatography system.

• Data Acquisition: Acquire data in a data-dependent acquisition (DDA) mode, selecting the most intense precursor ions for fragmentation.

• Data Analysis: Use a proteomics search engine (e.g., MaxQuant, Proteome Discoverer, or similar) to search the MS/MS spectra against a protein sequence database.

Key Search Parameters:

• Variable Modification: Set a variable modification on lysine (K) and cysteine (C) corresponding to the mass of the 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide adduct.

  • Molecular Formula: C9H10N2O2S2

  • Monoisotopic Mass: 242.0187 Da

• Enzyme: Specify the protease used (e.g., Trypsin/P).

• Fixed Modification: Carbamidomethyl (C) if IAA was used for alkylation.

The output of the search will identify the peptides that have been modified and pinpoint the specific lysine or cysteine residues that were labeled.

Experimental Workflow Diagram

Caption: Overall workflow for protein labeling and analysis.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	- Insufficient molar excess of reagent.- Suboptimal pH.- Short incubation time.- Presence of interfering substances (e.g., Tris, DTT).	- Increase the molar excess of the reagent.- Ensure the reaction buffer is at pH 8.0-8.5.- Increase the incubation time or temperature.- Perform thorough buffer exchange before labeling.
Protein Precipitation	- High concentration of organic solvent (DMF/DMSO).- Protein instability under reaction conditions.	- Keep the volume of the reagent stock solution to <5% of the total reaction volume.- Perform the reaction at a lower temperature (e.g., 4°C).
No Labeled Peptides Identified	- Inefficient digestion.- Incorrect mass modification set in the search parameters.	- Ensure complete denaturation and digestion.- Double-check the calculated monoisotopic mass of the modification.
High Background/Non-specific Labeling	- Excessive molar excess of the reagent.- Prolonged incubation time.	- Reduce the molar excess of the reagent.- Optimize the incubation time.

Conclusion and Future Outlook

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide represents a promising, albeit underexplored, tool for chemical proteomics. Its unique structure, combining a reactive isothiocyanate with a sulfonamide moiety, makes it particularly suited for applications in drug discovery, specifically for the identification of protein targets of sulfonamide-based compounds. The protocol outlined here provides a robust starting point for researchers to begin exploring the utility of this reagent. Through careful optimization of the reaction conditions and sophisticated mass spectrometry analysis, the use of this and similar novel probes will continue to expand our understanding of the proteome.

References

• Wang, L., et al. (2010). Proteomic Identification of Binding Targets of Isothiocyanates: A Perspective on Techniques. Current Drug Metabolism, 11(4), 365–372. Available at: [Link]

• Zheng, X., et al. (2018). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry, 410(23), 5827–5838. Available at: [Link]

• Gargis, S. R., et al. (2008). Use of 4-sulfophenyl isothiocyanate labeling and mass spectrometry to determine the site of action of the streptococcolytic peptidoglycan hydrolase zoocin A. Applied and Environmental Microbiology, 74(23), 7247–7253. Available at: [Link]

• Abdel-rahman, H. M., et al. (2019). New benzenesulfonamide scaffold-based cytotoxic agents: Design, synthesis, cell viability, apoptotic activity and radioactive tracing studies. Bioorganic Chemistry, 86, 434–447. Available at: [Link]

• Stahl, S., et al. (2013). Identification of Protein N-termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. In Protein N-Terminal Modification (pp. 115-125). Humana Press. Available at: [Link]

• E.I. du Pont de Nemours and Company. (1982). Benzenesulfonyl isocyanates, isothiocyanates, chlorides, and sulfonamides having a fluorinated substituent. European Patent Office.

• Li, Y., et al. (2020). Encapsulation of Benzyl Isothiocyanate with β-Cyclodextrin Using Ultrasonication: Preparation, Characterization, and Antibacterial Assay. Molecules, 25(18), 4284. Available at: [Link]

• Yang, K., et al. (2020). Hydroxamic acid with benzenesulfonamide: An effective scaffold for the development of broad-spectrum metallo-β-lactamase inhibitors. Bioorganic Chemistry, 105, 104436. Available at: [Link]

• Royal Society of Chemistry. (2020). General procedure for the synthesis of isothiocyanates. Supporting Information. Available at: [Link]

• Parker, C. G., & Cravatt, B. F. (2015). How chemoproteomics can enable drug discovery and development. Nature Reviews Drug Discovery, 14(6), 391–407. Available at: [Link]

• Kirilova, E., et al. (2024). Photophysical study of benzanthrone 3-isothiocyanate as novel fluorescent label. Bulgarian Chemical Communications, 56(3), 295-302. Available at: [Link]

• Juškaitė, V., et al. (2022). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 27(19), 6296. Available at: [Link]

• Hsu, J.-L., et al. (2008). Integration of High Accuracy N-Terminus Identification in Peptide Sequencing and Comparative Protein Analysis Via Isothiocyanate-Based Isotope Labeling Reagent with ESI Ion-trap TOF MS. Journal of the American Society for Mass Spectrometry, 19(8), 1165–1175. Available at: [Link]

• Velíšek, J., et al. (2000). Reactions of Allyl Isothiocyanate with Alanine, Glycine, and Several Peptides in Model Systems. Journal of Agricultural and Food Chemistry, 48(8), 3506–3511. Available at: [Link]

• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual review of biochemistry, 77, 383-414. Available at: [Link]

• Griffin, C. W., Carski, T. R., & Warner, G. S. (1961). Labeling procedures employing crystalline fluorescein isothiocyanate. Journal of bacteriology, 82(4), 534–537. Available at: [Link]

• Demkowicz, S., et al. (2018). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules, 23(11), 2931. Available at: [Link]

• Ward, C. C., et al. (2020). Chemoproteomic-enabled characterization of small GTPase Rab1a as a target of an N-arylbenzimidazole ligand's rescue of Parkinson's-associated cell toxicity. Chemical Science, 11(26), 6855–6864. Available at: [Link]

• Velíšek, J., et al. (2000). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of agricultural and food chemistry, 48(8), 3506-3511. Available at: [Link]

• Peterson, K. S., & Peterson, L. A. (2022). Synthesis of Isothiocyanates: An Update. Molecules, 27(15), 4991. Available at: [Link]

• Beynon, R. J., & Pratt, J. M. (2005). Metabolic labeling of proteins for proteomics. Molecular & Cellular Proteomics, 4(7), 857-872. Available at: [Link]

• Keppler, J. K., et al. (2021). Immunological Analysis of Isothiocyanate-Modified α-Lactalbumin Using High-Performance Thin Layer Chromatography. Molecules, 26(7), 1863. Available at: [Link]

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Application Notes and Protocols for Protein Labeling using 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Authored by: Senior Application Scientist, Bioconjugation Division

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Utility of Isothiocyanates in Protein Bioconjugation

In the landscape of chemical biology and drug development, the covalent labeling of proteins is a cornerstone technique for elucidating biological function, tracking molecular interactions, and constructing targeted therapeutics. Among the diverse chemical moieties employed for such purposes, the isothiocyanate group (-N=C=S) stands out for its robust and specific reactivity towards primary amines. This reactivity profile makes isothiocyanate-bearing reagents, such as 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide, valuable tools for the stable modification of proteins.

The isothiocyanate functional group readily reacts with the primary amine groups present on proteins, most notably the ε-amino group of lysine residues and the α-amino group of the N-terminus, to form a highly stable thiourea linkage.[1][2] This covalent bond is significantly more stable than many other linkages used in bioconjugation, ensuring the integrity of the labeled protein conjugate throughout downstream applications.[3] The sulfonamide moiety within the specific reagent discussed here can impart unique solubility and pharmacokinetic characteristics to the resulting protein conjugate, making it a potentially attractive, albeit less common, alternative to widely used fluorescent isothiocyanates like FITC.

This document serves as a comprehensive guide to the principles and practices of protein labeling with 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide. It provides a detailed examination of the underlying reaction mechanism, step-by-step experimental protocols, and critical considerations for the successful design and execution of protein labeling experiments.

I. The Chemistry of Isothiocyanate-Mediated Protein Labeling

The conjugation of 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide to a protein is a nucleophilic addition reaction. The unprotonated primary amine of a lysine residue or the N-terminus acts as the nucleophile, attacking the electrophilic carbon atom of the isothiocyanate group. This reaction is highly dependent on the pH of the reaction buffer. An alkaline pH (typically 8.5-9.5) is crucial to deprotonate the primary amines, thereby increasing their nucleophilicity and facilitating the reaction.[4] Buffers containing primary amines, such as Tris or glycine, must be avoided as they will compete with the target protein for reaction with the isothiocyanate.[1]

Caption: Mechanism of isothiocyanate conjugation to a protein's primary amine.

II. Experimental Protocols

This section provides a detailed, step-by-step protocol for the labeling of a generic protein with 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide. It is essential to optimize these conditions for each specific protein and application.

A. Materials and Reagents

Reagent	Supplier	Purpose
3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide	Varies	Labeling Reagent
Target Protein	-	Protein to be labeled
Anhydrous Dimethyl Sulfoxide (DMSO)	Varies	Solvent for labeling reagent
Conjugation Buffer (e.g., 0.1 M Sodium Carbonate, pH 9.0)	-	Reaction Buffer
Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)	-	To stop the reaction
Desalting Column (e.g., PD-10)	Varies	Purification of labeled protein
Phosphate Buffered Saline (PBS), pH 7.4	-	Storage and purification buffer

B. Step-by-Step Labeling Protocol

Caption: General workflow for protein labeling with an isothiocyanate reagent.

1. Preparation of Protein Solution:

• Dissolve the target protein in the conjugation buffer to a final concentration of 2-10 mg/mL. The use of a higher protein concentration can improve labeling efficiency.[5]

• Ensure the protein solution is free of any primary amine-containing substances by dialysis or buffer exchange into the conjugation buffer.

2. Preparation of the Labeling Reagent:

• Immediately before use, dissolve the 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide in anhydrous DMSO to a concentration of 10 mg/mL. Isothiocyanates are moisture-sensitive and should be handled accordingly.[6][7]

3. The Conjugation Reaction:

• While gently stirring, slowly add the calculated volume of the labeling reagent solution to the protein solution. A starting point for optimization is a 10- to 20-fold molar excess of the isothiocyanate to the protein.[8]

• Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[5]

4. Quenching the Reaction:

• To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100 mM. The primary amines in the quenching buffer will react with any excess isothiocyanate.

• Incubate for an additional 1-2 hours at 4°C.[7]

5. Purification of the Labeled Protein:

• Remove the unreacted labeling reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with PBS.[5]

• Collect the protein-containing fractions. The labeled protein will typically elute first.

C. Characterization of the Labeled Protein: Determining the Degree of Labeling (DOL)

The Degree of Labeling (DOL), which is the average number of label molecules conjugated to each protein molecule, is a critical parameter for ensuring experimental reproducibility.[9][10] For most applications, a DOL between 2 and 10 is desirable for antibodies.[6][9]

The DOL can be determined spectrophotometrically by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance wavelength (λmax) of the 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide label.

Procedure:

• Measure the absorbance of the purified labeled protein solution at 280 nm (A280) and the λmax of the label (A_label).

• Calculate the protein concentration, correcting for the absorbance of the label at 280 nm:

  • Protein Concentration (M) = [A280 - (A_label × CF)] / ε_protein

    • Where:

      • CF is the correction factor (A280 of the free label / A_max of the free label).

      • ε_protein is the molar extinction coefficient of the protein at 280 nm.[11]

• Calculate the Degree of Labeling:

  • DOL = A_label / (ε_label × Protein Concentration (M))

    • Where:

      • ε_label is the molar extinction coefficient of the 3-isothiocyanato-N,N-dimethyl-benzenesulfonamide at its λmax.[10]

III. Troubleshooting and Optimization

Problem	Potential Cause	Solution
Low Degree of Labeling (DOL)	Presence of primary amines in the protein buffer.	Dialyze or buffer exchange the protein into an amine-free buffer.
Low molar ratio of labeling reagent to protein.	Increase the molar excess of the isothiocyanate reagent.
Inactive labeling reagent due to hydrolysis.	Prepare the labeling reagent fresh in anhydrous DMSO.
Protein Precipitation	High degree of labeling leading to insolubility.	Decrease the molar ratio of the labeling reagent or reduce the reaction time.
Protein instability at alkaline pH.	Perform the labeling at a lower pH (e.g., 8.0-8.5) and extend the reaction time.
Loss of Protein Activity	Labeling of critical lysine residues in the active site.	Reduce the DOL by lowering the molar excess of the labeling reagent.

IV. Comparative Analysis: Isothiocyanates vs. NHS Esters

While both isothiocyanates and N-hydroxysuccinimide (NHS) esters target primary amines, there are subtle yet important differences in their reactivity and the stability of the resulting linkage.

Characteristic	Isothiocyanates	NHS Esters
Reactive Group	-N=C=S	-CO-O-N(COCH₂)₂
Target Residue	Primary amines (Lys, N-terminus)	Primary amines (Lys, N-terminus)
Resulting Linkage	Thiourea	Amide
Linkage Stability	Very high	Very high, generally considered more stable than thiourea under certain in vivo conditions.[12][13]
Reaction pH	8.5 - 9.5	7.0 - 9.0
Hydrolytic Stability of Reagent	Moisture sensitive	Highly moisture sensitive, hydrolyzes more readily than isothiocyanates.[14]

NHS esters are often favored for their slightly greater specificity and the exceptional stability of the resulting amide bond.[15][16] However, isothiocyanates remain a highly effective and widely used class of reagents for protein labeling.

V. Conclusion

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide offers a reliable method for the covalent modification of proteins. By understanding the underlying chemistry and carefully controlling the reaction conditions, researchers can achieve consistent and reproducible labeling results. The protocols and guidelines presented in this document provide a solid foundation for the successful application of this versatile chemical tool in a wide range of research and development endeavors.

References

• An, Y., et al. (2015). An efficient method for FITC labelling of proteins using tandem affinity purification. Journal of Proteins and Proteomics, 6(2), 143-148. Retrieved from [Link]

• Petri, L., et al. (2020). Cysteine specific bioconjugation with benzyl isothiocyanates. RSC Advances, 10(24), 14249-14254. Retrieved from [Link]

• BiologicsCorp. (n.d.). FITC Labeling Service - Antibody Conjugation. BiologicsCorp. Retrieved from [Link]

• Wong, T. L., et al. (2018). Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb. Analytical Biochemistry, 548, 71-79. Retrieved from [Link]

• Griffin, C. W., Carski, T. R., & Warner, G. S. (1961). Labeling procedures employing crystalline fluorescein isothiocyanate. Journal of Bacteriology, 82(4), 534–537. Retrieved from [Link]

• Boev, V., et al. (2016). Photophysical study of benzanthrone 3-isothiocyanate as novel fluorescent label. Bulgarian Chemical Communications, 48(E), 114-118. Retrieved from [Link]

• Wilson, J. J., et al. (2023). Is Thiourea the Weak Link? An Investigation of the In Vitro and In Vivo Destabilization of [203Pb]- and [212Pb]Pb2+ Thiourea-Based Bioconjugates. ACS Bio & Med Chem Au, 3(6), 629-640. Retrieved from [Link]

• Chen, T., et al. (2023). Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. Advanced Biology, 7(12), 2300181. Retrieved from [Link]

• Niederauer, C., et al. (2023). ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting. Nature Communications, 14(1), 2883. Retrieved from [Link]

• Oommen, O. P. (2015, February 4). Does anyone know about the stability of thiourea bonds (formed by the reaction of isothiocyanate group and amine group) in cells and in vivo? ResearchGate. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Bioconjugation: Linkage stability and novel methods. Raines Lab. Retrieved from [Link]

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. G-Biosciences. Retrieved from [Link]

• Peptideweb.com. (n.d.). FITC labeling. Peptideweb.com. Retrieved from [Link]

• Kelly, C. B., et al. (2024). A thiol–ene mediated approach for peptide bioconjugation using 'green' solvents under continuous flow. Organic & Biomolecular Chemistry, 22(10), 2008-2013. Retrieved from [Link]

• Wang, Y., & Timpl, R. (2014). Identification of Protein N-termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. In Methods in Molecular Biology (Vol. 1156, pp. 249-257). Humana Press. Retrieved from [Link]

• MacEwan, I. J., & Rittinger, K. (2014). Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. ChemBioChem, 15(12), 1749-1754. Retrieved from [Link]

• Thelen, J. J., & Miernyk, J. A. (2012). Isotopically Dimethyl Labeling-Based Quantitative Proteomic Analysis of Phosphoproteomes of Soybean Cultivars. Methods in Molecular Biology, 893, 111-122. Retrieved from [Link]

• Bazin, H., et al. (1998). Modification of the thiourea linkage of a fluorescein-oligonucleotide conjugate to a guanidinium motif during ammonia deprotection. Nucleosides & Nucleotides, 17(9-11), 2141-2144. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). NanoTemper Technologies. Retrieved from [Link]

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• 9. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
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Application of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in Cancer Cell Lines: A Methodological Guide for Researchers

Introduction: A Bifunctional Approach to Cancer Therapeutics

The relentless pursuit of novel anticancer agents has led researchers to explore compounds with multifaceted mechanisms of action. Among these, molecules that combine the proven pharmacophores of different classes of anticancer compounds are of significant interest. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is one such molecule, integrating the bio-active properties of isothiocyanates (ITCs) and sulfonamides.

Isothiocyanates are naturally occurring compounds found in cruciferous vegetables and are well-documented for their cancer-preventive and therapeutic effects.[1][2] Their mechanisms of action are diverse, including the induction of apoptosis (programmed cell death), cell cycle arrest, and modulation of signaling pathways involved in cellular proliferation and survival.[2][3][4]

On the other hand, the benzenesulfonamide moiety is a cornerstone of many clinically approved drugs. In oncology, sulfonamide derivatives are recognized for their ability to inhibit carbonic anhydrases (CAs), particularly the tumor-associated isoform CA IX.[5][6][7] CA IX is overexpressed in a variety of hypoxic tumors and plays a crucial role in regulating pH homeostasis, promoting tumor cell survival and proliferation.[8][9]

This application note provides a comprehensive guide for researchers and drug development professionals on the potential applications and methodologies for evaluating 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in cancer cell lines. We will delve into its hypothesized dual mechanism of action and provide detailed protocols for its investigation.

Hypothesized Dual Mechanism of Action

We propose that 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide exerts its anticancer effects through a synergistic, dual mechanism of action targeting key pathways in cancer progression:

• Isothiocyanate-Mediated Apoptosis and Cell Cycle Arrest: The isothiocyanate group is expected to induce cytotoxicity by triggering intrinsic apoptotic pathways. This is likely mediated through the generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction, cytochrome c release, and activation of caspase cascades. Furthermore, ITCs are known to cause cell cycle arrest, preventing cancer cells from progressing through the phases of cell division.[2][3]

• Sulfonamide-Mediated Inhibition of Carbonic Anhydrase IX: The benzenesulfonamide component is hypothesized to selectively inhibit CA IX at the tumor cell surface. This inhibition disrupts the enzyme's ability to maintain a neutral intracellular pH by catalyzing the hydration of carbon dioxide to bicarbonate and protons.[10][11] The resulting intracellular acidification can lead to metabolic stress and, ultimately, cell death.

Caption: Workflow for the MTT cell viability assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide stock solution in complete medium.

• Remove the medium from the wells and add 100 µL of the diluted compound solutions (including a vehicle control with the same concentration of DMSO as the highest compound concentration).

• Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

• Add 20 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Mix gently on an orbital shaker to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value.

Protocol 3: Apoptosis Detection (Annexin V/PI Staining)

• Rationale: This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. It provides quantitative data on the mode of cell death induced by the compound.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Materials:

• Cancer cell line of interest

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide at its predetermined IC50 concentration for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Protocol 4: Analysis of Protein Expression by Western Blotting

• Rationale: Western blotting allows for the detection and quantification of specific proteins, providing insights into the molecular pathways affected by the compound. This protocol can be used to investigate the expression of proteins involved in apoptosis, cell cycle regulation, and the CA IX pathway.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-p21, anti-Cyclin B1, anti-CA IX, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse the cell pellets in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Data Presentation and Interpretation

Cell Viability (MTT Assay)

Concentration (µM)	Absorbance (570 nm)	% Viability
Vehicle Control	100
0.1
1
10
50
100

• Interpretation: A dose-dependent decrease in % viability indicates cytotoxic/cytostatic activity. The IC50 value represents the concentration at which a 50% reduction in cell viability is observed.

Apoptosis (Annexin V/PI Assay)

Treatment	% Viable (Annexin V-/PI-)	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic (Annexin V+/PI+)	% Necrotic (Annexin V-/PI+)
Vehicle Control
Compound (IC50)

• Interpretation: An increase in the percentage of early and late apoptotic cells in the compound-treated group compared to the control group suggests that the compound induces apoptosis.

Western Blot Analysis

Protein Target	Vehicle Control (Normalized Intensity)	Compound-Treated (Normalized Intensity)	Fold Change
Cleaved Caspase-3
Cleaved PARP
Bcl-2
Bax
p21
Cyclin B1
CA IX
β-actin	1.0	1.0	1.0

• Interpretation:

  • Apoptosis: Increased levels of cleaved Caspase-3 and cleaved PARP, and an increased Bax/Bcl-2 ratio would support the induction of apoptosis.

  • Cell Cycle: An increase in p21 and a decrease in Cyclin B1 would suggest cell cycle arrest.

  • Target Engagement: A decrease in CA IX expression or activity (which can be assessed by other means) would indicate target engagement by the sulfonamide moiety.

Conclusion

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide represents a promising candidate for anticancer drug discovery due to its potential to act on multiple, complementary pathways. The protocols and methodologies outlined in this guide provide a robust framework for elucidating its efficacy and mechanism of action in various cancer cell line models. The data generated from these experiments will be crucial for the further preclinical development of this and similar bifunctional compounds.

References

• Khade, M. C., Jadhav, V. N., Deshmukh, S. U., & Ajit, K. (2019). Synthesis and anticancer evaluation of new benzenesulfonamide derivatives. ChemistrySelect, 4(15), 4567-4572. Available from: [Link]

• Treadway, J. L., et al. (2024). Synthesis of Isothiocyanates: An Update. Molecules, 29(1), 123. Available from: [Link]

• Study.com. (n.d.). Sulfonamide: Mechanism of Action & Uses. Available from: [Link]

• Pintova, S., et al. (2021). The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents. International Journal of Molecular Sciences, 22(11), 5786. Available from: [Link]

• Kim, H., & Lee, J. (2023). Recent Advancement in the Synthesis of Isothiocyanates. Chemical Communications, 59(1), 12-25. Available from: [Link]

• Ong, Y. S., & Khaw, K. (2021). Anticancer activities of dietary benzyl isothiocyanate: A comprehensive review. Pharmacological Research, 169, 105666. Available from: [Link]

• Keum, Y. S., et al. (2004). Are isothiocyanates potential anti-cancer drugs?. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 555(1-2), 193-205. Available from: [Link]

• Abdel-rahman, H. M., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances, 11(48), 30335-30351. Available from: [Link]

• Petrikaite, V., et al. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. Pharmaceuticals, 14(11), 1158. Available from: [Link]

• Pansare, D. N., & Shelke, R. N. (2019). Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. In Heterocycles - Synthesis and Biological Activities. IntechOpen. Available from: [Link]

• Google Patents. (n.d.). EP0064322A2 - Benzenesulfonyl isocyanates, isothiocyanates, chlorides, and sulfonamides having a fluorinated substituent.

• Nocentini, A., & Supuran, C. T. (2018). Carbonic anhydrase IX inhibitors in cancer therapy: an update. Expert Opinion on Therapeutic Patents, 28(10), 729-740. Available from: [Link]

• El-Sayed, M. A., et al. (2024). 99mTc-labeled benzenesulfonamide derivative-entrapped gold citrate nanoparticles as an auspicious tumour targeting. Scientific Reports, 14(1), 3298. Available from: [Link]

• Kumar, A., et al. (2023). Sulfonamides as anticancer agents: A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Archiv der Pharmazie, 356(10), e2300223. Available from: [Link]

• De Simone, G., et al. (2008). Carbonic Anhydrase Inhibitors: X-ray Crystal Structure of a Benzenesulfonamide Strong CA II and CA IX Inhibitor Bearing a Pentafluorophenylaminothioureido Tail in Complex With Isozyme II. Bioorganic & Medicinal Chemistry Letters, 18(23), 6132-6136. Available from: [Link]

• Ghorab, M. M., et al. (2023). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. International Journal of Molecular Sciences, 24(13), 10874. Available from: [Link]

• Sławiński, J., et al. (2021). Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest. Cancers, 13(8), 1775. Available from: [Link]

• Bua, S., et al. (2011). Carbonic anhydrase inhibitors: inhibition of human and bovine isoenzymes by benzenesulphonamides, cyclitols and phenolic compounds. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(6), 786-792. Available from: [Link]

• Smirnov, A., et al. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(8), 4236. Available from: [Link]

• Brzozowski, Z., et al. (2020). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules, 25(21), 5129. Available from: [Link]

• Sharma, A., & Singh, S. V. (2019). Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. Molecules, 24(23), 4346. Available from: [Link]

• Gieling, R. G., et al. (2023). Computational Discovery of Selective Carbonic Anhydrase IX (CA IX) Inhibitors via Pharmacophore Modeling and Molecular Simulations for Cancer Therapy. International Journal of Molecular Sciences, 24(13), 10874. Available from: [Link]

• Angeli, A., et al. (2020). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 25(4), 868. Available from: [Link]

• Nocentini, A., & Supuran, C. T. (2018). Carbonic Anhydrase IX Inhibitors in Cancer Therapy: An Update. Expert opinion on therapeutic patents, 28(10), 729–740. Available from: [Link]

• El-Naggar, M., et al. (2024). Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. ACS Omega, 9(1), 1046-1065. Available from: [Link]

• Vaškas, E., et al. (2021). Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases. PLoS One, 16(6), e0252535. Available from: [Link]

• Supuran, C. T., & Scozzafava, A. (2003). Anticancer and Antiviral Sulfonamides. Current Medicinal Chemistry-Anti-Cancer Agents, 3(3), 209-224. Available from: [Link]

• Mboge, M. Y., et al. (2018). Carbonic Anhydrase Inhibitors Targeting Metabolism and Tumor Microenvironment. Metabolites, 8(1), 12. Available from: [Link]

• Čerešňová, L., et al. (2021). Carbonic Anhydrase IX Inhibitors as Candidates for Combination Therapy of Solid Tumors. International Journal of Molecular Sciences, 22(11), 5786. Available from: [Link]

Sources

• 1. Anticancer activities of dietary benzyl isothiocyanate: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Are isothiocyanates potential anti-cancer drugs? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Carbonic anhydrase IX inhibitors in cancer therapy: an update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 99mTc-labeled benzenesulfonamide derivative-entrapped gold citrate nanoparticles as an auspicious tumour targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfonamides as anticancer agents: A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for the Evaluation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide as a Selective COX-2 Inhibitor

Introduction: The Rationale for a Novel Sulfonamide-Isothiocyanate Hybrid in COX-2 Inhibition

Cyclooxygenase-2 (COX-2) is a well-established therapeutic target for the management of pain and inflammation.[1][2] Unlike the constitutively expressed COX-1 isoform, COX-2 is inducibly expressed in response to pro-inflammatory stimuli, making it a more specific target for anti-inflammatory drugs with a potentially improved gastrointestinal safety profile.[3][4] The development of selective COX-2 inhibitors, such as celecoxib, has been a significant advancement in anti-inflammatory therapy.[5] A key structural feature of many selective COX-2 inhibitors is the sulfonamide moiety, which plays a crucial role in binding to the active site of the COX-2 enzyme.[6][7]

Recently, isothiocyanate derivatives have emerged as a promising class of compounds with potent and selective COX-2 inhibitory activity.[5] This has led to the rational design of hybrid molecules that combine the established benzenesulfonamide pharmacophore with the novel isothiocyanate functional group. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide represents such a novel chemical entity, designed to leverage the established COX-2-targeting properties of sulfonamides with the potential for enhanced potency and unique interactions conferred by the isothiocyanate group.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and evaluation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide as a selective COX-2 inhibitor. The protocols outlined herein are designed to be self-validating, with explanations of the underlying scientific principles to ensure robust and reproducible results.

Chemical Properties and Handling

While specific experimental data for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is not yet widely available, its chemical properties can be inferred from its constituent functional groups.

Property	Inferred Characteristics and Handling Recommendations
Molecular Formula	C₉H₁₀N₂O₂S₂
Molecular Weight	242.32 g/mol
Appearance	Likely a solid at room temperature.
Solubility	Expected to have limited aqueous solubility. Soluble in organic solvents such as DMSO, DMF, and ethanol.[1][8]
Stability	Isothiocyanates can be sensitive to moisture and nucleophiles. Store in a cool, dry place, under an inert atmosphere if possible. Avoid repeated freeze-thaw cycles of solutions.
Safety	Isothiocyanates can be irritants and sensitizers.[9] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Work in a well-ventilated fume hood.

Proposed Synthesis Protocol

The synthesis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide can be achieved from the corresponding primary amine, 3-amino-N,N-dimethyl-benzenesulfonamide. Several methods exist for the conversion of an amine to an isothiocyanate.[10][11] A common and effective method involves the use of carbon disulfide and a desulfurating agent.

Principle

The primary amine reacts with carbon disulfide in the presence of a base to form a dithiocarbamate salt. This intermediate is then treated with a desulfurating agent, such as tosyl chloride, to yield the isothiocyanate.[11]

Materials

• 3-amino-N,N-dimethyl-benzenesulfonamide

• Carbon disulfide (CS₂)

• Triethylamine (Et₃N)

• Tosyl chloride (TsCl)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Step-by-Step Protocol

• Formation of the Dithiocarbamate Salt:

  • Dissolve 3-amino-N,N-dimethyl-benzenesulfonamide (1 equivalent) in DCM in a round-bottom flask.

  • Add triethylamine (2.2 equivalents) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add carbon disulfide (1.5 equivalents) dropwise to the cooled solution.

  • Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Formation of the Isothiocyanate:

  • Cool the reaction mixture back to 0 °C.

  • Slowly add a solution of tosyl chloride (1.1 equivalents) in DCM.

  • Allow the reaction to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates the consumption of the dithiocarbamate intermediate.

• Work-up and Purification:

  • Quench the reaction by adding saturated sodium bicarbonate solution.

  • Separate the organic layer and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

• Characterization:

  • Confirm the structure and purity of the final product using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. The isothiocyanate group typically shows a strong, characteristic absorption band in the IR spectrum around 2100 cm⁻¹.

In Vitro Efficacy: COX-1 and COX-2 Inhibition Assays

Determining the inhibitory activity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide against both COX-1 and COX-2 is crucial for establishing its potency and selectivity. Commercially available fluorometric or colorimetric assay kits provide a standardized and reliable method for this purpose.[3][4][8]

Principle

These assays measure the peroxidase activity of COX enzymes. COX catalyzes the conversion of arachidonic acid to prostaglandin G₂ (PGG₂). The peroxidase component of the enzyme then reduces PGG₂ to PGH₂. The assay probe is oxidized in this process, leading to a fluorescent or colorimetric signal that is proportional to the COX activity.[8] The inhibitory effect of the test compound is determined by measuring the reduction in this signal.

Workflow for In Vitro COX Inhibition Assay

Caption: Workflow for in vitro COX-1/COX-2 inhibition assay.

Materials

• COX Inhibitor Screening Assay Kit (e.g., from BPS Bioscience, Abcam, or Sigma-Aldrich)[3][4][8]

  • Recombinant human COX-1 and COX-2 enzymes

  • Assay Buffer

  • Probe (e.g., Amplex™ Red)

  • Arachidonic Acid (substrate)

  • Selective COX-1 and COX-2 inhibitors (for controls, e.g., SC-560 and Celecoxib)

• 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

• DMSO (for dissolving the test compound)

• 96-well black opaque plates (for fluorometric assays) or clear plates (for colorimetric assays)

• Microplate reader capable of measuring fluorescence or absorbance

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare all reagents as per the manufacturer's instructions provided with the assay kit.[8] Keep enzymes on ice.[8]

• Test Compound Preparation:

  • Prepare a stock solution of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in assay buffer to obtain a range of test concentrations (e.g., from 1 nM to 100 µM).

• Assay Procedure:

  • To a 96-well plate, add the assay components in the following order:

    • Assay Buffer

    • Test compound dilutions or control inhibitor

    • COX-1 or COX-2 enzyme

  • Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding arachidonic acid.

  • Immediately begin measuring the fluorescence (e.g., Ex/Em = 535/587 nm) or absorbance in kinetic mode for 15-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the enzyme control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Calculate the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a suitable dose-response curve (e.g., sigmoidal dose-response).

  • Calculate the COX-2 Selectivity Index (SI) as follows: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2)

Expected Outcome and Interpretation

A potent and selective COX-2 inhibitor will exhibit a low IC₅₀ value for COX-2 and a significantly higher IC₅₀ value for COX-1, resulting in a high Selectivity Index.

Compound	Predicted COX-2 IC₅₀	Predicted COX-1 IC₅₀	Predicted Selectivity Index (SI)
3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide	Low (nM to low µM range)	High (µM range)	>10
Celecoxib (Reference)	~0.05 µM[12]	High	>294[12]
Ibuprofen (Non-selective)	Similar to COX-1	Similar to COX-2	~1

Cell-Based Assays: Assessing Anti-Inflammatory Activity in a Biological Context

Cell-based assays provide a more biologically relevant system to evaluate the anti-inflammatory effects of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide by measuring its ability to inhibit the production of prostaglandins in cells. Murine macrophage cell lines, such as RAW 264.7, are commonly used for this purpose as they can be stimulated to express COX-2 and produce prostaglandins.[5]

Principle

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the inflammatory response in macrophages, leading to the upregulation of COX-2 and subsequent production of prostaglandin E₂ (PGE₂). The inhibitory effect of the test compound is quantified by measuring the reduction in PGE₂ levels in the cell culture supernatant using an ELISA kit.

Workflow for Cell-Based PGE₂ Inhibition Assay

Sources

• 1. US6040319A - Process for synthesizing COX-2 inhibitors - Google Patents [patents.google.com]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. COX-2 selective inhibitors, carbonic anhydrase inhibition and anticancer properties of sulfonamides belonging to this class of pharmacological agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benzyl isothiocyanate, 622-78-6 [thegoodscentscompany.com]
• 10. mdpi.com [mdpi.com]
• 11. Isothiocyanate synthesis [organic-chemistry.org]
• 12. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs | MDPI [mdpi.com]

Application Note: Hochleistungschromatographische Analyse von Aminen mittels Prä-Säulen-Derivatisierung mit 3-Isothiocyanato-N,N-dimethyl-benzolsulfonamid

Zusammenfassung Dieses Dokument beschreibt eine detaillierte Methode zur quantitativen Analyse von primären und sekundären Aminen mittels Hochleistungsflüssigkeitschromatographie (HPLC) mit UV-Detektion. Viele aliphatische Amine besitzen keinen starken Chromophor und sind stark polar, was ihre direkte Analyse mittels Umkehrphasen-HPLC erschwert.[1] Die Prä-Säulen-Derivatisierung mit 3-Isothiocyanato-N,N-dimethyl-benzolsulfonamid wandelt Amine in stabile Thioharnstoff-Derivate um. Diese Derivate weisen eine erhöhte Hydrophobizität für eine verbesserte chromatographische Retention und einen starken Benzolsulfonamid-Chromophor für eine hochempfindliche UV-Detektion auf.

Einleitung und wissenschaftlicher Hintergrund

Die Herausforderung bei der Aminanalyse

Primäre und sekundäre Amine sind in der pharmazeutischen Entwicklung, der Umweltanalytik und der biologischen Forschung allgegenwärtig. Ihre physikochemischen Eigenschaften – hohe Polarität, geringe Flüchtigkeit und das Fehlen eines UV-absorbierenden Teils – machen ihre Quantifizierung zu einer analytischen Herausforderung.[1] Die direkte Analyse auf typischen C18-Säulen führt oft zu schlechter Retention, unzureichender Peakform und geringer Empfindlichkeit.

Die Lösung: Chemische Derivatisierung

Die Prä-Säulen-Derivatisierung ist eine bewährte Strategie, um diese Einschränkungen zu überwinden.[2] Durch die kovalente Anbindung einer Markierungsgruppe an das Aminmolekül vor der HPLC-Injektion werden die analytischen Eigenschaften des Analyten gezielt verbessert. Isothiocyanate, wie das Phenylisothiocyanat (PITC), sind etablierte Reagenzien, die schnell und spezifisch mit Aminen unter milden Bedingungen reagieren.[2][3]

Warum 3-Isothiocyanato-N,N-dimethyl-benzolsulfonamid?

Das für diese Methode ausgewählte Reagenz, 3-Isothiocyanato-N,N-dimethyl-benzolsulfonamid, bietet mehrere entscheidende Vorteile:

• Starker Chromophor: Die Benzolsulfonamid-Gruppe absorbiert stark im UV-Bereich und ermöglicht so sehr niedrige Nachweisgrenzen.

• Reaktive Gruppe: Die Isothiocyanat-Gruppe (-N=C=S) reagiert selektiv mit den nukleophilen primären und sekundären Aminogruppen.[4]

• Verbesserte Chromatographie: Die resultierende Thioharnstoff-Struktur ist deutlich weniger polar als das ursprüngliche Amin, was zu einer besseren Retention und Trennung auf Umkehrphasen-Säulen führt.

Prinzip der Methode: Die Derivatisierungsreaktion

Die Derivatisierung beruht auf der nukleophilen Addition der freien Aminogruppe an das elektrophile Kohlenstoffatom der Isothiocyanat-Gruppe. Diese Reaktion findet typischerweise in einem leicht basischen Medium statt, um sicherzustellen, dass das Amin deprotoniert und somit maximal nukleophil ist. Das Ergebnis ist ein stabiles N,N'-disubstituiertes Thioharnstoff-Derivat.

Abbildung 1: Schematische Darstellung der Derivatisierungsreaktion.

Detailliertes Versuchsprotokoll

Dieses Protokoll ist als validierbares System konzipiert. Jeder Schritt ist darauf ausgelegt, Reproduzierbarkeit und Genauigkeit zu gewährleisten.

Benötigte Materialien und Reagenzien

Komponente	Spezifikation
Lösungsmittel	Acetonitril (ACN), Methanol (MeOH), Wasser (alles HPLC-Qualität)
Puffer	Boratpuffer (z.B. Natriumborat), pH 9.0
Säure/Base	Phosphorsäure, Natriumhydroxid (zur pH-Einstellung)
Derivatisierungsreagenz	3-Isothiocyanato-N,N-dimethyl-benzolsulfonamid
Amin-Standards	Analysensubstanzen von bekannter Reinheit
Extraktionslösungsmittel	n-Heptan oder n-Hexan (zur Entfernung von überschüssigem Reagenz)

Vorbereitung der Lösungen

• Boratpuffer (100 mM, pH 9,0): Eine geeignete Menge Natriumborat in HPLC-Wasser lösen und den pH-Wert mit NaOH oder H₃PO₄ auf 9,0 ± 0,1 einstellen.

• Derivatisierungsreagenz-Lösung (ca. 10 mg/mL): Das Reagenz in ACN oder einem ACN/Wasser-Gemisch lösen. Kausalität: ACN wird als aprotisches, polares Lösungsmittel gewählt, um sowohl das Reagenz zu lösen als auch die Reaktion nicht zu stören. Die Lösung sollte frisch zubereitet und vor Licht geschützt werden, da Isothiocyanate hydrolyse- und lichtempfindlich sein können.

• Amin-Stammlösungen (1 mg/mL): Standards genau einwiegen und in einem geeigneten Lösungsmittel (z.B. Wasser/Methanol 1:1) lösen.

• Arbeitsstandards: Aus den Stammlösungen durch Verdünnen mit Wasser/Methanol eine Kalibrierreihe im gewünschten Konzentrationsbereich herstellen.

Schritt-für-Schritt-Protokoll zur Derivatisierung

Abbildung 2: Workflow des Derivatisierungsprotokolls.

• Probenvorbereitung: 100 µL der Amin-haltigen Probe oder des Kalibrierstandards in ein Reaktionsgefäß (z.B. 1,5 mL Mikrozentrifugenröhrchen) pipettieren.

• Pufferung: 200 µL Boratpuffer (pH 9,0) hinzufügen und kurz mischen (vortexen). Kausalität: Der basische pH-Wert deprotoniert die Aminogruppe (R-NH₂), was ihre Nukleophilie erhöht und die Reaktion beschleunigt.

• Reagenzzugabe: 100 µL der Derivatisierungsreagenz-Lösung hinzufügen. Ein Überschuss an Reagenz ist entscheidend, um eine vollständige Umsetzung des Amins sicherzustellen.

• Inkubation: Die Mischung sofort vortexen und für 20 Minuten bei Raumtemperatur im Dunkeln inkubieren. Die genaue Zeit und Temperatur müssen möglicherweise für spezifische Amine optimiert werden.

• Entfernung von überschüssigem Reagenz: 500 µL n-Heptan hinzufügen, kräftig vortexen und die Phasen durch Zentrifugation (z.B. 2 min bei 5000 x g) trennen.[5] Kausalität: Das hydrophobe Derivatisierungsreagenz reichert sich in der oberen n-Heptan-Phase an, während das polarere Thioharnstoff-Derivat in der unteren wässrigen Phase verbleibt. Dieser Schritt ist entscheidend, um Interferenzen durch überschüssiges Reagenz im Chromatogramm zu vermeiden.

• Probenentnahme: Die obere organische Phase vorsichtig entfernen und verwerfen. Die untere wässrige Phase ist nun bereit für die HPLC-Analyse.

HPLC-Analyse

Empfohlene chromatographische Bedingungen

Die folgenden Bedingungen dienen als Ausgangspunkt und sollten für die spezifische Anwendung optimiert werden.

Parameter	Empfohlener Wert
HPLC-Säule	C18 Umkehrphasen-Säule (z.B. 150 x 4,6 mm, 3,5 µm)
Mobile Phase A	Wasser + 0,1 % Phosphorsäure
Mobile Phase B	Acetonitril (ACN) + 0,1 % Phosphorsäure
Gradient	0-20 min: 30% B -> 90% B; 20-25 min: 90% B; 25-30 min: 30% B
Flussrate	1,0 mL/min
Säulentemperatur	35 °C
Injektionsvolumen	20 µL
Detektor	UV/DAD
Wellenlänge	ca. 254 nm (Maximum des Benzolsulfonamid-Chromophors)

Kausalität: Ein Gradientenelutionsverfahren wird empfohlen, um Amine mit unterschiedlichen Polaritäten effektiv zu trennen. Die Zugabe von Säure zur mobilen Phase verbessert die Peakform, indem sie die Silanol-Wechselwirkungen unterdrückt.

Methodengültigkeit und Qualitätssicherung

Um die Vertrauenswürdigkeit der Ergebnisse zu gewährleisten, muss die Methode gemäß den Richtlinien der ICH oder AOAC validiert werden.[6][7]

Validierungsparameter

Parameter	Beschreibung	Akzeptanzkriterium (Beispiel)
Spezifität	Fähigkeit, den Analyten eindeutig von anderen Komponenten (Matrix, Reagenz) zu unterscheiden.	Basislinientrennung des Peaks von Interesse.
Linearität	Proportionalität des Signals zur Konzentration über einen definierten Bereich.	Korrelationskoeffizient (r²) > 0,999.[8]
Richtigkeit	Übereinstimmung zwischen dem gemessenen und dem wahren Wert (oft als Wiederfindung bestimmt).	Wiederfindungsrate zwischen 85-115 %.[9]
Präzision	Streuung der Ergebnisse bei wiederholten Messungen (Wiederhol- und Vergleichspräzision).	Relative Standardabweichung (RSD) < 5 %.[7]
Nachweisgrenze (LOD)	Kleinste Konzentration, die zuverlässig vom Rauschen unterschieden werden kann.	Signal-Rausch-Verhältnis (S/N) ≥ 3.
Bestimmungsgrenze (LOQ)	Kleinste Konzentration, die mit akzeptabler Präzision und Richtigkeit quantifiziert werden kann.	Signal-Rausch-Verhältnis (S/N) ≥ 10.
Robustheit	Unempfindlichkeit der Methode gegenüber kleinen, beabsichtigten Änderungen der Parameter (z.B. pH, Temp.).	RSD der Ergebnisse sollte innerhalb der Präzisionsgrenzen bleiben.

Fehlerbehebung

Problem	Mögliche Ursache	Lösung
Keine oder sehr kleine Peaks	Unvollständige Derivatisierung (pH falsch, Reagenz alt).	pH des Puffers überprüfen, frische Reagenzlösung ansetzen.
Zersetzung des Derivats.	Proben nach der Derivatisierung kühl lagern und zügig analysieren.
Großer Peak zu Beginn (Reagenzpeak)	Unzureichende Entfernung des überschüssigen Reagenz.	Heptan-Extraktionsschritt wiederholen oder optimieren.
Schlechte Peakform (Tailing)	Sekundäre Wechselwirkungen auf der Säule.	pH-Wert der mobilen Phase anpassen (z.B. niedriger), Säule wechseln.
Variable Ergebnisse	Ungenaue Pipettierschritte, instabile Temperatur.	Pipetten kalibrieren, temperierten Autosampler und Säulenofen verwenden.

Referenzen

• Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air. Thermo Fisher Scientific.

• Isothiocyanates as derivatization reagents for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry (LC/ESI-MS/MS). ResearchGate.

• Recent Advancement in the Synthesis of Isothiocyanates. ChemComm.

• Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. National Institutes of Health (NIH).

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. MDPI.

• Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. Books.

• Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs. Google Patents.

• Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv.

• Application Notes and Protocols for (1-Isothiocyanatoethyl)benzene in HPLC Derivatization. Benchchem.

• Derivatization and Separation of Aliphatic Amines. Sigma-Aldrich.

• Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. National Institutes of Health (NIH).

• HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. Chromatography Online.

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences.

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Application Notes and Protocols: A Guide to Investigating the Antimicrobial Potential of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Introduction: A Novel Bifunctional Antimicrobial Candidate

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical entities with the potential to overcome existing resistance mechanisms.[1] 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a synthetic compound that uniquely combines two pharmacophores known for their biological activities: the sulfonamide group and the isothiocyanate group. Sulfonamides were among the first synthetic antimicrobial agents and function by inhibiting folate synthesis, a pathway essential for bacterial proliferation.[2][3][4][5][] The isothiocyanate moiety, commonly found in cruciferous vegetables, has demonstrated broad-spectrum antimicrobial activity through various mechanisms, including disruption of cellular redox balance and interference with essential enzymatic functions.[7][8]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the antimicrobial properties of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. The protocols outlined herein are designed to be robust and self-validating, enabling a thorough evaluation of the compound's efficacy and safety profile.

Postulated Mechanism of Action: A Dual-Pronged Attack

The unique structure of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide suggests a potential dual mechanism of antimicrobial action, enhancing its prospective efficacy and potentially reducing the likelihood of resistance development.

• Inhibition of Folate Synthesis (Sulfonamide Moiety): The benzenesulfonamide component is a structural analog of p-aminobenzoic acid (PABA), a crucial precursor in the bacterial synthesis of folic acid. By competitively inhibiting the enzyme dihydropteroate synthetase, the sulfonamide moiety can disrupt the production of tetrahydrofolate, a cofactor essential for the synthesis of nucleic acids and certain amino acids, ultimately leading to bacteriostasis.[2][4][5][]

• Electrophilic Attack and Enzyme Inhibition (Isothiocyanate Moiety): The isothiocyanate group is a potent electrophile that can react with nucleophilic groups present in microbial proteins, such as the thiol groups of cysteine residues. This covalent modification can lead to the inactivation of essential enzymes involved in cellular respiration, cell wall synthesis, and virulence, resulting in bactericidal activity.[7]

Caption: Postulated dual mechanism of action for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and widely accepted technique for determining MIC values.[9][10][11][12]

Materials:

• 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

• Sterile 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Bacterial or fungal inoculum standardized to the appropriate concentration (e.g., 5 x 10^5 CFU/mL for bacteria)

• Positive control (growth control, no compound)

• Negative control (sterility control, no inoculum)

• Reference antibiotic (e.g., gentamicin, ampicillin)

Procedure:

• Compound Preparation: Prepare a stock solution of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in the broth medium directly in the 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the broth medium. The final concentration in each well should be approximately 5 x 10^5 CFU/mL.

• Inoculation: Add the standardized inoculum to each well containing the serially diluted compound.

• Incubation: Incubate the microtiter plates under appropriate conditions (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism. This assay is a crucial follow-up to the MIC to determine if a compound is bacteriostatic or bactericidal.[9][13][14]

Materials:

• Results from the MIC assay

• Sterile agar plates (e.g., Mueller-Hinton Agar)

• Sterile saline or broth

Procedure:

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth.

• Plating: Spread the aliquot onto a fresh agar plate.

• Incubation: Incubate the agar plates under the same conditions as the MIC assay.

• MBC/MFC Determination: The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Interpretation:

• If the MBC/MIC ratio is ≤ 4, the compound is generally considered bactericidal.[14]

• If the MBC/MIC ratio is > 4, the compound is considered bacteriostatic.

Cytotoxicity Assay

It is imperative to assess the potential toxicity of a novel antimicrobial compound to mammalian cells to determine its therapeutic index. The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a common method for evaluating cytotoxicity.[15][16][17]

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Sterile 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the mammalian cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against compound concentration.

Caption: Workflow for MTT-based cytotoxicity assay.

Data Presentation

The following table provides a template for summarizing the antimicrobial and cytotoxicity data for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

Microorganism/Cell Line	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	IC50 (µg/mL)	Selectivity Index (SI = IC50/MIC)
Staphylococcus aureus
Escherichia coli
Pseudomonas aeruginosa
Candida albicans
HEK293	N/A	N/A	N/A
HepG2	N/A	N/A	N/A

Trustworthiness and Self-Validation

To ensure the trustworthiness of the experimental results, the following controls should be included in each assay:

• Positive Control (Growth Control): Microorganisms in broth without the test compound to ensure their viability.

• Negative Control (Sterility Control): Broth medium without microorganisms to check for contamination.

• Solvent Control: The highest concentration of the solvent (e.g., DMSO) used to dissolve the compound to ensure it has no antimicrobial or cytotoxic effects at that concentration.

• Reference Antimicrobial: A known antibiotic or antifungal to validate the susceptibility of the test organisms.

Conclusion and Future Directions

This guide provides a foundational framework for the initial antimicrobial evaluation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. The combination of the sulfonamide and isothiocyanate moieties presents a promising strategy for the development of novel antimicrobial agents. Positive results from these initial in vitro studies would warrant further investigation, including time-kill kinetic assays, anti-biofilm activity studies, and in vivo efficacy and toxicity studies in appropriate animal models. The exploration of such bifunctional compounds is a critical step in the ongoing battle against antimicrobial resistance.

References

• Aires, A., Dias, C., Saavedra, M. J., & Rosa, E. (2014). Antimicrobial Activity of Isothiocyanates from Cruciferous Plants against Methicillin-Resistant Staphylococcus aureus (MRSA). Molecules, 19(8), 11465-11481.
• Dufour, V., Stahl, M., & Baysse, C. (2015).
• Yang, Q., et al. (2024). Benzyl isothiocyanate as an alternative to antibiotics? a comparative in vivo study using Pseudomonas aeruginosa infection as a model. PLoS One, 19(5), e0303490.
• Zessel, M., et al. (2014). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research, 21(15), 9063-9076.
• Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology letters, 160(2), 171-177.

• Emery Pharma. (2023, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Retrieved from [Link]

• Levinson, W. (2010). Review of medical microbiology and immunology. McGraw-Hill Medical.
• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
• Drobnica, L., Zemanová, M., Nemec, P., Antoš, K., Kristián, P., Štuller, I., & Knoppová, V. (1977). Antimicrobial activity of newly synthesized isothiocyanate derivatives against pathogenic plant microorganisms. Folia microbiologica, 22(6), 534-536.

• Cleveland Clinic. (2022, February 26). Sulfonamides (Sulfa Drugs). Retrieved from [Link]

• Quinteros, M. A., et al. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. Frontiers in microbiology, 9, 2893.

• protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• Kümmerer, K. (2009). Antibiotics in the aquatic environment–a review–part I. Chemosphere, 75(4), 417-434.
• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of pharmaceutical analysis, 6(2), 71-79.

• MSD Manual Professional Edition. (2023). Sulfonamides. Retrieved from [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245.
• Al-Ahmad, A., et al. (2023). Benzyl isothiocyanate exhibits antibacterial and antibiofilm activity against Fusobacterium nucleatum while preserving viability of human bone marrow mesenchymal stem cells: an in vitro study. Frontiers in Cellular and Infection Microbiology, 13, 1245137.

• JoVE. (2022, August 2). Antimicrobial Activity and Cell Cytotoxicity Testing | Protocol Preview. Retrieved from [Link]

• Marzocco, S., et al. (2018). Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. Molecules, 23(3), 624.

• Creative Diagnostics. (n.d.). Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Natural Compounds: Advances in Antimicrobial Activity. Retrieved from [Link]

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Introduction: The Broad Therapeutic Utility of the Benzenesulfonamide Scaffold

An In-Depth Guide to the Design and Execution of In Vivo Studies Using Benzenesulfonamide-Based Compounds

This document provides a detailed guide for researchers, scientists, and drug development professionals on the design, execution, and interpretation of in vivo studies involving the versatile class of benzenesulfonamide-based compounds. Moving beyond simple procedural lists, this guide delves into the causal reasoning behind experimental choices, ensuring a foundation of scientific integrity and trustworthiness in your research.

The benzenesulfonamide moiety is a cornerstone of modern medicinal chemistry, serving as a privileged scaffold in drugs targeting a wide array of diseases. Its derivatives have been successfully developed as antibacterial, anti-inflammatory, anticancer, antiviral, and antihypertensive agents.[1][2] This therapeutic diversity stems from the sulfonamide group's ability to act as a potent zinc-binding group, making it an effective inhibitor of various metalloenzymes, most notably the carbonic anhydrases (CAs).[3][4] Furthermore, modifications to the core structure allow for the targeting of other critical proteins, including receptor tyrosine kinases (RTKs) and voltage-gated ion channels.[1][5]

The successful translation of a promising benzenesulfonamide compound from the bench to the clinic hinges on rigorous and well-designed in vivo studies. This guide provides the foundational principles and specific, actionable protocols to navigate this critical phase of drug development.

Core Principles for Robust In Vivo Study Design

Before embarking on specific applications, it is crucial to grasp the universal principles that underpin any successful in vivo experiment. These principles ensure that the generated data is reproducible, interpretable, and ethically sound.

Rationale-Driven Animal Model Selection

The choice of animal model is the most critical decision in an in vivo study. It must be scientifically justified and directly relevant to the human disease being investigated.

• Oncology: Immunocompromised mouse strains (e.g., Athymic Nude, SCID) are the standard for xenograft models, where human cancer cell lines are implanted subcutaneously or orthotopically.[6][7] For studying interactions with the immune system, syngeneic models (implanting murine tumors into immunocompetent mice) or humanized mouse models are required. Patient-derived xenograft (PDX) models, where tumor tissue is taken directly from a patient and implanted into a mouse, are gaining prominence as they better retain the heterogeneity of the original tumor.[7]

• Cardiovascular Disease: The isolated rat heart model (Langendorff preparation) is an invaluable ex vivo tool for assessing direct cardiac effects, such as changes in perfusion pressure and coronary resistance, independent of systemic neural and hormonal influences.[1][2] For systemic effects like blood pressure, rodent models of hypertension are commonly used.

• Glaucoma: The DBA/2J mouse is an established model for inherited glaucoma, exhibiting a progressive increase in intraocular pressure (IOP) with age, making it suitable for testing IOP-lowering agents like the benzenesulfonamide-based drug dorzolamide.[8][9]

• Infectious Disease: To test antibacterial sulfonamides, a murine systemic infection model is often employed.[10] Mice are infected with a clinically relevant pathogen (e.g., MRSA), and the efficacy of the compound in reducing bacterial load in various organs is assessed.[10]

The Central Role of Pharmacokinetics and Pharmacodynamics (PK/PD)

Understanding a compound's PK/PD relationship is essential for designing an effective dosing regimen.

• Pharmacokinetics (PK): Describes what the body does to the drug. Key parameters include Absorption, Distribution, Metabolism, and Excretion (ADME). Theoretical ADME properties can be predicted using computational tools like SwissADME.[11][12] Experimental determination in animals reveals crucial data such as:

  • Bioavailability: The fraction of an administered dose that reaches systemic circulation. For example, certain orally administered benzenesulfonamide-based imaging agents have shown oral bioavailability of around 7-9% in mice.[6]

  • Half-life (t½): The time required for the drug concentration in the body to be reduced by half. Some compounds exhibit a rapid initial redistribution phase followed by a much longer elimination phase.[6]

  • Plasma Protein Binding: Highly protein-bound drugs have less free compound available to exert a therapeutic effect. Many benzenesulfonamide perforin inhibitors show >99% binding to plasma proteins, a critical factor for dose calculation.[13]

• Pharmacodynamics (PD): Describes what the drug does to the body. This involves correlating the drug concentration at the site of action with the observed therapeutic effect. A robust PK/PD relationship allows for the optimization of dosing schedules to maintain drug concentrations above a therapeutic threshold for a desired duration.[13]

The following workflow illustrates the iterative process of designing an in vivo study.

Caption: Inhibition of CAIX by benzenesulfonamides disrupts pH balance, inducing apoptosis.

Protocol 1: Murine Xenograft Model for Testing CAIX Inhibitors

This protocol provides a step-by-step methodology for assessing the in vivo efficacy of a benzenesulfonamide-based CAIX inhibitor.

1. Materials and Reagents

• Animal Model: 6-8 week old female athymic nude mice (e.g., Foxn1nu/nu).

• Cell Line: HT-29 human colon carcinoma cells (known to be CAIX-positive).

• Culture Medium: McCoy's 5A medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Vehicle: A suitable, non-toxic vehicle for the test compound (e.g., 0.5% carboxymethylcellulose in sterile water).

• Test Compound: Benzenesulfonamide derivative.

• Positive Control: An established anticancer drug (e.g., Pazopanib, Doxorubicin). [7] 2. Experimental Procedure

• Animal Acclimatization: House mice for at least one week prior to the experiment under standard conditions (12h light/dark cycle, food and water ad libitum).

• Cell Culture and Inoculation:

  • Culture HT-29 cells to ~80% confluency.

  • Harvest cells using trypsin and wash with sterile PBS.

  • Resuspend cells in a 1:1 mixture of PBS and Matrigel to a final concentration of 5 x 107 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 106 cells) into the right flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth every 2-3 days using digital calipers. Tumor volume is calculated using the formula: Volume = (Length x Width2) / 2.

  • When tumors reach an average volume of 100-150 mm3, randomize mice into treatment groups (n=8-10 mice per group):

    • Group 1: Vehicle control

    • Group 2: Test Compound (e.g., 50 mg/kg, daily)

    • Group 3: Positive Control

• Compound Administration and Monitoring:

  • Administer the test compound and vehicle via the predetermined route (e.g., oral gavage) according to the dosing schedule.

  • Measure tumor volume and body weight 2-3 times per week. Body weight is a key indicator of systemic toxicity.

• Study Endpoint and Tissue Collection:

  • The study should be terminated when tumors in the control group reach the maximum allowed size (typically ~1500 mm3) or after a pre-defined period (e.g., 21 days).

  • Euthanize mice according to approved institutional protocols.

  • Excise tumors, weigh them, and divide them for different analyses (e.g., snap-freeze in liquid nitrogen for molecular analysis, fix in 10% neutral buffered formalin for histology).

3. Endpoint Analysis

• Primary Endpoint: Tumor Growth Inhibition (TGI). Compare the mean tumor volume/weight of the treated groups to the vehicle control group.

• Secondary Endpoints:

  • Histology: Perform Immunohistochemistry (IHC) on fixed tumor sections for markers of proliferation (Ki-67) and angiogenesis (CD31).

  • Molecular Analysis: Use Western blotting or qRT-PCR on frozen tumor lysates to confirm target engagement (e.g., changes in downstream markers of hypoxia).

4. Data Presentation

Summarize key quantitative data in tables for clarity and easy comparison.

Table 1: Sample Dosing and Monitoring Schedule

Study Day	Activity
-7 to 0	Animal Acclimatization
0	Inoculate HT-29 Cells
7-10	Randomize mice into treatment groups
10-31	Daily dosing (oral gavage)
10, 13, 16, 19, 22, 25, 28, 31	Measure tumor volume and body weight

| 31 | Euthanize, collect tumors and blood |

Table 2: Representative Pharmacokinetic Parameters for Benzenesulfonamide-Based Agents

Compound Type	Administration Route	Bioavailability (%)	t½ elimination (hours)	Primary Target	Reference
Imaging Agent (biAAZ-Cy5.5)	Oral (PO)	~7.6	9-12	CAIX	[6]
Perforin Inhibitor (Compound 1)	Intravenous (IV)	100 (by definition)	Not Specified	Perforin	[13]

| Cardiovascular Agent | Intraperitoneal (IP) | Not Applicable | Not Specified | L-type Ca2+ Channel | [1]|

Application Note 2: Assessing Cardiovascular Effects in an Isolated Heart Model

Focus: Vasodilatory and Cardiodepressant Properties.

Scientific Rationale: Certain benzenesulfonamide derivatives have shown potential as antihypertensive agents. [1][2]Studies suggest that some of these compounds may exert their effects by modulating ion channels, such as L-type calcium channels, which are critical for cardiac muscle contraction and vascular tone. [1]The isolated, perfused rat heart model allows for the direct assessment of a compound's effect on coronary vascular resistance and cardiac contractility without confounding systemic variables.

Protocol 2: Isolated Perfused Rat Heart (Langendorff) Preparation

This protocol details the methodology for evaluating the direct cardiovascular effects of a benzenesulfonamide compound.

1. Materials and Reagents

• Animal Model: Male Wistar rats (200-250 g).

• Anesthetic: Pentobarbital (50 mg/kg).

• Perfusion Solution: Krebs-Henseleit solution, gassed with 95% O2 / 5% CO2 to maintain pH 7.4.

• Apparatus: Langendorff perfusion system equipped with a pressure transducer.

• Test Compound: Benzenesulfonamide derivative dissolved in a suitable solvent (e.g., methanol) and diluted in the perfusion buffer.

2. Experimental Procedure

• Animal Preparation:

  • Anesthetize the rat with an intraperitoneal injection of pentobarbital. [2] * Perform a thoracotomy to expose the heart. Rapidly excise the heart and place it in ice-cold Krebs-Henseleit solution.

• Heart Mounting and Perfusion:

  • Identify the aorta and cannulate it onto the Langendorff apparatus.

  • Initiate retrograde perfusion with oxygenated Krebs-Henseleit solution at a constant flow rate (e.g., 10 mL/min) and temperature (37°C). [2]3. Stabilization and Baseline Measurement:

  • Allow the heart to stabilize for a period of 20-30 minutes, during which it should achieve a steady rhythm and perfusion pressure.

  • Record baseline perfusion pressure using a pressure transducer connected to a data acquisition system.

• Compound Administration:

  • Introduce the benzenesulfonamide compound into the perfusion line at a known concentration (e.g., 0.001 nM). [2] * Continuously record the perfusion pressure for a set duration (e.g., 15-20 minutes) to observe the compound's effect over time. [2]5. Data Analysis:

  • Calculate the change in perfusion pressure from baseline. A decrease in pressure indicates vasodilation.

  • Calculate coronary resistance as the ratio of perfusion pressure (mm Hg) to coronary flow (mL/min).

  • Use appropriate statistical tests (e.g., ANOVA with post-hoc tests) to compare the effects of different compounds or concentrations to the control (vehicle only). [1]

References

• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024). Brazilian Journal of Science, 3(4), 11-23. [Link]

• Oral Administration of a Bivalent Carbonic Anhydrase IX Near-Infrared Imaging Agent Detects Hypoxic Tumors in a Mouse Model. (2026). ACS Sensors. [Link]

• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024). ResearchGate. [Link]

• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. (n.d.). National Institutes of Health (NIH). [Link]

• Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. (n.d.). National Institutes of Health (NIH). [Link]

• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. (2021). RSC Publishing. [Link]

• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024). Cerrado Publishing. [Link]

• Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. (2025). ResearchGate. [Link]

• Interaction of benzenesulfonamide derivatives with Smyd3 using a theoretical model. (2025). ResearchGate. [Link]

• Preclinical Activity and Pharmacokinetic/Pharmacodynamic Relationship for a Series of Novel Benzenesulfonamide Perforin Inhibitors. (2022). PubMed. [Link]

• Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. (2018). PubMed. [Link]

• Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. (n.d.). ResearchGate. [Link]

• Celecoxib prevents tumor growth in vivo without toxicity to normal gut: lack of correlation between in vitro and in vivo models. (2000). PubMed. [Link]

• Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. (2021). National Institutes of Health (NIH). [Link]

• Effects of Dorzolamide on Retinal and Choroidal Blood Flow in the DBA/2J Mouse Model of Glaucoma. (n.d.). National Institutes of Health (NIH). [Link]

• Pazopanib, a Receptor Tyrosine Kinase Inhibitor, Suppresses Tumor Growth through Angiogenesis in Dedifferentiated Liposarcoma Xenograft Models. (2014). PubMed Central. [Link]

• Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives. (n.d.). National Institutes of Health (NIH). [Link]

• Dorzolamide effects on retinal and choroidal blood flow in a mouse glaucoma model. (n.d.). IOVS. [Link]

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• 7. Pazopanib, a Receptor Tyrosine Kinase Inhibitor, Suppresses Tumor Growth through Angiogenesis in Dedifferentiated Liposarcoma Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of Dorzolamide on Retinal and Choroidal Blood Flow in the DBA/2J Mouse Model of Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model | Brazilian Journal of Science [periodicos.cerradopub.com.br]
• 12. researchgate.net [researchgate.net]
• 13. Preclinical Activity and Pharmacokinetic/Pharmacodynamic Relationship for a Series of Novel Benzenesulfonamide Perforin Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Hydrogen Sulfide (H₂S) Release from Isothiocyanates

Introduction: Isothiocyanates as Novel Hydrogen Sulfide Donors

Hydrogen sulfide (H₂S), once known primarily for its toxicity, is now recognized as a critical endogenous gasotransmitter, joining nitric oxide (NO) and carbon monoxide (CO) in regulating a vast array of physiological processes.[1] Its roles in vasodilation, inflammation, and cellular signaling have opened new avenues for therapeutic intervention. A significant challenge in harnessing the therapeutic potential of H₂S lies in its controlled and sustained delivery. Natural isothiocyanates (ITCs), sulfur-containing compounds abundant in cruciferous vegetables, have recently emerged as a promising class of H₂S donors.[1][2] The ITC functional group (-N=C=S) can react with biological thiols, most notably L-cysteine, to release H₂S in a slow and controlled manner, making ITCs attractive candidates for drug development.[1]

This guide provides a comprehensive overview of the experimental design for studying H₂S release from ITCs. It is intended for researchers, scientists, and drug development professionals seeking to characterize and quantify the H₂S-donating properties of these compounds. We will delve into the underlying chemical mechanisms, provide detailed step-by-step protocols for H₂S detection, and discuss the critical experimental parameters that influence the rate and yield of H₂S release.

The Chemical Logic of H₂S Release from Isothiocyanates

The release of hydrogen sulfide from isothiocyanates is not a spontaneous process but is contingent upon a reaction with a thiol-containing molecule, with L-cysteine being the primary biological trigger.[1] The reaction mechanism involves the nucleophilic attack of the thiol group of L-cysteine on the electrophilic carbon atom of the isothiocyanate moiety. This forms an unstable dithiocarbamate intermediate, which then undergoes intramolecular cyclization to release H₂S and other byproducts.[3]

The rate and extent of H₂S release are significantly influenced by the chemical structure of the isothiocyanate. Aromatic ITCs, particularly those bearing electron-withdrawing substituents on the aromatic ring, have been shown to be more potent H₂S donors compared to their aliphatic counterparts.[4] This is attributed to the increased electrophilicity of the isothiocyanate carbon, which facilitates the initial nucleophilic attack by L-cysteine.

Below is a diagram illustrating the reaction pathway for H₂S release from an isothiocyanate upon reaction with L-cysteine.

Caption: Reaction pathway of H₂S release from isothiocyanates.

Experimental Workflow for Quantifying H₂S Release

A robust experimental design is crucial for accurately characterizing the H₂S-releasing properties of isothiocyanates. The following workflow outlines the key steps, from sample preparation to data analysis.

Caption: General experimental workflow for studying H₂S release.

Detailed Protocols for H₂S Detection

The selection of an appropriate H₂S detection method is critical for obtaining reliable and reproducible data. Amperometric and spectrophotometric methods are among the most commonly employed techniques.

Protocol 1: Amperometric Measurement of H₂S

Amperometry offers real-time, continuous monitoring of H₂S release, providing valuable kinetic information. This method utilizes an H₂S-selective electrode that generates an electrical current proportional to the concentration of H₂S.

Materials and Reagents:

• H₂S-selective amperometric sensor and meter

• Reaction vessel (e.g., sealed glass vial with a port for the electrode)

• Magnetic stirrer and stir bar

• Phosphate-buffered saline (PBS), pH 7.4

• Isothiocyanate (ITC) stock solution (e.g., 100 mM in DMSO)

• L-cysteine stock solution (e.g., 400 mM in PBS, prepared fresh)

• Sodium hydrosulfide (NaHS) for calibration standard

• Dimethyl sulfoxide (DMSO)

Procedure:

• Buffer Preparation: Prepare 1x PBS buffer (pH 7.4). Degas the buffer to minimize interference from dissolved oxygen.

• Electrode Calibration:

  • Prepare a series of NaHS standards in degassed PBS.

  • Place the H₂S-selective electrode in a known volume of buffer and allow the baseline to stabilize.

  • Add known concentrations of NaHS to the buffer and record the corresponding current signal to generate a calibration curve.

• Reaction Setup:

  • Add a defined volume of PBS to the reaction vessel.

  • If using a magnetic stirrer, add the stir bar.

  • Place the calibrated H₂S-selective electrode into the buffer and allow the baseline to stabilize.

• Initiation of H₂S Release:

  • Add the desired concentration of L-cysteine to the reaction vessel and mix.

  • Initiate the reaction by adding the ITC stock solution. The final concentration of DMSO should be kept low (e.g., <1%) to avoid solvent effects.

• Data Acquisition:

  • Record the current signal over time. The duration of the measurement will depend on the H₂S release kinetics of the specific ITC being tested.

• Data Analysis:

  • Convert the recorded current values to H₂S concentrations using the calibration curve.

  • Plot H₂S concentration versus time to visualize the release profile.

  • From the curve, determine key parameters such as the initial rate of H₂S release and the maximum H₂S concentration achieved.

Protocol 2: Spectrophotometric Determination of H₂S (Methylene Blue Method)

The methylene blue assay is a sensitive and widely used endpoint method for quantifying H₂S.[5] It is based on the reaction of H₂S with N,N-dimethyl-p-phenylenediamine in the presence of ferric ions to form the stable blue dye, methylene blue, which can be quantified spectrophotometrically.[5][6]

Materials and Reagents:

• Spectrophotometer

• Microplate reader or cuvettes

• Zinc acetate solution (1% w/v)

• N,N-dimethyl-p-phenylenediamine dihydrochloride solution (20 mM in 7.2 M HCl)

• Ferric chloride (FeCl₃) solution (30 mM in 1.2 M HCl)

• Phosphate-buffered saline (PBS), pH 7.4

• Isothiocyanate (ITC) stock solution

• L-cysteine stock solution

• Sodium hydrosulfide (NaHS) for standard curve

Procedure:

• Standard Curve Preparation:

  • Prepare a series of NaHS standards in PBS.

  • To each standard, add an equal volume of zinc acetate solution to trap the sulfide as zinc sulfide (ZnS).

• Sample Reaction:

  • In a separate set of tubes or wells, initiate the H₂S-releasing reaction by mixing the ITC and L-cysteine in PBS at desired concentrations.

  • At specific time points, take aliquots of the reaction mixture and add them to tubes containing an equal volume of zinc acetate solution to stop the reaction and trap the H₂S.

• Color Development:

  • To each standard and sample tube containing the ZnS precipitate, add the N,N-dimethyl-p-phenylenediamine solution, followed by the FeCl₃ solution.

  • Mix thoroughly and incubate at room temperature for 15-20 minutes in the dark to allow for color development.

• Measurement:

  • Measure the absorbance of the standards and samples at 665-670 nm using a spectrophotometer.[7]

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the NaHS standards against their known concentrations.

  • Determine the H₂S concentration in the samples by interpolating their absorbance values on the standard curve.

  • Plot the H₂S concentration versus time to obtain the release profile.

Key Experimental Parameters and Their Impact

The careful control of experimental parameters is paramount for obtaining meaningful and reproducible data. The following table summarizes the key factors that can influence H₂S release from isothiocyanates.

Parameter	Typical Range/Condition	Rationale and Impact on H₂S Release
Isothiocyanate (ITC) Structure	Aliphatic vs. Aromatic	Aromatic ITCs, especially those with electron-withdrawing groups, generally exhibit faster and higher H₂S release due to the increased electrophilicity of the central carbon atom.[4]
Thiol Co-factor	L-cysteine, Glutathione	L-cysteine is the most common and effective biological trigger for H₂S release from ITCs.[1] Other biological thiols like glutathione can also induce H₂S release, but often to a lesser extent.
pH	7.4 (Physiological)	The reaction is typically studied at physiological pH to mimic biological conditions. pH can influence the ionization state of L-cysteine, which may affect its nucleophilicity and the overall reaction rate.
Temperature	37 °C (Physiological)	Reactions are generally conducted at 37 °C to simulate physiological temperature. As with most chemical reactions, an increase in temperature is expected to increase the rate of H₂S release.
Reactant Concentrations	Varies (µM to mM range)	The rate of H₂S release is dependent on the concentrations of both the ITC and L-cysteine.[4] It is important to establish the concentration-response relationship for each ITC.

Data Presentation: Comparative H₂S Release from Different Isothiocyanates

To facilitate the comparison of the H₂S-donating capacity of different ITCs, the results can be summarized in a table. The following table provides an example of such a comparison, with illustrative data.

Isothiocyanate	Structure	Max H₂S Concentration (µM) without L-cysteine	Max H₂S Concentration (µM) with L-cysteine
Allyl isothiocyanate (AITC)	Aliphatic	~0.5	~6.2
Benzyl isothiocyanate (BITC)	Aromatic	<0.5	~1.9
4-Hydroxybenzyl isothiocyanate (HBITC)	Aromatic	~11.0	~17.9
Erucin	Aliphatic	~0.5	~1.9

Data adapted from Citi V, et al. (2014). Hydrogen Sulfide Releasing Capacity of Natural Isothiocyanates. Planta Med.

Conclusion and Future Directions

The study of H₂S release from isothiocyanates is a rapidly evolving field with significant implications for drug discovery and development. The experimental designs and protocols outlined in this guide provide a solid foundation for researchers to accurately characterize the H₂S-donating properties of these promising compounds. Future research should focus on elucidating the H₂S release from ITCs in more complex biological systems, such as in cell culture and in vivo models, to better understand their therapeutic potential. Furthermore, the development of novel ITCs with tailored H₂S-releasing kinetics could lead to the next generation of H₂S-based therapeutics.

References

• Martelli, A., Testai, L., Citi, V., & Calderone, V. (2020). Organic Isothiocyanates as Hydrogen Sulfide Donors. Antioxidants & Redox Signaling, 32(2), 110-144. [Link]

• Stipanuk, M. H., & Beck, P. W. (1982). Characterization of the enzymic capacity for cysteine desulphhydration in liver and kidney of the rat. The Biochemical journal, 206(2), 267–277. [Link]

• Lin, Y., Yang, X., Lu, Y., Liang, D., & Huang, D. (2019). Isothiocyanates as H2S Donors Triggered by Cysteine: Reaction Mechanism and Structure and Activity Relationship. Organic letters, 21(16), 6439–6443. [Link]

• Assay Genie. (n.d.). H2S Colorimetric Assay Kit Technical Manual. [Link]

• Melino, S., Antonini, G., & D'Erme, M. (2023). Erucin, an H2S-Releasing Isothiocyanate, Exerts Anticancer Effects in Human Triple-Negative Breast Cancer Cells Triggering Autophagy-Dependent Apoptotic Cell Death. International Journal of Molecular Sciences, 24(7), 6791. [Link]

• Martelli, A., Testai, L., & Calderone, V. (2018). Mechanism of the release of H2S from organic isothiocyanates (ITCs) compounds present in Brassicaceae vegetables. ResearchGate. [Link]

• Wang, X., Liu, Y., Liu, X., Lin, Y., Zheng, X., Lu, Y., & Huang, D. (2018). Hydrogen Sulfide (H₂S) Releasing Capacity of Isothiocyanates from Moringa oleifera Lam. Molecules (Basel, Switzerland), 23(11), 2809. [Link]

• American Public Health Association. (n.d.). 4500-S2- D: Sulfide by Methylene Blue. Standard Methods for the Examination of Water and Wastewater. [Link]

• Citi, V., Corvino, A., Fiorino, F., Frecentese, F., Magli, E., Perissutti, E., ... & Santagada, V. (2020). Structure-activity relationships study of isothiocyanates for H2S releasing properties: 3-Pyridyl-isothiocyanate as a new promising cardioprotective agent. Journal of Advanced Research, 27, 41-53. [Link]

Sources

• 1. Organic Isothiocyanates as Hydrogen Sulfide Donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aquaphoenixsci.com [aquaphoenixsci.com]
• 6. NEMI Method Summary - 4500-S2- D [nemi.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Isothiocyanate Synthesis

Welcome to the technical support center for isothiocyanate (ITC) synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of ITC synthesis, troubleshoot common issues, and optimize reaction conditions for a successful outcome. Isothiocyanates are a pivotal class of compounds, recognized for their broad-ranging biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Their utility as synthetic intermediates further underscores the importance of robust and reliable synthetic methodologies.[2]

This resource provides in-depth technical guidance, moving beyond simple protocols to explain the underlying chemical principles. Here, you will find a comprehensive overview of common synthetic strategies, detailed troubleshooting guides in a direct question-and-answer format, and frequently asked questions to address potential challenges in your experimental workflow.

Section 1: Core Synthetic Strategies for Isothiocyanate Formation

The synthesis of isothiocyanates can be broadly categorized based on the starting material. The most prevalent methods begin with primary amines, while other approaches utilize different nitrogen-containing functional groups or even non-nitrogenous precursors.[2][3]

From Primary Amines: The Workhorse Approach

Primary amines are the most common starting materials for isothiocyanate synthesis due to their ready availability and diverse structures.[2][3] The classical approach involves the reaction of a primary amine with a thiocarbonyl transfer reagent.

The most widely used method for synthesizing isothiocyanates from primary amines is through the formation and subsequent decomposition of a dithiocarbamate salt.[1] This process typically involves two key steps:

• Formation of the Dithiocarbamate Salt: The primary amine is reacted with carbon disulfide (CS₂) in the presence of a base.

• Desulfurization: The resulting dithiocarbamate salt is treated with a desulfurizing agent to yield the isothiocyanate.

The choice of desulfurizing agent is critical and can significantly impact the reaction's efficiency, substrate scope, and safety profile.

Visualizing the Dithiocarbamate Pathway

Caption: General workflow for isothiocyanate synthesis via dithiocarbamate salt decomposition.

A variety of desulfurizing agents have been developed, each with its own advantages and limitations. While the traditional reagent, thiophosgene , is effective, its extreme toxicity has driven the development of safer alternatives.[1][2]

Table 1: Comparison of Common Desulfurizing Agents

Desulfurizing Agent	Key Advantages	Key Limitations	Suitable Substrates
Thiophosgene	High yields for aromatic and chiral ITCs.[1]	Extremely toxic and hazardous.[1]	Aromatic, Chiral Amines
Triphosgene	Safer alternative to thiophosgene.[1]	Still highly toxic if inhaled.[1]	Aryl Amines
Tosyl Chloride	Rapid, one-pot synthesis.[1][4]	Alkyl, Aryl Amines
Hydrogen Peroxide	Safe, environmentally friendly, and high yielding.[1]	Alkyl, Aromatic, Diisothiocyanates
Iodine	Non-toxic, inexpensive, and environmentally friendly.[1][2]	Aryl, Aliphatic Amines
Sodium Persulfate	Excellent for chiral ITCs without racemization, green reagent.[1]	May result in lower yields for some substrates in a one-pot setup.[1]	Alkyl, Aryl, Amino Acid Derivatives
Propane Phosphonic Acid Anhydride (T3P®)	Efficient for one-pot synthesis from amines or their salts.[4]	Primary Amines and their salts
Phenyl Chlorothionoformate	Versatile for both one-pot and two-step processes.[4]	One-pot method is less suitable for electron-deficient aryl amines.[3][4]	Alkyl, Aryl Amines

For non-chiral isothiocyanate synthesis, hydrogen peroxide and iodine are often the best choices due to their safety, efficiency, and broad applicability.[1] For the synthesis of chiral isothiocyanates, sodium persulfate is a superior alternative to thiophosgene, offering comparable yields with a much better safety profile and simpler workup.[1]

Alternative Synthetic Routes

While the dithiocarbamate pathway is dominant, other methods offer advantages for specific applications or substrate types.

• From Hydroximoyl Chlorides: This method provides a rapid and high-yielding route to alkyl and aryl isothiocyanates at room temperature with a simple workup.[1]

• Via Elemental Sulfur: A mixture of elemental sulfur and selenium can be used to convert isocyanides to isothiocyanates.[1]

• Microwave-Assisted Synthesis: The use of microwave irradiation with Lawesson's reagent can produce aromatic and aliphatic isothiocyanates in minutes.[1]

• Tandem Staudinger/Aza-Wittig Reactions: This powerful method is particularly useful for synthesizing alkyl, aryl, and sugar-derived isothiocyanates, especially those that are chiral, with excellent yields and no racemization.[1]

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during your isothiocyanate synthesis experiments.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in isothiocyanate synthesis can stem from several factors. A systematic approach to troubleshooting is essential.

Troubleshooting Workflow for Low Yields

Caption: A step-by-step guide to troubleshooting low reaction yields.

• Causality & Actionable Advice:

  • Reagent Quality: Ensure the purity of your starting amine. Impurities can lead to side reactions. Carbon disulfide should be fresh, as it can decompose over time. Bases like triethylamine should be dry.

  • Stoichiometry: Carefully control the stoichiometry of your reagents. An excess of the amine or base can sometimes lead to side product formation.

  • Reaction Conditions:

    • Temperature: Some reactions require specific temperature control. For the formation of the dithiocarbamate salt, cooling is often necessary to prevent side reactions. The decomposition step may require heating.

    • Reaction Time: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS) to determine the optimal reaction time.

  • Choice of Desulfurizing Agent: For electron-deficient anilines, some desulfurizing agents may not be effective.[3] Consider switching to a more potent reagent or a different synthetic methodology if you are working with challenging substrates.

  • Workup and Purification: Isothiocyanates can be volatile or prone to decomposition during purification. Avoid excessive heating during solvent removal. Consider alternative purification methods like flash chromatography over distillation if your product is thermally sensitive.

Q2: I am observing significant side product formation. What are the common side products and how can I minimize them?

A2: The formation of side products is a common issue, particularly the formation of thioureas.

• Causality & Actionable Advice:

  • Thiourea Formation: The most common side product is a symmetrical thiourea, which arises from the reaction of the newly formed isothiocyanate with the starting amine. This is more prevalent if there is an excess of the amine or if the reaction is slow.

    • Mitigation:

      • Slow Addition: Add the desulfurizing agent slowly to the dithiocarbamate salt solution to keep the instantaneous concentration of the isothiocyanate low, minimizing its reaction with the starting amine.

      • Stoichiometry Control: Use a slight excess of carbon disulfide and the desulfurizing agent to ensure the complete conversion of the amine.

  • Urea Formation: In some methods, such as the synthesis from hydroximoyl chlorides using thiourea, urea is a known byproduct.[1] Fortunately, it is often easily removed by aqueous extraction.[1]

Q3: My chiral isothiocyanate is showing racemization. How can I preserve the stereochemical integrity?

A3: Racemization is a critical concern when synthesizing chiral isothiocyanates.

• Causality & Actionable Advice:

  • Reaction Conditions: Harsh reaction conditions, such as high temperatures or the use of strong bases, can lead to racemization.

  • Method Selection: The choice of synthetic method is crucial for preserving chirality.

    • Recommended Methods:

      • Sodium Persulfate: This method is highly recommended for the synthesis of chiral isothiocyanates as it proceeds under mild conditions and has been shown to preserve stereochemical integrity.[1]

      • Tandem Staudinger/Aza-Wittig Reaction: This is another excellent method for synthesizing chiral isothiocyanates without racemization.[1]

    • Methods to Avoid for Chiral Synthesis: Be cautious with methods that require high temperatures or prolonged reaction times with strong bases.

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I handle and store isothiocyanates safely?

A1: Isothiocyanates are often lachrymatory and can be skin and respiratory irritants. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. They should be stored in tightly sealed containers, protected from moisture and light, and refrigerated to prevent degradation.

Q2: What is the best way to monitor the progress of my isothiocyanate synthesis reaction?

A2: Thin-layer chromatography (TLC) is a quick and effective way to monitor the consumption of the starting amine. Staining with ninhydrin can be used to visualize the primary amine, which will disappear as the reaction proceeds. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used. Liquid Chromatography-Mass Spectrometry (LC-MS) is also a powerful tool for identifying the product and any side products.

Q3: Can I perform a one-pot synthesis of isothiocyanates?

A3: Yes, several one-pot methods are available and can be more efficient. For example, the use of tosyl chloride allows for the in-situ generation and decomposition of the dithiocarbamate salt.[1][4] However, for some substrates, particularly electron-deficient anilines, a two-step procedure where the dithiocarbamate salt is first isolated may give higher yields.[1][3]

Q4: What are some "green" or more environmentally friendly approaches to isothiocyanate synthesis?

A4: There is a growing interest in developing more sustainable synthetic methods.

• Safer Reagents: Using reagents like hydrogen peroxide or iodine instead of thiophosgene significantly improves the safety and environmental profile of the synthesis.[1]

• Catalytic Methods: The use of catalytic amounts of reagents, where possible, reduces waste.

• Alternative Energy Sources: Microwave-assisted synthesis can dramatically reduce reaction times and energy consumption.[1]

• Ball Milling: Piezoelectric materials like BaTiO3 have been used as recyclable catalysts for the synthesis of isothiocyanates under ball milling conditions, offering a solvent-minimized, room-temperature process.[4]

Section 4: Experimental Protocols

General Protocol for Isothiocyanate Synthesis via Dithiocarbamate Salt Decomposition using Sodium Persulfate (Two-Step)

This protocol is adapted for the synthesis of a generic aromatic isothiocyanate and is particularly suitable for chiral amines.

Step 1: Formation of the Dithiocarbamate Salt

• Dissolve the primary amine (1.0 eq.) in a suitable solvent (e.g., ethanol, THF, or a mixture with water).

• Add a base (e.g., triethylamine, 1.1 eq.) to the solution and cool to 0 °C in an ice bath.

• Slowly add carbon disulfide (1.1 eq.) to the stirred solution.

• Allow the reaction to stir at room temperature for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting amine.

• Isolate the dithiocarbamate salt by filtration if it precipitates, or by removing the solvent under reduced pressure.

Step 2: Decomposition to the Isothiocyanate

• Dissolve the isolated dithiocarbamate salt in a mixture of water and a suitable organic solvent (e.g., dichloromethane).

• Add a solution of sodium persulfate (1.1 eq.) in water dropwise to the stirred mixture.

• Stir the reaction at room temperature for 1-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Once the reaction is complete, separate the organic layer.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude isothiocyanate by column chromatography or recrystallization.

Self-Validating System:

• In-process Control: Monitor the disappearance of the starting amine in Step 1 by TLC with ninhydrin staining.

• Analytical Checkpoint: Confirm the formation of the isothiocyanate product in Step 2 by LC-MS analysis of an aliquot of the reaction mixture. Characterize the final product by ¹H NMR, ¹³C NMR, and IR spectroscopy (a strong, broad absorption around 2100 cm⁻¹ is characteristic of the N=C=S group).

References

• Synthesis of Isothiocyanates: An Update. National Institutes of Health (NIH). [Link]

• Recent Advancement in the Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Isothiocyanate synthesis. Organic Chemistry Portal. [Link]

Sources

• 1. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Isothiocyanate synthesis [organic-chemistry.org]

Common issues in handling and storing isothiocyanate compounds

Welcome to the technical support guide for isothiocyanate (ITC) compounds. This resource is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the common challenges encountered when handling, storing, and utilizing these versatile but highly reactive molecules.

Introduction to Isothiocyanates

Isothiocyanates (R-N=C=S) are a class of compounds characterized by their reactive isothiocyanate functional group. This group's electrophilic carbon atom makes it highly susceptible to nucleophilic attack, which is the basis for its utility in bioconjugation (e.g., labeling proteins through primary amines) but also the source of its instability.[1] Understanding this inherent reactivity is critical to successful experimentation. This guide provides a structured, question-and-answer-based approach to address the most common issues you may face.

Section 1: Storage and Stability FAQs

The high reactivity of isothiocyanates makes their proper storage paramount to preserving their chemical integrity and ensuring experimental reproducibility.

Q1: What are the optimal storage conditions for isothiocyanate compounds?

A1: The primary goal is to protect the compound from moisture, which is its principal degradation pathway.[2] Optimal storage conditions depend on the physical state of the ITC.

Compound Form	Temperature	Atmosphere	Container	Light Conditions
Solid (e.g., FITC powder)	-20°C is standard. Refrigeration (2-8°C) is acceptable for short-term storage.[3]	Store under an inert gas (argon or nitrogen).[4]	Tightly sealed, amber glass vials with a secure cap.	Protect from light.
Liquid (e.g., Allyl isothiocyanate)	Refrigerate (2-4°C).[5]	Store under an inert gas (argon or nitrogen).	Tightly sealed, amber glass vials with a PTFE-lined cap.	Protect from light.
In Anhydrous Solvent (e.g., DMSO, DMF)	-20°C in small, single-use aliquots.	N/A (solvent protects from air)	Cryovials with O-rings designed for low temperatures.	Protect from light.

Expert Insight: Aliquoting is non-negotiable for ITCs dissolved in solvents like DMSO. DMSO is highly hygroscopic (absorbs water from the air). Each freeze-thaw cycle introduces more moisture, which will rapidly degrade the ITC in the stock solution. Prepare single-use aliquots to preserve the compound's integrity.

Q2: My isothiocyanate powder has clumped together. Is it still usable?

A2: Clumping is a strong indicator of moisture contamination. The isothiocyanate group readily reacts with water in a process called hydrolysis, first forming an unstable thiocarbamic acid, which then decomposes into a primary amine and carbonyl sulfide.[1] This degradation is irreversible.

While the compound may retain some activity, it is significantly compromised. Using it will lead to inaccurate quantification and dramatically lower efficiency in conjugation reactions. It is strongly recommended to discard clumped reagents to ensure data integrity.

Caption: Irreversible hydrolysis of an isothiocyanate.

Q3: How stable are isothiocyanates in aqueous buffers?

A3: They are generally unstable. The rate of degradation (hydrolysis) is highly dependent on the pH.[6] While conjugation reactions are often performed in aqueous buffers, the ITC should be added to the reaction mixture immediately after being dissolved in an anhydrous organic solvent. The decline of isothiocyanates is typically more rapid in buffers compared to deionized water.[7]

• Alkaline pH (>8.5): Hydrolysis is significantly accelerated. While higher pH favors the deprotonation of amine groups for efficient labeling, it's a trade-off with ITC stability. Reaction times must be carefully managed.[8]

• Neutral pH (~7.0): Hydrolysis still occurs but at a slower rate. Indole isothiocyanates are particularly unstable at neutral pH.[9]

• Acidic pH (<6.5): The rate of hydrolysis is reduced, but the primary amine targets for conjugation become protonated (R-NH3+), rendering them poor nucleophiles and thus inhibiting the desired labeling reaction.

Section 2: Safe Handling and PPE

Isothiocyanates are hazardous compounds that demand strict safety protocols.

Q1: What are the primary hazards associated with isothiocyanates?

A1: Isothiocyanates are toxic, corrosive, and often lachrymatory (tear-inducing).[10][11] Key hazards include:

• Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[12]

• Corrosivity: Causes severe skin burns and eye damage.[13]

• Sensitization: May cause allergic skin reactions or asthma-like symptoms if inhaled.[11]

• Flammability: Many ITCs are flammable liquids or solids.[4][5]

Always consult the Safety Data Sheet (SDS) for the specific isothiocyanate you are using before beginning any work.[4][5][11][12][13][14]

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling isothiocyanates?

A2: All handling of isothiocyanates, especially weighing solids and making stock solutions, must be performed inside a certified chemical fume hood.[4][5]

• Eye/Face Protection: Tightly fitting safety goggles and a face shield are required.[10][11]

• Skin Protection: Wear a lab coat and handle with appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use proper removal technique to avoid skin contact.[11]

• Respiratory Protection: If there is a risk of inhalation (e.g., outside of a fume hood, during a large spill), a NIOSH-approved respirator with appropriate cartridges must be used.[5]

Self-Validating Protocol: Always have an eyewash station and safety shower immediately accessible.[4][5] Before you begin, confirm they are functioning correctly.

Section 3: Troubleshooting Experimental Protocols

This section focuses on issues commonly encountered during protein labeling and conjugation experiments.

Q1: I'm getting very low labeling efficiency for my protein. What went wrong?

A1: This is a frequent issue with several potential causes, almost all of which trace back to the fundamental reactivity of the ITC and its target.

Caption: Key stages in a typical ITC protein labeling workflow.

Troubleshooting Low Labeling Efficiency:

Symptom	Possible Cause(s)	Recommended Solution
Low or No Labeling	1. Wrong Buffer: The protein is in a buffer containing primary amines (e.g., Tris) or sodium azide. These compounds compete with the protein for the ITC.[3]	Action: Perform a buffer exchange into an amine-free buffer like carbonate/bicarbonate (pH 8.5-9.0) or phosphate-buffered saline (PBS, pH 7.2-7.5) before starting.[3]
2. Hydrolyzed ITC: The ITC reagent was compromised by moisture before the reaction.	Action: Discard the old ITC stock. Purchase new reagent and prepare fresh, single-use aliquots in anhydrous DMSO immediately before use.[3]
3. Incorrect pH: The reaction pH is too low (<7.5), causing protein amine groups to be protonated and non-nucleophilic.	Action: Increase the pH of the reaction buffer. A common starting point for efficient labeling is pH 8.5-9.0. Note that at this pH, hydrolysis is faster, so reaction time is critical.[8]
Inconsistent Results Batch-to-Batch	1. Inaccurate Quantitation: The concentration of the protein or the ITC stock solution is incorrect.	Action: Re-measure the protein concentration (e.g., A280). For the ITC, always prepare the stock solution fresh from a new aliquot to avoid degradation from freeze-thaw cycles.
2. Molar Ratio: The molar ratio of ITC to protein is too low.	Action: Increase the molar excess of ITC. A common starting range is a 10- to 20-fold molar excess of ITC over the protein. This may require optimization for your specific protein.

Q2: My protein precipitated after I added the isothiocyanate.

A2: This often happens for one of two reasons:

• Solvent Shock: Adding a large volume of organic solvent (like DMSO) containing the ITC directly to the aqueous protein solution can cause the protein to denature and precipitate.

• Over-labeling: Isothiocyanates are often hydrophobic. Attaching too many of them to the protein's surface can increase its overall hydrophobicity, leading to aggregation and precipitation.[15]

Step-by-Step Mitigation Protocol:

• Minimize Solvent Volume: Dissolve the ITC in the smallest practical volume of anhydrous DMSO to create a concentrated stock (e.g., 1-10 mg/mL).[3]

• Add ITC Slowly: Add the ITC stock solution to the protein solution dropwise, very slowly, while gently stirring. This allows the ITC to react before localized high concentrations of DMSO can denature the protein.[3]

• Optimize Molar Ratio: If precipitation persists, reduce the molar excess of ITC in your reaction. Perform a titration experiment to find the highest labeling ratio that doesn't cause precipitation.

• Check Protein Concentration: Very high protein concentrations can be more prone to aggregation. Consider running the reaction at a lower concentration if possible.

Q3: How do I remove unreacted isothiocyanate after the reaction is complete?

A3: It is crucial to remove the unreacted, free ITC, as it can interfere with downstream applications.

• Quench the Reaction: First, stop the reaction by adding a small molecule with a primary amine to scavenge any remaining reactive ITC. Common quenching agents include ammonium chloride (NH₄Cl) or Tris buffer to a final concentration of about 50 mM.[3]

• Purify the Conjugate: The primary method for separating the labeled protein (high molecular weight) from the free dye and quenching agent (low molecular weight) is size-exclusion chromatography (gel filtration).[3] Dialysis against an appropriate buffer is also a viable, though often slower, alternative.

References

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. US8697150B2 - Process of extracting isothiocyanates - Google Patents [patents.google.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thaiscience.info [thaiscience.info]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. nj.gov [nj.gov]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. fishersci.com [fishersci.com]
• 13. carlroth.com [carlroth.com]
• 14. chemicalbook.com [chemicalbook.com]
• 15. FITC Labeling and Conjugation - TdB Labs [tdblabs.se]

Overcoming solubility issues with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Introduction

Welcome to the technical support guide for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming common solubility challenges encountered with this compound. Due to its dual-functional nature, containing both a sulfonamide and a reactive isothiocyanate group, achieving and maintaining solubility for consistent experimental results requires a nuanced approach. This guide combines theoretical principles with practical, field-tested protocols to ensure your success.

Compound Profile: Structural Insights into Solubility

Understanding the molecule's structure is the first step in predicting its behavior. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide possesses a polar sulfonamide group and a nonpolar aromatic ring, leading to moderate overall polarity. The isothiocyanate (-N=C=S) group is a highly reactive electrophile, which introduces stability considerations alongside solubility.

Property	Value	Source
Molecular Formula	C₉H₁₀N₂O₂S₂	[1]
Molecular Weight	242.32 g/mol	N/A
CAS Number	379255-08-0	[1]
Appearance	(Typically a solid)
Key Functional Groups	Aromatic Ring, Sulfonamide, Isothiocyanate	N/A

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered in the lab in a direct question-and-answer format.

Q1: My compound is not dissolving in my standard aqueous buffer (e.g., PBS, TRIS). What is the primary reason and what should I do first?

Answer: The primary reason for poor solubility in aqueous buffers is the compound's significant nonpolar character, dominated by the benzene ring. Direct dissolution in purely aqueous systems is often unsuccessful.

Your first step should be to employ a small amount of a water-miscible organic solvent to create a concentrated stock solution. The principle of "like dissolves like" is key here; a solvent with both polar and nonpolar characteristics is ideal.[2] Dimethyl sulfoxide (DMSO) is the industry-standard starting point for this purpose due to its high dissolving power for a wide range of organic molecules.

Q2: I've successfully dissolved the compound in 100% DMSO, but it precipitates immediately when I dilute it into my aqueous assay medium. How can I prevent this?

Answer: This is a classic problem of solvent-shifting precipitation. While the compound is soluble in pure DMSO, its solubility in the final, mostly aqueous, medium is much lower. When you add the DMSO stock to the buffer, the local concentration of the compound exceeds its solubility limit in that mixed-solvent system, causing it to crash out.

Causality: The DMSO percentage in your final solution is too low to maintain solubility.

Solutions:

• Lower the Final Concentration: The simplest solution is to test if a lower final concentration of the compound is soluble.

• Increase the Final DMSO Concentration: Most cell-based assays can tolerate up to 0.5-1% DMSO without significant toxicity, while biochemical assays can often tolerate more. Check your system's tolerance and increase the final DMSO percentage if possible.

• Use a Co-Solvent: In some cases, adding a third solvent (a co-solvent) can help bridge the polarity gap. Pluronic F-68 or other non-ionic surfactants can be used at low concentrations (e.g., 0.01-0.1%) in the final medium to help maintain solubility.

• Modify the Dilution Method: Instead of adding the stock directly to the full volume of buffer, add the stock solution to a smaller volume first while vortexing vigorously to aid initial dispersion, then bring it up to the final volume.

Q3: Which organic solvents are the best candidates for initial solubility screening?

Answer: A systematic screening approach is most effective. Based on the sulfonamide and aromatic structure, you should test a small range of solvents with varying polarities. Always use a small, accurately weighed amount of your compound (e.g., 1 mg) for these tests.

Solvent	Class	Rationale for Use	Expected Outcome
DMSO	Polar Aprotic	Excellent general solvent for moderately polar to nonpolar compounds.[3][4]	High Likelihood of Success. Recommended for stock solutions.
DMF	Polar Aprotic	Similar to DMSO, a strong solvent for many organic molecules.	High Likelihood of Success. Good alternative to DMSO.
Acetonitrile	Polar Aprotic	Less polar than DMSO/DMF. May be useful for analytical applications like HPLC.[5]	Moderate Likelihood.
Ethanol	Polar Protic	Can be a good choice, especially if a less toxic solvent than DMSO is required.	Moderate Likelihood. May require warming.
Acetone	Polar Aprotic	Useful for dissolving many organic solids but highly volatile.	Moderate Likelihood.

Q4: I notice a change in my solution's appearance or a loss of activity over time. Could the compound be degrading?

Answer: Yes, this is a critical concern. The isothiocyanate (-N=C=S) group is an electrophile and is susceptible to hydrolysis (reaction with water) and reaction with other nucleophiles (e.g., primary amines like TRIS buffer, or thiol-containing reagents like DTT).[6][7] This degradation is often accelerated in aqueous solutions and at non-neutral pH.[6][8]

Preventative Measures:

• Prepare Stock Solutions Fresh: Prepare your stock solution in anhydrous DMSO and use it on the same day.

• Store Properly: If short-term storage is unavoidable, store the anhydrous DMSO stock tightly sealed at -20°C or -80°C to minimize exposure to atmospheric moisture.[3]

• Avoid Reactive Buffers: Avoid buffers with primary amine groups (like TRIS) if possible. Opt for buffers like HEPES or phosphate-buffered saline (PBS) for your final dilutions.

• Work Quickly: Once diluted into the final aqueous medium, use the solution in your experiment immediately. The rate of hydrolysis can be significant.[7]

Experimental Protocols & Workflows

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the standard method for preparing a 10 mM stock solution in DMSO.

• Pre-weigh Compound: Accurately weigh approximately 2.42 mg of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide into a sterile microcentrifuge tube.

• Add Solvent: Add 1.0 mL of anhydrous, high-purity DMSO to the tube.

• Solubilize: Vortex the tube vigorously for 1-2 minutes. If solids persist, sonicate the tube in a water bath for 5-10 minutes.

• Visual Inspection: Ensure the solution is clear and free of any visible particulate matter. This is now your 10 mM stock solution.

• Use or Store: Proceed immediately to the next protocol for dilution or, if absolutely necessary, store at -80°C with desiccant.

Workflow for Troubleshooting Solubility in Assays

The following diagram outlines a logical workflow for diagnosing and solving solubility issues during the preparation of working solutions for biological or chemical assays.

Caption: Decision workflow for preparing assay solutions.

Logical Diagram: Factors Influencing Compound Stability

This diagram illustrates the key factors that can compromise the integrity of the compound once it is in solution, emphasizing the central role of the reactive isothiocyanate group.

Sources

• 1. scbt.com [scbt.com]
• 2. Mastering Solubility Rules: Your Guide to Dissolving Ionic Compounds - Resources | PASCO [pasco.com]
• 3. 3-Phenylpropyl isothiocyanate | TargetMol [targetmol.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl- | SIELC Technologies [sielc.com]
• 6. Formation and stability of isothiocyanate protein conjugates at different pH values and bread types enriched with nasturtium (Tropaeolum majus L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. thaiscience.info [thaiscience.info]
• 8. mdpi.com [mdpi.com]

Minimizing side reactions in benzenesulfonamide derivatization

Welcome to the technical support center for benzenesulfonamide derivatization. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize the versatile benzenesulfonamide scaffold. Here, we address common challenges and side reactions encountered during synthesis, providing in-depth, mechanistically-grounded solutions to help you optimize your reactions, improve yields, and ensure the purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction is giving a mixture of mono- and di-alkylated products. How can I improve selectivity for the mono-alkylated sulfonamide?

This is a classic challenge stemming from the fact that the N-H proton of the primary sulfonamide is acidic and readily deprotonated for the first alkylation. However, the resulting secondary sulfonamide can be deprotonated again and undergo a second alkylation.

Core Issue: The relative rates of the first and second alkylation. To favor mono-alkylation, you must either decrease the reactivity of the mono-alkylated product or use reaction conditions that inherently favor a single addition.

Troubleshooting Strategies:

• Steric Hindrance: The most effective passive control method is sterics. The reactivity of N-substituted sulfonamides decreases with increased steric bulk around the nitrogen atom.[1] If your synthetic route allows, using a bulkier alkylating agent can physically block the second addition. N-benzylbenzenesulfonamide, for instance, often fails to undergo further alkylation due to steric hindrance.[1]

• Base Selection: The choice of base is critical. A very strong base (e.g., NaH) will deprotonate both the primary and the mono-alkylated secondary sulfonamide, leading to mixtures. A weaker inorganic base, like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), is often sufficient to deprotonate the more acidic primary sulfonamide without significantly deprotonating the less acidic N-alkyl product, thus favoring mono-alkylation.[2][3]

• Controlled Stoichiometry: While seemingly simple, carefully controlling the stoichiometry to use a slight excess (1.1-1.2 equivalents) of the sulfonamide relative to the alkylating agent can help consume the electrophile before significant di-alkylation occurs.

• Catalytic "Borrowing Hydrogen" Methods: Modern catalytic approaches offer excellent selectivity. These methods, often using manganese, ruthenium, or iridium catalysts, temporarily oxidize an alcohol to an aldehyde in situ.[2][3][4][5] The sulfonamide then condenses with the aldehyde to form an N-sulfonyl imine, which is subsequently reduced by the catalyst to yield the mono-alkylated product.[2] This pathway has no mechanism for a second alkylation, providing exceptional selectivity for the mono-N-alkylated product.[2][5]

Troubleshooting Flowchart: Mono- vs. Di-alkylation

Caption: Decision tree for troubleshooting poor mono-alkylation selectivity.

Q2: I am attempting an N-arylation (Buchwald-Hartwig or Ullmann coupling) and getting low yield or no reaction. What are the likely causes?

N-arylation of sulfonamides is challenging due to the lower nucleophilicity of the sulfonamide nitrogen compared to a typical amine.[6] Success hinges on a finely tuned catalytic system.

Troubleshooting Buchwald-Hartwig Amination:

• Catalyst/Ligand Choice: This is the most common point of failure. The ligand choice is critical for stabilizing the palladium catalyst and facilitating the reductive elimination step. Bulky, electron-rich biaryl phosphine ligands (e.g., XantPhos, Josiphos) are often required. Ensure you are using a suitable pre-catalyst or generating the active Pd(0) species efficiently.[7][8]

• Base Compatibility: The base must be strong enough to deprotonate the sulfonamide but not so harsh that it degrades the ligand or substrate. Strong, non-nucleophilic bases like NaOtBu, K₃PO₄, or Cs₂CO₃ are standard. The choice can be highly substrate-dependent.[9]

• Solvent and Temperature: Aprotic, non-coordinating solvents like toluene, dioxane, or THF are common.[7] Ensure the reaction is heated sufficiently, as oxidative addition and reductive elimination steps have significant activation barriers. Insolubility of reactants is a frequent, underestimated cause of failure.[7]

• Aryl Halide Reactivity: The reactivity order is generally Ar-I > Ar-Br > Ar-Cl. However, aryl iodides can sometimes inhibit the catalyst.[7] For less reactive aryl chlorides, a more electron-rich and sterically hindered ligand is typically necessary.

Troubleshooting Ullmann Condensation:

• Catalyst Source and Loading: Ullmann couplings use copper catalysts, often CuI.[10][11] Unlike palladium systems, higher catalyst loadings (10-20 mol%) are sometimes necessary.[11]

• High Temperatures: Traditional Ullmann reactions require very high temperatures (>150 °C), which can be incompatible with sensitive functional groups. Ligand-assisted Ullmann couplings can proceed under milder conditions.

• Ligand Assistance: The addition of ligands like 1,10-phenanthroline or N,N'-dimethylethylenediamine can significantly accelerate the reaction and allow for lower temperatures.

Parameter	Buchwald-Hartwig (Pd-catalyzed)	Ullmann (Cu-catalyzed)
Catalyst	Pd(OAc)₂, Pd₂(dba)₃ with phosphine ligands	CuI, Cu₂O, Cu(acac)₂
Typical Ligands	XantPhos, SPhos, RuPhos, Josiphos	1,10-phenanthroline, L-proline, DMEDA
Base	NaOtBu, K₃PO₄, Cs₂CO₃	K₂CO₃, Cs₂CO₃, K₃PO₄
Temperature	80 - 120 °C	110 - 180 °C (can be lower with ligands)
Key Challenge	Ligand screening, catalyst deactivation	High temperatures, substrate scope

Table 1: Comparison of typical conditions for N-arylation reactions.

Q3: My reaction mixture is turning dark, and I'm isolating a product that has lost the entire sulfonyl group. What is happening?

You are likely observing desulfonylation , the reverse reaction of electrophilic aromatic sulfonation.

Causality (The "Why"):

The sulfonation of an aromatic ring is a reversible process.[12] The principle of microscopic reversibility dictates that the reverse reaction, desulfonylation, proceeds through the same mechanistic pathway. It is catalyzed by acid and driven by heat.[13] The key step is the protonation of the benzene ring at the ipso-carbon (the carbon bearing the sulfonyl group), which forms a resonance-stabilized carbocation intermediate (a sigma complex). Loss of sulfur trioxide (SO₃) from this intermediate regenerates the aromatic ring.

Conditions that Promote Desulfonylation:

• Strongly Acidic Conditions: The presence of a strong acid (e.g., leftover H₂SO₄, or HCl generated in situ) is required to protonate the ring.

• High Temperatures: The reaction has a significant activation energy and is often accelerated by heating.

• Presence of Water: Dilute acidic conditions particularly favor desulfonylation by shifting the equilibrium away from the sulfonated product.[12]

Preventative Measures:

• Neutralize Acid: Ensure any acid from previous steps is thoroughly quenched and removed before heating the reaction mixture.

• Use Anhydrous Conditions: Perform reactions under an inert atmosphere (N₂ or Ar) with dry solvents to prevent the formation of acidic species from hydrolysis.[14]

• Avoid Excessive Heat: Use the minimum temperature necessary to achieve a reasonable reaction rate.

• Buffer the Reaction: If acidic conditions are unavoidable, consider using a buffer system to maintain a less aggressive pH.

Wheland Intermediate (Sigma Complex)

>]; }

{ rank=same; Benzene [label="Ar-H"]; SO3 [label="SO₃"]; }

BenzSO3H -> SigmaComplex [label="+ H⁺ (ipso-attack)"]; SigmaComplex -> Benzene [label="- H⁺"]; SigmaComplex -> SO3 [label="Elimination"]; }

Sources

• 1. Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ionike.com [ionike.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides [organic-chemistry.org]
• 12. glasp.co [glasp.co]
• 13. m.youtube.com [m.youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Artifacts in Mass Spectrometry of Isothiocyanate-Labeled Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing isothiocyanate-based labeling for peptide analysis in mass spectrometry. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemistry and instrumental factors that influence your results. Our goal is to empower you with the expertise to anticipate, identify, and resolve common artifacts and challenges in your experimental workflows.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, from the initial labeling reaction to data interpretation. Each question is followed by a detailed explanation of the potential causes and a set of actionable solutions.

Section 1: Labeling Reaction & Sample Stability Artifacts

Q1: My labeling efficiency is low, resulting in a high abundance of unlabeled peptides. What are the likely causes and how can I improve the reaction yield?

A1: Low labeling efficiency is a common problem that can significantly impact the accuracy of quantitative studies and the overall success of your experiment. The root causes are often related to suboptimal reaction conditions or the presence of interfering substances.

• Causality: The nucleophilic attack of the peptide's N-terminal alpha-amino group (and the epsilon-amino group of lysine) on the electrophilic carbon of the isothiocyanate group is highly pH-dependent.[1] At acidic or neutral pH, the amino groups are protonated (-NH3+), rendering them poor nucleophiles. An alkaline environment is necessary to deprotonate the amino groups (-NH2), making them reactive towards the isothiocyanate.[1] Additionally, the stability of the isothiocyanate reagent itself can be a factor; it can degrade through hydrolysis, especially in aqueous solutions.[2]

• Troubleshooting & Protocol Validation:

  • pH Optimization: Ensure the reaction buffer is at an optimal alkaline pH, typically between 8.5 and 9.5. You can verify the pH of your peptide solution before adding the reagent. A commonly used buffer is triethylamine bicarbonate (TEAB) or ammonium bicarbonate.

  • Reagent Molarity: An insufficient molar excess of the isothiocyanate reagent can lead to incomplete labeling. A 10- to 50-fold molar excess of the labeling reagent over the peptide is a good starting point. However, an excessive amount can lead to increased background noise and potential for side reactions.

  • Reaction Time and Temperature: While the reaction is often carried out at room temperature for 1-2 hours, optimizing these parameters can improve yield.[3] Lower temperatures can slow the reaction but may be necessary for heat-labile peptides, while slightly elevated temperatures (e.g., 37°C) can increase the reaction rate. However, high temperatures can also promote reagent degradation and side reactions.[3]

  • Solvent Purity: Use high-purity, anhydrous solvents when preparing your labeling reagent stock solution to minimize hydrolysis.[4]

  • Interfering Substances: Primary amine-containing buffers (e.g., Tris) or contaminants will compete with your peptides for the labeling reagent.[5] It is crucial to perform a buffer exchange or desalting step to remove these substances before initiating the labeling reaction.[6]

Q2: I'm observing unexpected mass shifts in my labeled peptides that don't correspond to the mass of the isothiocyanate tag. What could be the cause?

A2: Unexpected mass additions often point to side reactions or the presence of impurities in your reagents.

• Causality: Isothiocyanates can react with other nucleophilic side chains on peptides, although this is less common than N-terminal and lysine labeling. Additionally, impurities in the labeling reagent or reaction byproducts can lead to unexpected modifications. A common byproduct of phenyl isothiocyanate (PITC) reactions is diphenylthiourea (DPTU), which can arise from the reaction of PITC with trace amounts of water or other amines.[4][5]

• Troubleshooting & Protocol Validation:

  • Reagent Purity: Use high-quality, freshly prepared isothiocyanate reagents. Older reagents may have degraded or accumulated impurities.

  • Control Reactions: Run a control reaction with a standard peptide of known sequence and mass. This will help you determine if the issue is specific to your sample or a more general problem with the labeling protocol.

  • Data Analysis: When analyzing your mass spectra, consider the possibility of common adducts and byproducts. The table below lists some common mass shifts to look out for.

  • Purification: Ensure your peptides are sufficiently purified before labeling to remove any small molecule contaminants that could react with the isothiocyanate.

Observed Mass Shift (Da)	Potential Cause	Notes
+135.05	PITC Labeling	Expected mass shift for phenyl isothiocyanate.
+389.09	FITC Labeling	Expected mass shift for fluorescein isothiocyanate.
+18.01	Hydrolysis	Can occur on the isothiocyanate reagent or the labeled peptide.
+42.01	Acetylation	Can be a biological modification or an artifact from acetic anhydride impurities.
+269.09	Diphenylthiourea (DPTU) Adduct	A common byproduct of PITC reactions.[4]

Q3: My labeled peptides seem to be degrading, as evidenced by a loss of signal over time or the appearance of smaller peptide fragments. How can I prevent this?

A3: The stability of isothiocyanate-labeled peptides can be compromised by harsh chemical conditions, particularly acidic environments used in subsequent processing steps.

• Causality: The classic Edman degradation chemistry, which utilizes phenyl isothiocyanate, involves a cyclization and cleavage step under acidic conditions (e.g., with trifluoroacetic acid) to remove the N-terminal amino acid.[7][8] While this is a deliberate step in Edman sequencing, unintentional exposure to strong acids during sample cleanup or storage can lead to the undesired cleavage of the N-terminal residue from your labeled peptides. The thiourea linkage formed upon labeling is also susceptible to hydrolysis under extreme pH conditions.

• Troubleshooting & Protocol Validation:

  • pH Control: Maintain a neutral to slightly acidic pH (e.g., pH 6-7) during storage and subsequent sample handling steps after the labeling reaction is complete and quenched.

  • Temperature: Store labeled peptides at low temperatures (-20°C or -80°C) to minimize degradation.

  • Gentle Desalting: Use a desalting method, such as C18 StageTips, with solvents that do not contain strong acids. If acid is required for elution (e.g., 0.1% formic acid), minimize the exposure time and dry the sample down promptly.

  • Workflow Optimization: Analyze your entire workflow for any steps involving harsh chemical treatments that could be modified or eliminated.

Section 2: LC-MS Performance & Artifacts

Q1: The signal intensity of my labeled peptides is significantly lower than their unlabeled counterparts. Why does this happen and how can I mitigate this effect?

A1: A reduction in signal intensity is a well-documented phenomenon for some isothiocyanate-labeled peptides, particularly with PITC and SPITC (4-sulfophenyl isothiocyanate).[9][10]

• Causality: The addition of a bulky, hydrophobic group like phenyl isothiocyanate can alter the physicochemical properties of the peptide. This can lead to:

  • Reduced Ionization Efficiency: The tag may suppress the protonation of the peptide in the electrospray ionization (ESI) source, leading to a weaker signal.

  • Increased Hydrophobicity: The labeled peptide may have a higher affinity for the C18 stationary phase, leading to broader peaks and a lower signal-to-noise ratio.

  • In-source Fragmentation: The label may be labile and fragment in the ion source, reducing the abundance of the intact precursor ion.[11]

• Troubleshooting & Protocol Validation:

  • Alternative Reagents: Consider using isothiocyanate analogues that incorporate basic moieties.[10] These can improve the MS sensitivity of the tagged analytes by providing an additional site for protonation.

  • LC Gradient Optimization: Adjust your liquid chromatography gradient to ensure the labeled peptides elute as sharp, symmetrical peaks. A shallower gradient may be necessary to properly resolve and detect the more hydrophobic labeled peptides.

  • Source Parameter Tuning: Optimize the ESI source parameters (e.g., capillary voltage, gas flow, temperature) for the labeled peptides. The optimal settings may be different from those for unlabeled peptides.

  • Internal Standards: For quantitative experiments, the use of stable isotope-labeled internal standards is highly recommended to normalize for variations in signal intensity.

Q2: I'm observing common adducts such as [+22 Da] and [+38 Da] alongside my peptide of interest in the mass spectrum. What are these, and how can I minimize them?

A2: These additional peaks are adducts, which are ions formed by the interaction of your peptide with salts present in the sample or LC solvents.[12]

• Causality: In electrospray ionization, it is common to observe adducts where a sodium ion ([M+Na]+) or a potassium ion ([M+K]+) replaces one or more protons on the analyte. This results in mass shifts of +22 Da for sodium and +38 Da for potassium, relative to the protonated molecule [M+H]+.[13] The presence of these adducts can split the signal of your peptide of interest across multiple species, reducing the intensity of the desired protonated ion and complicating data analysis.

• Troubleshooting & Protocol Validation:

  • High-Purity Solvents: Use high-purity, MS-grade solvents for your LC system and sample preparation to minimize salt contamination.

  • Sample Cleanup: A thorough desalting of your peptide sample before LC-MS analysis is crucial.[6]

  • Avoid Glassware: Avoid using glass containers for sample storage and preparation, as they can leach sodium ions. Use high-quality polypropylene tubes instead.

  • Data Analysis Software: Modern proteomics data analysis software has options to search for common adducts. Ensure these are enabled in your search parameters.

Adduct Ion	Nominal Mass Shift (Da)
[M+Na]+	+22
[M+K]+	+38
[M+NH4]+	+17

Section 3: MS/MS Spectra Interpretation & Artifacts

Q1: My MS/MS spectra are dominated by a neutral loss of the isothiocyanate label, leading to poor fragmentation of the peptide backbone and low sequence coverage. What can I do to improve this?

A1: The lability of the isothiocyanate tag under collisional activation is a known issue that can hinder peptide sequencing.[14]

• Causality: During collision-induced dissociation (CID), the energy imparted to the precursor ion can be preferentially directed towards the weakest bonds. In some cases, the bond linking the isothiocyanate tag to the peptide can be more labile than the peptide backbone amide bonds. This results in the neutral loss of the tag, leaving a precursor ion with insufficient internal energy for further fragmentation along the backbone.

• Troubleshooting & Protocol Validation:

  • Optimize Collision Energy: Carefully tune the collision energy. A stepped or ramped collision energy approach can be beneficial, as it provides a range of energies that may favor backbone fragmentation for different peptides.

  • Alternative Fragmentation Methods: Employ alternative fragmentation techniques that are less dependent on the lability of the tag.

    • Electron Transfer Dissociation (ETD) / Electron Capture Dissociation (ECD): These non-ergodic methods cleave the peptide backbone without significantly exciting the precursor ion, often preserving labile modifications.[15]

    • Radical-Directed Dissociation (RDD): This technique can be used with specific isothiocyanate reagents (e.g., iodophenyl isothiocyanate) to induce fragmentation at specific sites.[14][15]

  • Data Analysis: If a prominent neutral loss is consistently observed, you can perform a targeted search for the fragment ions of the unlabeled peptide in your MS/MS spectra.

Q2: I'm observing an unusual fragmentation pattern with prominent c- and z-type fragment ions in my MALDI mass spectra. What is the origin of these ions?

A2: The presence of c- and z-type ions, particularly in MALDI, is often indicative of in-source decay (ISD).[16][17]

• Causality: In-source decay is a fragmentation process that occurs in the ion source of the mass spectrometer, shortly after the ionization event.[16] In MALDI-ISD, radical species generated from the matrix can transfer a hydrogen atom to the peptide, leading to the cleavage of the N-Cα bond in the peptide backbone and the formation of c- and z-type fragment ions.[16] This is a different fragmentation pathway than the post-source decay (PSD) or CID, which typically produce b- and y-ions.

• Troubleshooting & Protocol Validation:

  • Matrix Selection: The choice of MALDI matrix can influence the extent of ISD. 2,5-dihydroxybenzoic acid (DHB) is known to promote ISD.[17] If ISD is undesirable, consider using a different matrix like α-cyano-4-hydroxycinnamic acid (CHCA).

  • Laser Fluence: High laser power can increase the extent of in-source decay. Try reducing the laser fluence to the minimum required for good ionization.

  • Delayed Extraction: The timing of the ion extraction from the source can also play a role. Shorter delay times can sometimes enhance the observation of ISD fragments.[17]

  • Harnessing ISD: In some applications, ISD can be beneficial for obtaining sequence information, especially for top-down sequencing of intact proteins.[18] If your goal is to sequence the labeled peptide, the additional fragment ion series from ISD could be advantageous.

Part 2: Frequently Asked Questions (FAQs)

Section 1: General & Methodological Questions

Q1: What is the fundamental chemical principle behind peptide labeling with isothiocyanates?

A1: The labeling of peptides with isothiocyanates is based on the Edman degradation chemistry.[7][8] The core of this reaction is a nucleophilic addition of a primary amine to the electrophilic carbon of the isothiocyanate group (-N=C=S).

• Mechanism:

  • Coupling: The unprotonated primary amine group (e.g., the N-terminus of a peptide or the side chain of lysine) acts as a nucleophile and attacks the central carbon of the isothiocyanate. This forms a thiourea linkage between the peptide and the label.[4] This step is performed under alkaline conditions (pH 8.5-9.5) to ensure the amine is deprotonated and reactive.[1]

  • Cyclization & Cleavage (in Edman Sequencing): In the context of traditional Edman sequencing, a subsequent step with a strong acid (like TFA) causes the cyclization of the derivatized N-terminal amino acid, leading to its cleavage from the rest of the peptide chain.[7][8] For mass spectrometry applications where the goal is to analyze the intact labeled peptide, this acidic cleavage step is avoided.

Caption: Isothiocyanate Labeling Chemistry.

Q2: How do I choose the right isothiocyanate reagent for my mass spectrometry experiment?

A2: The choice of reagent depends on your experimental goals.

• Phenyl Isothiocyanate (PITC): The classic Edman reagent, often used for N-terminal sequencing. However, it can lead to reduced signal intensity in ESI-MS.[9][10]

• Fluorescein Isothiocyanate (FITC): Primarily used to add a fluorescent tag to proteins and peptides for detection by other methods.[19][20] Its large size can significantly alter peptide properties.

• Isotope-Coded Reagents: For quantitative proteomics, various isotope-coded isothiocyanate reagents are available. These allow for the differential labeling of samples, which are then mixed and analyzed together. The relative abundance of the peptides is determined by comparing the intensities of the isotopic peaks.

• Specialty Reagents: Reagents like 4-sulfophenyl isothiocyanate (SPITC) can alter fragmentation patterns, while others containing basic groups can enhance ionization efficiency.[10] Iodinated isothiocyanates can be used for radical-directed dissociation experiments.[14]

Q3: How should I modify my proteomics database search parameters to correctly identify isothiocyanate-labeled peptides?

A3: It is crucial to inform your search engine about the modification you have introduced.

• Variable Modification: In your search software (e.g., MaxQuant, Proteome Discoverer, Mascot), you need to define the mass shift of your isothiocyanate label as a variable modification.

• Specificity: Specify the potential sites of modification. This is typically the peptide N-terminus and the epsilon-amino group of lysine (K).

• Fragmentation: Ensure your search parameters account for the types of fragment ions you expect. If you are using CID, search for b- and y-ions. If you are using ETD, include c- and z-ions in your search.

• Neutral Loss: If you observe a significant neutral loss of the label, some software packages allow you to specify this as a potential fragmentation pathway.

Experimental Protocols

Protocol 1: General Isothiocyanate Labeling of Peptides

• Sample Preparation: Start with a purified peptide sample (~10-50 µg).[21] Perform a buffer exchange into a volatile, amine-free buffer like 50 mM ammonium bicarbonate (pH ~8.5).

• Reagent Preparation: Prepare a fresh stock solution of the isothiocyanate reagent (e.g., PITC) in an anhydrous solvent like acetonitrile or DMSO.

• Labeling Reaction: Add the isothiocyanate reagent to the peptide solution to achieve a 20-fold molar excess. Vortex briefly.

• Incubation: Incubate the reaction at room temperature for 1-2 hours with gentle shaking.

• Quenching: Quench the reaction by adding an amine-containing reagent like hydroxylamine or Tris to a final concentration of ~50 mM to consume any excess isothiocyanate.

• Cleanup: Desalt the labeled peptide sample using a C18 StageTip or a similar reverse-phase cleanup method to remove excess reagent, byproducts, and salts.

• Analysis: The sample is now ready for LC-MS/MS analysis.

Caption: Isothiocyanate Labeling Workflow.

References

• Wang, L., et al. (2009). N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis. Analytical Chemistry. [Link]

• Gao, J., et al. (2010). Integration of High Accuracy N-Terminus Identification in Peptide Sequencing and Comparative Protein Analysis Via Isothiocyanate-Based Isotope Labeling Reagent with ESI Ion-trap TOF MS. Journal of the American Society for Mass Spectrometry. [Link]

• O'Kennedy, R., et al. (2023). Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb. PLoS ONE. [Link]

• Chemistry LibreTexts. (2024). 26.6: Peptide Sequencing- The Edman Degradation. [Link]

• Wang, L., et al. (2009). N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis. Analytical Chemistry. [Link]

• O'Kennedy, R., et al. (2023). Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb. PLoS ONE. [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. [Link]

• Takayama, M. (2011). MALDI In-Source Decay of Protein: The Mechanism of c-Ion Formation. Journal of the Mass Spectrometry Society of Japan. [Link]

• McMurry, J. (n.d.). 26.6 Peptide Sequencing: The Edman Degradation. In Organic Chemistry: A Tenth Edition. [Link]

• Edman, P. (1950). Method for determination of the amino acid sequence in peptides. Acta Chemica Scandinavica.

• Reiding, K. R., et al. (2017). Top-Down Sequencing of O-Glycoproteins by In-Source Decay Matrix-Assisted Laser Desorption Ionization Mass Spectrometry for Glycosylation Site Analysis. Analytical Chemistry. [Link]

• ResearchGate. (n.d.). e Hydrolysis of allyl isothiocyanate under alkaline condition at 27 C. [Link]

• MtoZ Biolabs. (n.d.). N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results. [Link]

• Takayama, M. (2001). In-source decay characteristics of peptides in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. Journal of Mass Spectrometry. [Link]

• Spectroscopy Online. (2006). Influence of Na+ and K+ Concentration in solvents on Mass Spectra of Peptides in LC–ESI-MS. [Link]

• Julian, R. R., et al. (2021). Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation. Journal of the American Society for Mass Spectrometry. [Link]

• Aitken, A., & Learmonth, M. (n.d.). Peptide Sequencing by Edman Degradation. In The Protein Protocols Handbook. [Link]

• Julian, R. R., et al. (2021). Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. Journal of the American Society for Mass Spectrometry. [Link]

• Gundry, R. L., et al. (2021). Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom-Up Proteomics Workflows. Current Protocols. [Link]

• Brown, R. S., & Biemann, K. (1996). A method for high-sensitivity peptide sequencing using postsource decay matrix-assisted laser desorption ionization mass spectrometry. Proceedings of the National Academy of Sciences. [Link]

• Shimadzu Scientific Instruments. (n.d.). Theory of Edman Sequencing. [Link]

Sources

• 1. WO2020201350A1 - Means and methods for single molecule peptide sequencing - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 5. ehu.eus [ehu.eus]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 26.6 Peptide Sequencing: The Edman Degradation – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. pubs.acs.org [pubs.acs.org]
• 10. N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. acdlabs.com [acdlabs.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. par.nsf.gov [par.nsf.gov]
• 16. MALDI In-Source Decay of Protein: The Mechanism of c-Ion Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In-source decay characteristics of peptides in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb - PMC [pmc.ncbi.nlm.nih.gov]
• 21. stacks.cdc.gov [stacks.cdc.gov]

Technical Support Center: Optimizing HPLC Separation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Welcome to the dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols designed for researchers, analytical scientists, and drug development professionals. Our approach is built on explaining the causal relationships in chromatographic science to empower you to solve problems effectively.

Analyte Overview: Understanding the Chemistry

Successful method development begins with a firm understanding of the analyte's physicochemical properties. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a unique molecule combining two distinct functional groups that dictate its chromatographic behavior.

• The N,N-dimethyl-benzenesulfonamide Core: This portion of the molecule is amphoteric, meaning it can act as either an acid or a base depending on the pH.[1] The sulfonamide group's acidity and the potential for protonation of the nitrogen atoms mean that the mobile phase pH will be a critical parameter for controlling retention and peak shape.[1][2]

• The Isothiocyanate (N=C=S) Group: This functional group is a reactive electrophile.[3] While providing a site for potential derivatization, it also introduces instability.[4][5] Isothiocyanates can be non-polar and may have limited solubility in highly aqueous mobile phases.[6]

Key Physicochemical Properties Summary

Property	Influence on HPLC Method
Structure	Aromatic sulfonamide with an isothiocyanate substituent.
Amphoteric Nature	Retention time and peak shape are highly dependent on mobile phase pH.[1]
Polarity	Moderately polar; suitable for reversed-phase chromatography.
Reactivity	The isothiocyanate group is reactive and can be unstable; sample preparation and storage conditions are important.[4][5]
UV Chromophore	The benzene ring provides UV absorbance, but the isothiocyanate group itself does not have a strong chromophore.[6] A photodiode array (PDA) detector is recommended to identify the optimal wavelength.

Recommended Starting HPLC Conditions

This protocol serves as a robust starting point for method development. Fine-tuning will likely be necessary based on your specific sample matrix and purity requirements.

Parameter	Recommended Condition	Rationale & Expert Notes
Column	C18, 2.1 or 4.6 mm i.d., 150 mm length, ≤ 3.5 µm particle size	A C18 column is the standard for reversed-phase separation of moderately polar compounds. Smaller particle sizes will yield higher efficiency. A Phenyl-Hexyl stationary phase could be an alternative to enhance resolution through pi-pi interactions with the benzene ring.[7]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a mass spectrometry-compatible mobile phase modifier that controls pH and improves peak shape by minimizing silanol interactions.[8]
Mobile Phase B	Acetonitrile (ACN)	ACN is a common organic modifier with low viscosity and good UV transparency.
Gradient Program	5% to 95% B over 15 minutes, followed by a 5-minute hold and 5-minute re-equilibration	A broad gradient is essential for initial screening to determine the approximate elution time and identify any impurities.
Flow Rate	1.0 mL/min (for 4.6 mm i.d.) or 0.3 mL/min (for 2.1 mm i.d.)	Standard flow rates for the respective column dimensions.
Column Temperature	35-40°C	Elevated temperature can improve peak efficiency, reduce mobile phase viscosity (lowering backpressure), and alter selectivity.[9][10]
Detection	UV/PDA at 254 nm or optimal wavelength	254 nm is a good starting point for aromatic compounds. A PDA detector allows for the determination of the absorbance maximum for improved sensitivity.
Injection Volume	5 µL	A smaller injection volume minimizes the potential for peak distortion.
Sample Diluent	Mobile Phase (e.g., 50:50 Water:ACN with 0.1% Formic Acid)	Injecting the sample in a solvent stronger than the initial mobile phase can cause peak distortion, including splitting or fronting.[11]

Frequently Asked Questions (FAQs)

Q1: My peak for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is tailing significantly. What is the most common cause?

A: The primary cause of peak tailing for this compound is likely secondary ionic interactions between the sulfonamide group and residual silanols on the HPLC column packing material.[11] The first step is to ensure your mobile phase is sufficiently acidic (e.g., pH 2.5-3.5 with formic or phosphoric acid) to keep the silanols protonated and non-ionized, thereby minimizing these unwanted interactions.

Q2: I am not getting enough resolution between my main peak and a closely eluting impurity. What parameter should I adjust first?

A: To improve the separation of closely eluting peaks, the first parameter to adjust is the mobile phase strength. Decrease the percentage of your organic solvent (Acetonitrile) or slow down your gradient slope in the region where the peaks elute. This will increase the retention time and allow more time for the two compounds to separate on the column. If this is insufficient, changing the organic modifier (e.g., to methanol) or adjusting the pH can alter selectivity and may resolve the peaks.[12][13]

Q3: My retention times are drifting to earlier times with each injection. What should I investigate?

A: A consistent drift in retention time, especially to earlier times, often points to a column equilibration issue.[14] Ensure that your column is fully equilibrated with the initial mobile phase conditions before the first injection. A good rule of thumb is to flush the column with at least 10-15 column volumes of the starting mobile phase. Another potential cause could be a gradual change in mobile phase composition due to the evaporation of the more volatile organic component.[15]

Q4: Is 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide stable in my sample diluent?

A: The isothiocyanate group can be susceptible to hydrolysis or reaction with nucleophiles.[3] It is recommended to prepare samples fresh and store them in a cool, dark environment (e.g., an autosampler set to 4°C). If you are using a buffered diluent, be aware that nucleophilic buffer components could potentially react with the analyte. It is best to use a simple mixture of water and organic solvent, matching your initial mobile phase conditions.

In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Correcting Poor Peak Shape

Poor peak shape is a common issue that can compromise resolution and integration accuracy. This decision tree provides a logical workflow for troubleshooting.

Caption: Troubleshooting Decision Tree for Poor Peak Shape.

Guide 2: Systematic Approach to Improving Resolution

Resolution (Rs) is a function of column efficiency (N), selectivity (α), and retention factor (k). A systematic approach involves optimizing each of these factors.

Caption: Workflow for Systematic Resolution Optimization.

Impact of Parameter Changes on Resolution

Parameter Adjusted	Primary Effect	Secondary Effect(s)	Expert Recommendation
Decrease % Organic (ACN)	Increases Retention (k)	May slightly alter selectivity (α)	The first and simplest adjustment to improve separation of early eluting peaks.
Change Mobile Phase pH	Alters Selectivity (α)	Significantly changes retention (k) of the analyte	Crucial for this amphoteric compound. Explore a pH range from 2.5 to 7.0 to find the optimal selectivity.[1][16]
Increase Temperature	Increases Efficiency (N)	Decreases retention (k), may alter selectivity (α)	Useful for sharpening peaks and can sometimes reverse elution order, providing a powerful tool for separating difficult pairs.[9][17]
Change Organic Modifier	Alters Selectivity (α)	Changes retention (k) and pressure	Switching from Acetonitrile to Methanol changes the nature of the solvent-analyte interactions and can dramatically improve resolution.

Key Experimental Protocols

Protocol 5.1: Mobile Phase Preparation (0.1% Formic Acid)

• Measure 999 mL of high-purity HPLC-grade water into a clean 1 L glass bottle.

• Carefully add 1 mL of high-purity formic acid to the water.

• Cap the bottle and mix thoroughly by inverting it 10-15 times.

• Sonicate the solution for 10 minutes to degas.[15]

• Label the bottle clearly as "Mobile Phase A: 0.1% Formic Acid in Water".

• Repeat steps 1-5 using HPLC-grade Acetonitrile to prepare "Mobile Phase B: 0.1% Formic Acid in Acetonitrile".

Rationale: Preparing mobile phases gravimetrically or with precise volumetric measurements is critical for reproducible retention times.[15] Pre-mixing and degassing prevent pump cavitation and baseline noise.

Protocol 5.2: General Column Cleaning and Regeneration

If you observe high backpressure or peak shape degradation that is not resolved by other means, column contamination may be the cause.[11][18] Use this generic reversed-phase column cleaning procedure.

• Disconnect the column from the detector to prevent contamination of the detector cell.

• Set the pump flow rate to 50% of the analytical flow rate.

• Flush the column with 20 column volumes of your mobile phase without any buffer or acid (e.g., Water/ACN).

• Flush with 20 column volumes of 100% Isopropanol.

• Flush with 20 column volumes of 100% Acetonitrile.

• (Optional, for stubborn contaminants) Flush with 20 column volumes of Hexane, followed by 20 volumes of Isopropanol (to ensure miscibility before returning to aqueous phase).

• Store the column in 100% Acetonitrile or re-equilibrate thoroughly under your analytical method's starting conditions before use.

Rationale: Using a sequence of solvents with increasing and decreasing polarity helps to remove a wide range of contaminants that may have adsorbed to the stationary phase.[11]

References

• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables.
• Qualitative and quantitative detection of isothiocyanates; quantification of erucin and phenethyl isothiocyanate in Kohlrabi by a reverse phase HPLC–DAD method. Taylor & Francis Online.
• N,N-Dimethylbenzamide 99 611-74-5. Sigma-Aldrich.
• HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
• Isothiocyan
• Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-. SIELC Technologies.
• Sulfonamide Antibiotics Analyzed with HPLC. MicroSolv.
• Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medic
• HPLC Troubleshooting Guide. University of Arizona.
• Tips and Tricks of HPLC System Troubleshooting. Agilent.
• N,N-Dimethylbenzamide | C9H11NO | CID 11916. PubChem - NIH.
• How Does Column Temperature Affect HPLC Resolution?. Chrom Tech, Inc..
• Retention Time Variability in HPLC. Element Lab Solutions.
• Peak Tailing in HPLC. Element Lab Solutions.
• What are the Reasons for Resolution Failure in HPLC?.
• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. MDPI.
• How to fix a shifting retention time of peaks in hplc?.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• (PDF) Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions.
• Effect of high-temperature on high-performance liquid chromatography column stability and performance under temperature-programmed conditions.
• Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru.
• The Use of Temperature for Method Development in LC.
• Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. MDPI.
• The Effect of Elevated Column Operating Temperatures on Chromatographic Performance.

Sources

• 1. Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isothiocyanate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Sulfonamide Antibiotics Analyzed with HPLC- AppNote [mtc-usa.com]
• 8. Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl- | SIELC Technologies [sielc.com]
• 9. chromtech.com [chromtech.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. agilent.com [agilent.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions | MDPI [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability Testing of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in Buffers

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate the complexities of its stability testing in various buffer systems. The inherent reactivity of the isothiocyanate group, coupled with the properties of the sulfonamide moiety, presents unique challenges that this guide aims to address with scientific rigor and practical solutions.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is designed to help you identify and resolve specific issues you may encounter during your stability studies.

Question: I'm observing a rapid loss of my compound in aqueous buffers, even at neutral pH. What's happening and how can I mitigate this?

Answer: Rapid degradation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in aqueous media is an expected challenge, primarily due to the electrophilic nature of the isothiocyanate (-N=C=S) functional group. This group is susceptible to nucleophilic attack by water, leading to hydrolysis.

• Causality: The isothiocyanate carbon atom is highly electrophilic and readily reacts with nucleophiles. In an aqueous buffer, water molecules act as nucleophiles, leading to the formation of an unstable thiocarbamic acid intermediate. This intermediate can then decompose to the corresponding amine (3-Amino-N,N-dimethyl-benzenesulfonamide) and carbon dioxide.[1] This hydrolysis can occur across a range of pH values but can be accelerated by both acidic and basic conditions.[2]

• Troubleshooting Steps:

  • Lower the Temperature: If your experimental conditions allow, perform the stability study at a lower temperature (e.g., 4°C) to decrease the rate of hydrolysis.

  • Use Co-solvents: Consider introducing a water-miscible organic co-solvent like acetonitrile or DMSO into your buffer system. This reduces the concentration of water and can significantly slow down the hydrolysis rate. However, be mindful that the co-solvent itself should be inert and not react with the isothiocyanate group.

  • Prompt Analysis: Analyze your samples as quickly as possible after preparation to minimize the extent of degradation before analysis.

Question: My analytical results are inconsistent, with high variability between replicate samples. What could be the source of this variability?

Answer: High variability in stability studies often points to issues with sample preparation, handling, or the analytical methodology itself. Given the reactivity of isothiocyanates, even minor inconsistencies in your workflow can lead to significant differences in results.

• Potential Causes & Solutions:

  • Inconsistent Sample Preparation: Ensure that the stock solution of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is prepared in an anhydrous organic solvent (e.g., acetonitrile) and that the addition to the aqueous buffer is done consistently and with rapid mixing to ensure homogeneity before significant degradation occurs.

  • Interaction with Buffer Components: Certain buffer components can act as nucleophiles and react with the isothiocyanate group. For example, buffers containing primary or secondary amines (like Tris) should be avoided. Phosphate and citrate buffers are generally more suitable choices.

  • Adsorption to Surfaces: The compound may adsorb to the surface of your sample vials or other equipment. Using silanized glassware or polypropylene vials can help minimize this issue.

  • Analytical Method Precision: Verify the precision of your analytical method (e.g., HPLC) by injecting the same standard multiple times to ensure the variability is not originating from the instrument. Isothiocyanates can be challenging to analyze due to their potential lack of a strong chromophore, so a highly sensitive and validated method is crucial.[3][4]

Question: I'm seeing an unexpected peak growing in my chromatogram over time. How can I identify this degradant?

Answer: The appearance of a new peak is a clear indication of degradation. Identifying this degradant is crucial for understanding the stability pathway of your molecule.

• Identification Strategy:

  • Hypothesize the Degradant: Based on the chemistry of the isothiocyanate and sulfonamide functional groups, the primary degradation product in an aqueous buffer is likely the corresponding amine formed through hydrolysis, which would be 3-Amino-N,N-dimethyl-benzenesulfonamide.

  • Mass Spectrometry (MS): The most powerful tool for identifying unknown peaks is mass spectrometry. An LC-MS analysis will provide the mass-to-charge ratio (m/z) of the degradant. The expected mass of the amine degradant can be calculated and compared to the experimental data.

  • Forced Degradation Studies: To confirm the identity of the degradant, you can perform forced degradation studies under specific conditions (e.g., acidic, basic, oxidative) to intentionally generate the degradant in higher concentrations, making it easier to characterize.[5]

  • Reference Standard: If available, a reference standard of the suspected degradant can be co-injected with your sample to see if the retention times match.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for conducting stability studies of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide?

A1: There is no single "optimal" pH, as the goal of a stability study is often to understand the degradation profile across a range of conditions. However, to minimize the rate of degradation, it is generally advisable to work in the slightly acidic to neutral pH range (pH 4-7). Both strongly acidic and strongly basic conditions are expected to accelerate the hydrolysis of the isothiocyanate group.[6] The sulfonamide group's stability is also pH-dependent, with increased stability of the anionic form at higher pH.[7] Therefore, a comprehensive stability study should evaluate the compound's behavior at a minimum of three pH levels, for instance, pH 4, 7, and 9.

Q2: How does temperature affect the stability of this compound?

A2: As with most chemical reactions, the degradation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is expected to be temperature-dependent. Higher temperatures will increase the rate of hydrolysis and other potential degradation pathways. It is recommended to conduct stability studies at controlled temperatures. For accelerated stability testing, elevated temperatures (e.g., 40°C, 60°C) can be used to predict the long-term stability at lower temperatures.

Q3: What are the recommended analytical techniques for quantifying 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide and its degradants?

A3: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the most common and reliable method for stability studies.

• Detection: A UV detector is often used, but the sensitivity will depend on the chromophoric properties of the molecule. If the parent compound and its degradants have poor UV absorbance, an alternative detector such as a Mass Spectrometer (MS) or a Charged Aerosol Detector (CAD) may be necessary. LC-MS is particularly advantageous as it provides both quantification and structural information about the degradants.

• Column and Mobile Phase: A reverse-phase C18 column is a good starting point. The mobile phase will typically consist of a mixture of an aqueous buffer (e.g., phosphate or formate) and an organic solvent like acetonitrile or methanol. A gradient elution may be required to achieve good separation of the parent compound from its degradants.

Q4: Should I be concerned about the stability of the sulfonamide group?

A4: While the isothiocyanate group is generally more reactive, the stability of the sulfonamide group should not be overlooked, especially under harsh conditions. Sulfonamides can undergo hydrolysis, particularly at extreme pH values and elevated temperatures. However, in many cases, the degradation of the isothiocyanate will be the primary stability-limiting factor.

Q5: Are there any specific safety precautions I should take when handling 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide?

A5: Yes. Isothiocyanates as a class of compounds can be lachrymators and skin and respiratory irritants. It is essential to handle this compound in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Always consult the Safety Data Sheet (SDS) for the specific compound before use.

Experimental Protocols and Data Presentation

Protocol 1: Preliminary Stability Assessment in Different Buffers

This protocol outlines a general procedure for assessing the stability of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in various buffer systems.

1. Materials:

• 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide
• Anhydrous acetonitrile (ACN) or DMSO for stock solution
• Phosphate buffer (pH 4.0, 7.0, 9.0)
• HPLC system with UV or MS detector
• C18 reverse-phase HPLC column
• Calibrated pH meter
• Temperature-controlled incubator

2. Procedure:

• Prepare a stock solution of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in anhydrous ACN or DMSO at a concentration of 1 mg/mL.
• For each pH condition, add a small aliquot of the stock solution to the buffer to achieve a final concentration of 100 µg/mL. Ensure the volume of the organic solvent from the stock solution is minimal (e.g., <1% of the total volume) to avoid significantly altering the buffer properties.
• Immediately after preparation (t=0), withdraw an aliquot, and if necessary, quench any further reaction by diluting with the mobile phase and inject it into the HPLC system.
• Incubate the remaining solutions at a controlled temperature (e.g., 25°C or 40°C).
• Withdraw aliquots at predetermined time points (e.g., 1, 2, 4, 8, 24 hours).
• Analyze each sample by HPLC to determine the remaining concentration of the parent compound and the formation of any degradation products.

Table 1: Example Data Summary for Stability of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide at 25°C

Time (hours)	% Remaining (pH 4.0)	% Remaining (pH 7.0)	% Remaining (pH 9.0)
0	100.0	100.0	100.0
1	95.2	92.5	85.1
2	90.7	85.3	72.4
4	82.1	72.8	55.9
8	67.4	53.0	31.2
24	35.6	18.5	5.7

Visualizing Degradation Pathways and Workflows

Diagram 1: Proposed Hydrolytic Degradation Pathway

Caption: Proposed pathway for the hydrolysis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in aqueous buffer.

Diagram 2: Experimental Workflow for Stability Testing

Caption: A typical experimental workflow for the stability testing of the target compound.

References

• Baimark, Y., & Srion, A. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. MDPI. Available at: [Link]

• Christodoulou, M. C., et al. (2022). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. PMC. Available at: [Link]

• Wikipedia. (n.d.). Isocyanate. Available at: [Link]

• Hanschen, F. S., et al. (2015). Degradation of Biofumigant Isothiocyanates and Allyl Glucosinolate in Soil and Their Effects on the Microbial Community Composition. NIH. Available at: [Link]

• Castro, A., et al. (1998). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. RSC Publishing. Available at: [Link]

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. ResearchGate. Available at: [Link]

• MedCrave. (2016). Forced Degradation Studies. Available at: [Link]

• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. ThaiScience. Available at: [Link]

• Böhme, H., & Scheuring, H. (1953). Manual gas-phase isothiocyanate degradation. PubMed. Available at: [Link]

• Baimark, Y., & Srion, A. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. ResearchGate. Available at: [Link]

• SIELC Technologies. (2018). Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-. Available at: [Link]

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Cell Penetration of Benzenesulfonamides

From the Senior Application Scientist's Desk:

Welcome to the technical support center dedicated to overcoming challenges in the cellular delivery of benzenesulfonamide-based compounds. This guide is structured to provide direct, actionable answers to common issues encountered in the lab. We understand that achieving optimal intracellular concentration is critical for target engagement and therapeutic efficacy. This resource combines fundamental principles with advanced troubleshooting protocols to help you diagnose problems and identify the right strategies to improve the cell penetration of your molecules.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the cell permeability of benzenesulfonamides, focusing on the underlying physicochemical principles.

Q1: My benzenesulfonamide derivative shows high potency in a biochemical assay but is inactive in my cell-based assay. What is the likely cause?

A: A significant drop in potency between biochemical and cell-based assays is a classic indicator of poor cell permeability. While your compound can effectively interact with its isolated target, it may be failing to reach that target within the intact cellular environment. Several factors inherent to the benzenesulfonamide scaffold can contribute to this issue:

• High Polarity and Hydrogen Bonding Capacity: The sulfonamide group (-SO₂NH₂) is highly polar and can act as both a hydrogen bond donor (N-H) and acceptor (O=S=O).[1] While this aids in solubility, excessive hydrogen bonding with the aqueous environment can create a high energy barrier for partitioning into the hydrophobic cell membrane.[2]

• Ionization at Physiological pH: The proton on the sulfonamide nitrogen is acidic (pKa typically in the range of 6-10). At a physiological pH of ~7.4, a significant portion of your compound molecules may be ionized (negatively charged).[3] This charge drastically reduces the ability of the molecule to passively diffuse across the nonpolar lipid bilayer.

• Low Lipophilicity (LogP): Benzenesulfonamides can have a low octanol-water partition coefficient (LogP), indicating a preference for aqueous environments over lipid ones. Lipophilicity is a dominant factor influencing cell permeability.[3][4]

• Efflux Transporter Activity: The compound may be a substrate for ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), which actively pump drugs out of the cell, preventing accumulation.[5][6]

Q2: What are the key physicochemical properties I should focus on to improve the cell penetration of my benzenesulfonamide series?

A: To systematically improve cell penetration, you should focus on optimizing a balance of several key parameters. It is rarely a case of maximizing or minimizing a single property, but rather finding a "sweet spot."

Table 1: Key Physicochemical Properties and Their Impact on Benzenesulfonamide Cell Permeability

Property	Description	Impact on Permeability	Optimization Goal
Lipophilicity (LogP/LogD)	The compound's affinity for a lipid environment versus an aqueous one. LogD is the lipophilicity at a specific pH.	Too low, and the compound won't partition into the membrane. Too high, and it may get stuck in the membrane or have poor solubility.[4]	Aim for a balanced LogP, typically in the 1-3 range for oral absorption, though this can vary.[3]
Polar Surface Area (PSA)	The sum of the surface areas of polar atoms (oxygens, nitrogens) in a molecule.	High PSA (>140 Ų) is generally associated with poor membrane permeability due to the high energy required to break hydrogen bonds with water.	Keep PSA as low as possible without sacrificing target binding or solubility. Aim for < 90 Ų.
Hydrogen Bond Donors (HBD)	The number of N-H and O-H bonds.	A high number of HBDs increases polarity and reduces permeability. The sulfonamide NH is a key contributor.	Minimize HBD count where possible, ideally ≤ 5, according to Lipinski's guidelines.[3]
Molecular Weight (MW)	The mass of the molecule.	Larger molecules (>500 Da) often exhibit lower passive diffusion rates.	Keep MW below 500 Da if passive diffusion is the desired mechanism of entry.
Acidity (pKa)	The tendency of the sulfonamide N-H to deprotonate.	If the pKa is near physiological pH, a high fraction of the compound will be charged and membrane-impermeant.	Modify the structure to either increase or decrease the pKa away from the 6-8 range.

You can use computational tools (e.g., SwissADME, ADMETLab 2.0) to predict these properties for your derivatives and guide your synthetic strategy.[7][8]

Q3: How can I structurally modify my benzenesulfonamide to increase its cell permeability?

A: Structural modification is the most direct way to enhance permeability. The goal is to modulate the physicochemical properties discussed in Q2.

• Masking the Sulfonamide N-H: This is a highly effective strategy. Alkylation (e.g., N-methylation) or acylation of the sulfonamide nitrogen eliminates a hydrogen bond donor and can prevent ionization, significantly boosting permeability.[1]

• Increase Lipophilicity: Adding small, lipophilic groups to the benzene ring (e.g., methyl, ethyl, halogen) can increase LogP and improve membrane partitioning. Incorporating heterocyclic rings like thiazoles can also increase lipophilicity.[9][10]

• Reduce PSA: Systematically replace polar functional groups with less polar isosteres where possible, provided this does not disrupt binding to your primary target. For example, replacing a carboxylic acid with a tetrazole is a common strategy, though it can sometimes unexpectedly decrease permeability due to stronger hydrogen bonding interactions.[2]

• Conjugation to Cell-Penetrating Peptides (CPPs): For larger sulfonamide-based molecules or those that are highly charged, conjugation to a CPP can facilitate entry into the cell via endocytosis or direct translocation.[11][12] This is an advanced strategy typically used when simple physicochemical modifications fail.

Caption: Key strategies for modifying benzenesulfonamides to improve cell permeability.

Part 2: Troubleshooting Experimental Workflows

This section provides solutions to specific experimental problems you may encounter when assessing the cell permeability of your compounds.

Q4: I am getting highly variable results in my permeability assay. What are the common sources of error?

A: Inconsistent data in cell-based assays often stems from procedural variability. Here is a checklist to troubleshoot your experiment:

• Cell Health and Confluence: Ensure your cells are healthy and within an optimal passage number. Stressed or overly confluent cells can have compromised membrane integrity, leading to erratic results.[13] Always check for signs of contamination.[14]

• Cell Seeding Density: Inconsistent seeding density leads to variability in cell number and monolayer formation (for Caco-2 assays). Develop a robust cell counting and seeding protocol.

• Pipetting Technique: When working with 96- or 384-well plates, small volume inaccuracies can lead to large concentration errors. Calibrate your pipettes regularly and use reverse pipetting for viscous solutions. Avoid touching the bottom of the plate, as this can damage the cell monolayer.[13][15]

• Washing Steps: Incomplete washing can leave residual extracellular compound, leading to an overestimation of intracellular concentration. Conversely, overly aggressive washing can dislodge cells. Standardize your washing procedure (volume, number of washes, aspiration technique).[15]

• Incubation Times and Temperatures: Ensure all wells are incubated for the exact same duration and that temperature is consistent across the plate. Edge effects in incubators can be a problem; consider leaving the outer wells empty or filling them with buffer.

• Compound Solubility: If your compound precipitates in the assay medium, the effective concentration will be lower and variable. Always check the solubility of your compound in the final assay buffer. You may need to adjust the DMSO concentration (typically keeping it below 0.5%).

Q5: My compound shows good permeability in the PAMPA assay but poor accumulation in a Caco-2 assay. What does this mean?

A: This is a very informative result that strongly suggests the involvement of active transport.

• PAMPA (Parallel Artificial Membrane Permeability Assay): This assay measures only passive diffusion . It uses an artificial lipid membrane and cannot model active transport or paracellular (between-cell) flux.[16] Good permeability in PAMPA indicates your compound has favorable physicochemical properties (e.g., good lipophilicity, low PSA) for crossing a lipid bilayer on its own.

• Caco-2 Assay: This assay uses a monolayer of differentiated human intestinal cells. These cells form tight junctions (modeling the paracellular route) and, crucially, express a wide range of uptake (SLC family) and efflux (ABC family) transporters .[17][18]

The discrepancy you observe—good passive diffusion (PAMPA) but low net accumulation in a cellular system (Caco-2)—is the classic profile of a compound that is a substrate for an efflux transporter . The compound can passively enter the cell, but it is immediately recognized and pumped out by transporters like P-gp, preventing it from accumulating.

Caption: Comparing PAMPA and Caco-2 results to diagnose active efflux.

Q6: How do I accurately measure the intracellular concentration of my benzenesulfonamide? I'm worried about compound sticking to the plate or cell surface.

A: This is a critical concern. The most reliable method is LC-MS/MS analysis of cell lysates .[19] To distinguish between truly intracellular compound and non-specifically bound compound, you can use a temperature-controlled protocol.

The principle is that active transport and membrane fluid-phase endocytosis are energy-dependent processes that are inhibited at low temperatures (e.g., 4°C), whereas non-specific binding to surfaces is largely temperature-independent.[20]

By running your experiment at 37°C (allowing all processes) and in parallel at 4°C (allowing only non-specific binding), you can subtract the 4°C value from the 37°C value to determine the actual intracellular concentration.[20]

Part 3: Key Experimental Protocols

Here are detailed, step-by-step methodologies for the essential assays discussed.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol assesses passive transcellular permeability.

1. Materials:

• PAMPA plate system (e.g., 96-well filter plate with a PVDF membrane as the donor plate, and a matching PTFE acceptor plate).

• Phospholipid solution (e.g., 1% lecithin in dodecane).[21]

• Phosphate-buffered saline (PBS), pH 7.4.

• Test compound stock solution (e.g., 10 mM in DMSO).

• LC-MS/MS for analysis.

2. Procedure:

• Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) containing 1-5% DMSO (to match the final donor well concentration) to each well of the 96-well acceptor plate.

• Coat Donor Plate Membrane: Carefully pipette 5 µL of the phospholipid/dodecane solution onto the membrane of each well in the donor filter plate. Be careful not to puncture the membrane.

• Prepare Donor Solutions: Dilute your test compounds from the 10 mM stock into PBS to a final concentration of 10-100 µM. Include control compounds with known high (e.g., propranolol) and low (e.g., atenolol) permeability.

• Start Assay: Add 150-200 µL of your donor solution to each well of the coated donor plate.

• Assemble and Incubate: Carefully place the donor plate into the acceptor plate, ensuring the bottom of the donor wells is immersed in the acceptor buffer. Cover and incubate the assembly at room temperature for 4-16 hours in a chamber with controlled humidity to prevent evaporation.[21]

• Sample Collection: After incubation, separate the plates. Collect samples from both the donor and acceptor wells for analysis. Also, analyze a reference sample of the initial donor solution (T0 concentration).

• Analysis: Quantify the compound concentration in all samples using a validated LC-MS/MS method.

3. Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = [-ln(1 - [Drug]acceptor / [Drug]equilibrium)] * (Vd * Va) / ((Vd + Va) * Area * Time) Where Vd and Va are the volumes of the donor and acceptor wells, Area is the surface area of the membrane, and Time is the incubation time in seconds.

Protocol 2: Caco-2 Bidirectional Permeability Assay

This protocol assesses both passive permeability and active transport.

1. Materials:

• Caco-2 cells.

• Transwell® plate system (e.g., 24-well plate with 0.4 µm pore size polycarbonate membrane inserts).

• Cell culture medium (e.g., DMEM with 10% FBS, NEAA, Pen/Strep).

• Transport buffer (e.g., Hank's Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4).

• TEER (Trans-Epithelial Electrical Resistance) meter.

• Lucifer Yellow solution (as a marker for monolayer integrity).

2. Procedure:

• Cell Seeding: Seed Caco-2 cells onto the Transwell® inserts at an appropriate density (e.g., 60,000 cells/cm²).

• Monolayer Culture: Culture the cells for 18-21 days, changing the medium every 2-3 days, until they form a differentiated, polarized monolayer.

• Monolayer Integrity Check: Before the experiment, measure the TEER of each well. Values should be >200 Ω*cm².[22] Discard any wells that do not meet this criterion.

• Prepare Dosing Solutions: Dissolve the test compound in transport buffer at the desired concentration (e.g., 10 µM). Prepare separate solutions for apical-to-basolateral (A→B) and basolateral-to-apical (B→A) transport assessment.

• Assay Initiation:

  • Wash the cell monolayers gently with pre-warmed (37°C) transport buffer.

  • For A→B transport , add the dosing solution to the apical (top) chamber and fresh transport buffer to the basolateral (bottom) chamber.

  • For B→A transport , add the dosing solution to the basolateral chamber and fresh buffer to the apical chamber.

• Incubation: Incubate the plate at 37°C with gentle shaking for a defined period (e.g., 60-120 minutes).

• Sample Collection: At the end of the incubation, take samples from the receiver chamber for each direction. Also, take a sample from the initial donor solution.

• Integrity Post-Assay: To confirm the monolayer was not damaged, perform a Lucifer Yellow leak test. Add Lucifer Yellow to the apical side and measure its appearance in the basolateral side after incubation. Permeability should be very low (<1%).

• Analysis: Quantify compound concentration in all samples by LC-MS/MS.

3. Data Analysis:

• Calculate Papp for both A→B and B→A directions.

• Calculate the Efflux Ratio (ER) = Papp (B→A) / Papp (A→B).

• An ER > 2 is a strong indication that the compound is a substrate for an efflux transporter.

Protocol 3: Intracellular Concentration Measurement by LC-MS/MS

This protocol quantifies the amount of compound that has accumulated inside cells.

1. Materials:

• Cultured cells in multi-well plates (e.g., 12- or 24-well).

• Test compound.

• Ice-cold PBS.

• Lysis buffer (e.g., 70:30 acetonitrile:water with an internal standard).

• Cell scraper.

• LC-MS/MS system.

2. Procedure:

• Cell Seeding: Seed cells in a multi-well plate and grow to ~90% confluence.

• Compound Incubation:

  • Aspirate the culture medium and add fresh medium containing your test compound at the desired concentration.

  • Prepare two identical plates. Incubate one at 37°C and the other at 4°C for the desired time (e.g., 1-4 hours).[20]

• Cell Washing:

  • Quickly aspirate the compound-containing medium.

  • Wash the cell monolayer 3-4 times with an excess of ice-cold PBS to remove all extracellular compound and stop membrane transport. This step is critical and must be performed quickly and thoroughly.

• Cell Lysis and Collection:

  • After the final wash, aspirate all PBS.

  • Add a fixed volume of cold lysis buffer to each well.

  • Scrape the cells from the plate surface into the lysis buffer.

  • Transfer the cell lysate to a microcentrifuge tube.

• Sample Processing:

  • Vortex the lysate thoroughly.

  • Centrifuge at high speed (e.g., >14,000 x g) for 10 minutes to pellet cell debris and proteins.

  • Transfer the supernatant to a clean 96-well plate for analysis.

• Analysis: Quantify the compound concentration in the lysate supernatant using a validated LC-MS/MS method with a standard curve prepared in the same lysis buffer.

• Cell Number Normalization: In a parallel well that was not used for the assay, detach and count the cells to determine the average cell number per well.

3. Data Analysis:

• Calculate the total amount of compound detected in the 37°C and 4°C samples.

• Intracellular Amount = (Amount at 37°C) - (Amount at 4°C).

• Intracellular Concentration = (Intracellular Amount) / (Average Cell Volume * Cell Number). (Assume a cell volume, e.g., 2 pL, if not experimentally determined).

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• 12. pubs.acs.org [pubs.acs.org]
• 13. azurebiosystems.com [azurebiosystems.com]
• 14. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.jp]
• 15. assaygenie.com [assaygenie.com]
• 16. PAMPA | Evotec [evotec.com]
• 17. Caco-2 Permeability | Evotec [evotec.com]
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• 19. Intracellular concentration assays – REVIVE [revive.gardp.org]
• 20. Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to Validating the Biological Activity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

For researchers, scientists, and drug development professionals, the exploration of novel chemical entities with therapeutic potential is a cornerstone of innovation. This guide provides a comprehensive framework for the validation of the biological activity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide , a molecule combining the structural features of both isothiocyanates and sulfonamides. Due to the limited specific data on this compound, this document serves as a proposed investigational roadmap, drawing parallels with well-characterized analogues to inform experimental design and data interpretation.

Introduction: A Molecule of Bimodal Potential

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a unique chemical entity that marries two pharmacologically significant moieties: an isothiocyanate group (-N=C=S) and a sulfonamide group (-SO₂N(CH₃)₂). Isothiocyanates, naturally found in cruciferous vegetables, are well-documented for their anticancer properties.[1] Sulfonamides, on the other hand, are a class of synthetic compounds with a broad spectrum of therapeutic applications, including antimicrobial and anticancer activities.[2] The convergence of these two functionalities in a single molecule suggests a synergistic or multifaceted biological activity profile, warranting a thorough investigation.

This guide will outline a logical, step-by-step approach to characterize the biological activity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, with a focus on its potential anticancer effects. We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and present a framework for comparing its performance against established compounds.

Predicted Biological Activities and Mechanistic Hypotheses

Based on its structural components, we can hypothesize the following primary biological activities for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide:

• Anticancer Activity: The isothiocyanate group is a strong electrophile that can react with cellular nucleophiles, leading to the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.[1][3] The sulfonamide moiety has also been incorporated into numerous anticancer agents, often targeting carbonic anhydrase or acting as kinase inhibitors.

• Anti-inflammatory Activity: Certain isothiocyanates and sulfonamides have demonstrated anti-inflammatory properties.[4]

• Antimicrobial Activity: The sulfonamide core is a classic antibacterial pharmacophore.[5]

Our validation strategy will initially focus on the anticancer potential, as it represents a convergence of the known activities of both functional groups.

Hypothesized Signaling Pathways

The isothiocyanate moiety is known to modulate several key signaling pathways involved in cancer progression. A plausible mechanism for 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide could involve the modulation of pathways such as:

• MAPK Signaling: Isothiocyanates are known to affect the MAPK signaling pathway, which is crucial for cell proliferation and survival.[3]

• Apoptosis Induction: Isothiocyanates can induce apoptosis through both intrinsic and extrinsic pathways, often involving the activation of caspases.[6]

• Cell Cycle Regulation: Arrest of the cell cycle, particularly at the G2/M phase, is a common mechanism of action for isothiocyanates.[6]

The following diagram illustrates a potential mechanism of action for the isothiocyanate moiety.

Caption: Experimental workflow for biological activity validation.

Part 1: Initial Cytotoxicity Screening

The initial step is to determine the cytotoxic potential of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide across a panel of cancer cell lines. This will establish its potency and selectivity.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Materials:

• Human cancer cell lines (e.g., MDA-MB-231 for breast cancer, IGR39 for melanoma) [2]* RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (test compound)

• Sulforaphane and a known cytotoxic sulfonamide (positive controls)

• DMSO (vehicle control)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cancer cell lines in RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound and positive controls in DMSO.

  • Perform serial dilutions of the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM).

  • Replace the medium in the cell plates with the medium containing the various concentrations of the test compounds, positive controls, and a vehicle control (DMSO).

  • Incubate the plates for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Data Presentation:

Compound	Cell Line	IC₅₀ (µM)
3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide	MDA-MB-231	Experimental Value
IGR39	Experimental Value
Sulforaphane (Control)	MDA-MB-231	Literature/Experimental Value
IGR39	Literature/Experimental Value
Cytotoxic Sulfonamide (Control)	MDA-MB-231	Literature/Experimental Value
IGR39	Literature/Experimental Value

Part 2: Elucidating the Mechanism of Action

Once cytotoxicity is established, the next step is to investigate the underlying mechanism.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

Procedure:

• Treat cells with the test compound at its IC₅₀ concentration for 24 and 48 hours.

• Harvest and fix the cells in cold 70% ethanol.

• Stain the cells with a solution containing propidium iodide (PI) and RNase.

• Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

Experimental Protocol: Apoptosis Assay by Annexin V/PI Staining

Procedure:

• Treat cells with the test compound at its IC₅₀ concentration for 24 and 48 hours.

• Stain the cells with Annexin V-FITC and propidium iodide (PI).

• Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Comparative Analysis and Interpretation

A crucial aspect of this guide is the comparison of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide with established compounds.

Comparative Benchmarks:

• Sulforaphane: A well-studied isothiocyanate with known anticancer properties. This will help to determine if the isothiocyanate moiety in the test compound is the primary driver of its activity.

• Celecoxib: A sulfonamide-containing non-steroidal anti-inflammatory drug (NSAID) with known COX-2 inhibitory and anticancer effects. This comparison will help to elucidate the contribution of the sulfonamide group.

Interpreting the Results:

• Potency: How does the IC₅₀ value of the test compound compare to the controls? A lower IC₅₀ indicates higher potency.

• Selectivity: Does the compound show differential cytotoxicity towards cancer cells versus normal cells (if a non-cancerous cell line is included in the screening)?

• Mechanism: Does the mechanism of action (e.g., cell cycle arrest at a specific phase, induction of apoptosis) align with that of isothiocyanates, sulfonamides, or a combination of both?

Conclusion and Future Directions

This guide provides a foundational framework for the initial biological validation of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. The proposed experiments will generate crucial data on its cytotoxic potential and mechanism of action. Positive results from this initial in vitro screening would justify further investigation, including:

• Target Identification: Elucidating the specific molecular targets of the compound.

• In vivo Efficacy: Testing the compound's anticancer activity in animal models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues to optimize potency and selectivity.

The systematic approach outlined herein will enable a comprehensive and objective assessment of the therapeutic potential of this novel hybrid molecule.

References

• Akar, Y., Tuncay, F., Calis, U., et al. (2024). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. RSC Medicinal Chemistry, 15(3), 779-796. Available from: [Link]

• Juozapaitiene, V., Sapragoniene, M., Stankevicius, V., et al. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. Pharmaceuticals, 14(11), 1158. Available from: [Link]

• Tarar, A., Peng, S., Cheema, S., & Peng, C. A. (2022). Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. Bioengineering, 9(9), 470. Available from: [Link]

• Khoo, K., & Ong, Y. S. (2021). Anticancer activities of dietary benzyl isothiocyanate: A comprehensive review. Pharmacological Research, 169, 105666. Available from: [Link]

• Al-zubaidi, A. I., Al-azzawie, A. F., & Shaker, D. S. (2021). Fatty Acid Analysis, Chemical Constituents, Biological Activity and Pesticide Residues Screening in Jordanian Propolis. Molecules, 26(16), 5057. Available from: [Link]

• Chen, Y. K., Wang, Y., & He, C. (2007). Effects of Phenylethyl Isothiocyanate on Early Molecular Events in N-Nitrosomethylbenzylamine–Induced Cytotoxicity in Rat Esophagus. Cancer Research, 67(19), 9039-9047. Available from: [Link]

• Galanakis, C. M., Tsatalas, T., & Gekas, V. (2019). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. Foods, 8(11), 543. Available from: [Link]

• Kou, Y., & Li, Y. (2018). The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents. International Journal of Molecular Sciences, 19(9), 2733. Available from: [Link]

• Plaszkó, T., Szűcs, Z., Vasas, G., & Gonda, S. (2021). A review of direct effects of isothiocyanate containing plant extracts in in vitro models using in-medium or vapor exposure. ResearchGate. Available from: [Link]

• Al-zubaidi, A. I., Al-azzawie, A. F., & Shaker, D. S. (2021). Fatty Acid Analysis, Chemical Constituents, Biological Activity and Pesticide Residues Screening in Jordanian Propolis. Molecules, 26(16), 5057. Available from: [Link]

• Durairaj, S., & Di Pasquale, A. G. (2018). Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. Molecules, 23(12), 3249. Available from: [Link]

• Charoensin, S., & Lim, S. (2017). Stability studies of isothiocyanates and nitriles in aqueous media. ScienceAsia, 43(4), 221-228. Available from: [Link]

• Zhang, Y. (2010). Are isothiocyanates potential anti-cancer drugs?. Acta Pharmacologica Sinica, 31(11), 1425-1432. Available from: [Link]

• Lee, J. H., Kim, M. J., & Lee, S. G. (2017). Isothiocyanates suppress the invasion and metastasis of tumors by targeting FAK/MMP-9 activity. Oncotarget, 8(52), 89913-89926. Available from: [Link]

• Worachartcheewan, A., Nantasenamat, C., & Shoombuatong, W. (2023). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. Heliyon, 9(5), e15769. Available from: [Link]

• PubChem. (n.d.). US10654814, Example 100. PubChem. Available from: [Link]

• Dunnick, J. K., Prejean, J. D., Haseman, J., et al. (1982). Carcinogenesis bioassay of allyl isothiocyanate. Fundamental and Applied Toxicology, 2(3), 114-120. Available from: [Link]

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• 4. Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]

A Comparative Analysis of SLC-0111 (3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide) and Other Carbonic Anhydrase IX Inhibitors

Authored by a Senior Application Scientist

This guide provides a comprehensive, data-driven comparison of SLC-0111, a prominent carbonic anhydrase IX (CA IX) inhibitor, with other notable inhibitors in the field. We will delve into the mechanistic nuances, comparative efficacy, and the experimental methodologies crucial for their evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in oncology and medicinal chemistry.

The Rationale for Targeting Carbonic Anhydrase IX in Oncology

Solid tumors are often characterized by regions of hypoxia, a consequence of rapid cell proliferation outstripping the local blood supply. In response to this low-oxygen environment, cancer cells upregulate hypoxia-inducible factor 1α (HIF-1α), which in turn transcriptionally activates a host of genes, including Carbonic Anhydrase IX (CA IX).[1]

CA IX is a transmembrane metalloenzyme that plays a pivotal role in maintaining the pH homeostasis of tumor cells.[2] It catalyzes the reversible hydration of carbon dioxide to a proton and a bicarbonate ion. The protons are extruded into the extracellular space, contributing to an acidic tumor microenvironment, while the bicarbonate ions are transported back into the cell to maintain a neutral to alkaline intracellular pH. This pH gradient favors tumor cell survival, proliferation, invasion, and metastasis, while also contributing to resistance to chemotherapy and radiotherapy.[1][2] Consequently, the inhibition of CA IX has emerged as a promising therapeutic strategy for a variety of solid tumors.[3]

Below is a diagram illustrating the role of CA IX in the tumor microenvironment.

Caption: Role of CA IX in tumor pH regulation and its inhibition.

Lead Compound in Focus: SLC-0111

SLC-0111, a ureido-substituted benzenesulfonamide, is a potent and selective inhibitor of CA IX.[4][5] It has garnered significant attention due to its promising preclinical data and its advancement into clinical trials.[4][6][7]

Mechanism of Action: Like other sulfonamide-based inhibitors, the primary mechanism of action of SLC-0111 involves the coordination of its sulfonamide group to the zinc ion in the active site of the CA IX enzyme. This binding event blocks the access of the substrate (carbon dioxide), thereby inhibiting the enzyme's catalytic activity. The ureido-substituted tail of SLC-0111 plays a crucial role in conferring selectivity for CA IX over other CA isoforms, such as the cytosolic CA I and CA II.[7]

Preclinical and Clinical Overview: Preclinical studies have demonstrated the anti-tumor efficacy of SLC-0111 in various cancer models, including breast cancer, pancreatic cancer, and glioblastoma.[4] It has shown the ability to reduce tumor growth and metastasis.[5][8][9] A first-in-human Phase 1 clinical trial established the safety and tolerability of SLC-0111 in patients with advanced solid tumors, and a recommended Phase 2 dose has been determined.[4][6][10]

A Comparative Landscape of CA IX Inhibitors

To better understand the performance of SLC-0111, we will compare it with two other inhibitors:

• Acetazolamide (AAZ): A first-generation, non-selective sulfonamide CA inhibitor. It is used clinically as a diuretic and for the treatment of glaucoma, but its lack of isoform specificity leads to off-target effects.

• Compound 18f (Coumarin-based): A novel sulfonamide based on a coumarin scaffold, representing a newer class of selective CA IX and CA XII inhibitors.[3]

Head-to-Head Performance Metrics

The efficacy and selectivity of CA inhibitors are typically quantified by their inhibition constant (Kᵢ) against various CA isoforms. A lower Kᵢ value indicates higher potency. The following table summarizes the reported Kᵢ values for SLC-0111, Acetazolamide, and Compound 18f against the key CA isoforms.

Inhibitor	Chemical Class	Kᵢ (nM) vs. hCA I	Kᵢ (nM) vs. hCA II	Kᵢ (nM) vs. hCA IX	Kᵢ (nM) vs. hCA XII	Selectivity for CA IX over CA II
SLC-0111	Ureido-substituted benzenesulfonamide	-	960	45	4	~21-fold
Acetazolamide (AAZ)	Sulfonamide	-	-	-	-	Non-selective
Compound 18f	Coumarin-based sulfonamide	955	515	21	5	~25-fold

Data for SLC-0111 and Compound 18f are sourced from published literature.[3][7] Acetazolamide is known to be a potent but non-selective inhibitor of multiple CA isoforms.

Analysis of Comparative Data:

• Potency: Both SLC-0111 and Compound 18f are highly potent inhibitors of the tumor-associated CA IX and CA XII isoforms, with Kᵢ values in the low nanomolar range.[3][7]

• Selectivity: A key advantage of newer inhibitors like SLC-0111 and Compound 18f over first-generation drugs like Acetazolamide is their selectivity. They show significantly weaker inhibition of the ubiquitous cytosolic isoforms CA I and CA II, which is expected to translate into a better safety profile with fewer off-target side effects. The structural differences in the active sites of the CA isoforms, particularly the presence of phenylalanine at position 131 in CA II versus valine in CA IX, contribute to this selectivity.[7]

Standardized Protocols for Inhibitor Evaluation

To ensure a fair and reproducible comparison of CA inhibitors, standardized experimental protocols are essential. Below are representative methodologies for key assays.

In Vitro CA Inhibition Assay: Stopped-Flow CO₂ Hydration Assay

This is the gold-standard method for measuring the catalytic activity of CA enzymes and the potency of their inhibitors.

Principle: The assay measures the rate of pH change resulting from the CA-catalyzed hydration of CO₂. The time course of the reaction is monitored using a pH indicator dye.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a buffer solution (e.g., 20 mM HEPES-Tris, pH 7.5).

  • Prepare a stock solution of the purified recombinant human CA isoform (e.g., hCA IX) in the assay buffer.

  • Prepare a stock solution of the pH indicator (e.g., p-nitrophenol).

  • Prepare serial dilutions of the inhibitor (e.g., SLC-0111) in the appropriate solvent (e.g., DMSO) and then in the assay buffer.

  • Prepare a saturated CO₂ solution by bubbling CO₂ gas through chilled, deionized water.

• Assay Procedure:

  • Equilibrate the stopped-flow instrument to a constant temperature (e.g., 25°C).

  • In one syringe of the stopped-flow instrument, load the enzyme solution containing the CA isoform, the pH indicator, and the desired concentration of the inhibitor.

  • In the second syringe, load the saturated CO₂ solution.

  • Rapidly mix the contents of the two syringes.

  • Monitor the change in absorbance of the pH indicator over time at its characteristic wavelength.

• Data Analysis:

  • Determine the initial rate of the enzymatic reaction from the slope of the absorbance versus time curve.

  • Plot the initial reaction rates against the inhibitor concentrations.

  • Fit the data to the appropriate inhibition model (e.g., Morrison equation for tight-binding inhibitors) to determine the IC₅₀ or Kᵢ value.

Cell-Based Proliferation Assay

This assay evaluates the effect of the inhibitors on the growth of cancer cells that endogenously express CA IX.

Principle: The assay measures the number of viable cells after a defined period of treatment with the inhibitor.

Step-by-Step Protocol:

• Cell Culture:

  • Culture a suitable cancer cell line (e.g., MDA-MB-231 triple-negative breast cancer cells) under standard conditions (e.g., 37°C, 5% CO₂).

  • To mimic the tumor microenvironment, cells can be cultured under hypoxic conditions (e.g., 1% O₂) for 24-48 hours to induce CA IX expression.

• Assay Procedure:

  • Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the CA inhibitors in the cell culture medium.

  • Replace the medium in the wells with the medium containing the inhibitors. Include a vehicle control (e.g., DMSO).

  • Incubate the plates for a specified period (e.g., 72 hours).

• Viability Measurement:

  • Add a viability reagent (e.g., resazurin, CellTiter-Glo®) to each well according to the manufacturer's instructions.

  • Measure the fluorescence or luminescence signal using a plate reader.

• Data Analysis:

  • Normalize the signals to the vehicle control to obtain the percentage of cell viability.

  • Plot the percentage of viability against the inhibitor concentrations.

  • Fit the data to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).

Below is a diagram outlining the experimental workflow for comparing CA IX inhibitors.

Caption: Experimental workflow for comparative analysis of CA IX inhibitors.

Conclusion and Future Directions

The development of selective CA IX inhibitors like SLC-0111 represents a significant advancement over non-selective, first-generation compounds. The comparative data clearly demonstrate the superior selectivity of SLC-0111 and other modern inhibitors for the tumor-associated CA IX and XII isoforms. This enhanced selectivity is crucial for minimizing off-target effects and improving the therapeutic window.

Future research in this area will likely focus on:

• Improving Drug Properties: Enhancing the pharmacokinetic and pharmacodynamic properties of existing scaffolds to improve oral bioavailability and tumor penetration.

• Combination Therapies: Investigating the synergistic effects of CA IX inhibitors with other anti-cancer agents, such as chemotherapy, radiation therapy, and immunotherapy.[4]

• Biomarker Development: Identifying predictive biomarkers to select patients who are most likely to respond to CA IX-targeted therapies.

The rigorous, comparative evaluation of new chemical entities against established benchmarks, using standardized and validated experimental protocols, will remain a cornerstone of progress in this exciting field of oncology drug discovery.

References

• A Phase 1 Study of SLC-0111, a Novel Inhibitor of Carbonic Anhydrase IX, in Patients With Advanced Solid Tumors. PubMed Central. Available at: [Link]

• An ureido-substituted benzenesulfonamide carbonic anhydrase inhibitor exerts a potent antitumor effect in vitro and in vivo. PubMed. Available at: [Link]

• Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. PubMed Central. Available at: [Link]

• Selective carbonic anhydrase IX and XII inhibitors based around a functionalized coumarin scaffold. PubMed. Available at: [Link]

• Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. PubMed. Available at: [Link]

• Computational Discovery of Selective Carbonic Anhydrase IX (CA IX) Inhibitors via Pharmacophore Modeling and Molecular Simulations for Cancer Therapy. MDPI. Available at: [Link]

• Three new aromatic sulfonamide inhibitors of carbonic anhydrases I, II, IV and XII. ResearchGate. Available at: [Link]

• Discovery of a novel 4-pyridyl SLC-0111 analog targeting tumor-associated carbonic anhydrase isoform IX through tail-based design approach with potent anticancer activity. Frontiers. Available at: [Link]

• Ureido-Substituted Benzenesulfonamides Potently Inhibit Carbonic Anhydrase IX and Show Antimetastatic Activity in a Model of Breast Cancer Metastasis. ACS Publications. Available at: [Link]

• A review on Carbonic Anhydrase IX and XII Inhibitors. Auctores Journals. Available at: [Link]

• Ureido-substituted benzenesulfonamides potently inhibit carbonic anhydrase IX and show antimetastatic activity in a model of breast cancer metastasis. EMBL-EBI. Available at: [Link]

• A Phase 1 Study of SLC-0111, a Novel Inhibitor of Carbonic Anhydrase IX, in Patients with Advanced Solid Tumors. ResearchGate. Available at: [Link]

• A Phase 1 Study of SLC-0111, a Novel Inhibitor of Carbonic Anhydrase IX, in Patients With Advanced Solid Tumors. PubMed. Available at: [Link]

• Ureidobenzenesulfonamides as Selective Carbonic Anhydrase I, IX, and XII Inhibitors. MDPI. Available at: [Link]

• Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition. PLOS One. Available at: [Link]

• Carbonic Anhydrase Inhibitors. Comparison of Aliphatic Sulfamate/Bis-sulfamate Adducts with Isozymes II and IX as a Platform for Designing Tight-Binding, More Isoform-Selective Inhibitors. ACS Publications. Available at: [Link]

• Perfusion-Based Bioreactor Culture and Isothermal Microcalorimetry for Preclinical Drug Testing with the Carbonic Anhydrase Inhibitor SLC-0111 in Patient-Derived Neuroblastoma. ResearchGate. Available at: [Link]

• Structure activity study of carbonic anhydrase IX: Selective inhibition with ureido-substituted benzenesulfonamides. PMC - NIH. Available at: [Link]

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A Comparative Guide to N-Terminal Protein Sequencing Reagents: Phenyl Isothiocyanate vs. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

In the landscape of protein analysis, the precise determination of the N-terminal amino acid sequence remains a cornerstone for protein identification, characterization of post-translational modifications, and quality control of biopharmaceuticals. The Edman degradation, a cyclical method of sequentially removing amino acids from the N-terminus, has been a robust and reliable technique for decades.[1] The choice of the isothiocyanate reagent is critical to the success and sensitivity of this method. This guide provides an in-depth comparison of the classical Edman reagent, phenyl isothiocyanate (PITC), with a rationally designed alternative, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, for researchers, scientists, and drug development professionals seeking to optimize their protein sequencing workflows.

The Edman Degradation: A Cyclical Journey to a Protein's N-Terminus

Developed by Pehr Edman, this elegant chemical method involves a three-step cycle:

• Coupling: The isothiocyanate reagent reacts with the free α-amino group of the N-terminal amino acid of a peptide under alkaline conditions to form a substituted thiourea.[2][3]

• Cleavage: Under acidic conditions, the derivatized N-terminal amino acid is cleaved from the peptide chain, forming a thiazolinone derivative.[2][1]

• Conversion and Identification: The thiazolinone derivative is converted to a more stable thiohydantoin, which is then identified by chromatography, typically HPLC. The shortened peptide is then ready for the next cycle.[2][1]

This cyclical process allows for the sequential identification of amino acids from the N-terminus.

Phenyl Isothiocyanate (PITC): The Gold Standard

For decades, phenyl isothiocyanate (PITC) has been the reagent of choice for Edman degradation.[2][1] Its reactivity and the well-characterized properties of the resulting phenylthiohydantoin (PTH)-amino acids have made it a reliable tool in protein chemistry.

The Chemistry of PITC in Action

The reaction of PITC with the N-terminal amino group of a peptide proceeds through the nucleophilic attack of the uncharged amino group on the electrophilic carbon of the isothiocyanate group.[4] This is followed by acid-catalyzed cleavage to release the anilinothiazolinone (ATZ)-amino acid, which is then converted to the stable PTH-amino acid for identification.

Performance and Limitations

While PITC has been instrumental in protein sequencing, its application comes with certain limitations:

• Sensitivity: The detection of PTH-amino acids relies on their UV absorbance, which can be a limiting factor when working with low-abundance proteins.[1]

• Side Reactions: PITC can react with water and other nucleophiles present in the reaction mixture, leading to the formation of byproducts like diphenylthiourea (DPTU) and diphenylurea (DPU), which can interfere with the analysis.[4][5]

• Hydrophobicity: The phenyl group imparts a degree of hydrophobicity to the PTH-amino acids, which can sometimes lead to solubility issues and affect chromatographic separation.

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide: A Rationally Designed Alternative for Enhanced Sensitivity

To address the limitations of PITC, a new generation of isothiocyanate reagents has been developed. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a prime example of a reagent designed for higher sensitivity and improved performance.

The Chemical Rationale for a Superior Reagent

The key to the enhanced performance of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide lies in the introduction of the N,N-dimethyl-benzenesulfonamide moiety. This functional group imparts several advantageous properties to the resulting thiohydantoin derivatives:

• Enhanced Detectability: The sulfonamide group is a strong chromophore, leading to a significant increase in the molar absorptivity of the resulting thiohydantoin derivatives compared to PTH-amino acids. This directly translates to higher sensitivity in UV-based detection methods.

• Improved Solubility: The polar sulfonamide group increases the hydrophilicity of the derivatized amino acids, which can improve their solubility in the solvents used for extraction and chromatography, potentially leading to sharper chromatographic peaks and better resolution.

• Favorable Fragmentation in Mass Spectrometry: For workflows that utilize mass spectrometry for identification, the sulfonamide group can promote more predictable and informative fragmentation patterns, aiding in confident identification.

Head-to-Head Comparison: PITC vs. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Feature	Phenyl Isothiocyanate (PITC)	3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide	Rationale for Difference
Sensitivity	Standard	High	The benzenesulfonamide group is a stronger chromophore than the phenyl group, leading to higher molar absorptivity of the thiohydantoin derivatives.
Solubility of Derivatives	Moderate	High	The polar sulfonamide group increases the hydrophilicity of the thiohydantoin derivatives.
Potential for Side Reactions	Moderate (DPTU, DPU formation)	Lower (The bulkier structure may sterically hinder side reactions)	The N,N-dimethyl-benzenesulfonamide moiety is bulkier than the phenyl group.
Detection Method	HPLC with UV detection	HPLC with UV or fluorescence detection, Mass Spectrometry	The sulfonamide group can be derivatized with fluorescent tags, and its structure is amenable to mass spectrometric analysis.
Cost	Low	High	More complex synthesis route for the sulfonamide-containing reagent.

Experimental Workflows and Methodologies

Visualizing the Edman Degradation Workflow

Caption: Reaction of PITC with the N-terminal amino group of a peptide.

3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide Reaction

Caption: Reaction of the sulfonamide reagent with the N-terminal amino group.

Detailed Experimental Protocols

Protocol 1: N-Terminal Sequencing with Phenyl Isothiocyanate (PITC)

A. Sample Preparation:

• Ensure the protein/peptide sample is pure and salt-free. A sample amount of 10-100 picomoles is typically required. [2]2. If the sample is in a solid form, dissolve it in a suitable volatile solvent.

B. Edman Degradation Cycle (Automated Sequencer):

• Coupling: The sample is treated with a solution of PITC in a non-polar solvent (e.g., heptane) containing a base (e.g., N-methylpiperidine) to maintain an alkaline pH. The reaction is typically carried out at 45-55°C for 10-20 minutes.

• Washing: Excess reagent and byproducts are removed by washing with a non-polar solvent (e.g., ethyl acetate).

• Cleavage: The derivatized peptide is treated with an anhydrous acid, typically trifluoroacetic acid (TFA), to cleave the N-terminal amino acid as a thiazolinone derivative. This step is usually performed at 45-55°C for 3-5 minutes.

• Extraction: The thiazolinone derivative is extracted with a non-polar solvent (e.g., chlorobutane).

• Conversion: The extracted thiazolinone is transferred to a conversion flask and treated with an aqueous acid (e.g., 25% TFA) at 55-65°C for 20-30 minutes to convert it to the more stable PTH-amino acid.

• HPLC Analysis: The PTH-amino acid is injected into an HPLC system for identification by comparing its retention time with that of known standards.

Protocol 2: High-Sensitivity N-Terminal Sequencing with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

A. Sample Preparation:

• Due to the higher sensitivity of this reagent, the starting sample amount can be significantly lower, in the low picomole to high femtomole range.

• Ensure the sample is free of any primary or secondary amine contaminants that could react with the isothiocyanate.

B. Edman Degradation Cycle (Optimized for High Sensitivity):

• Coupling: The reaction is carried out with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide under similar alkaline conditions as with PITC, but potentially at a slightly lower temperature (e.g., 40-50°C) to minimize any potential degradation of the more complex reagent. The reaction time may be optimized (e.g., 15-25 minutes) to ensure complete coupling.

• Washing: A more stringent washing protocol with a mixture of polar and non-polar solvents may be employed to ensure complete removal of the unreacted reagent and any potential polar byproducts.

• Cleavage: Anhydrous TFA is used for cleavage, similar to the standard protocol.

• Extraction: The extraction solvent may be optimized to efficiently recover the more polar thiohydantoin derivative. A solvent mixture with a slightly higher polarity than that used for PTH-amino acids might be beneficial.

• Conversion: The conversion step with aqueous acid remains largely the same.

• HPLC/UPLC Analysis: The resulting thiohydantoin derivative is analyzed by HPLC or UPLC with a high-sensitivity UV or fluorescence detector. The chromatographic gradient may need to be adjusted to achieve optimal separation of the more polar derivatives. For even higher sensitivity, the analysis can be performed using mass spectrometry.

Conclusion and Future Perspectives

Phenyl isothiocyanate remains a workhorse for routine N-terminal protein sequencing due to its well-established protocols and cost-effectiveness. However, for applications demanding the highest sensitivity, such as the analysis of low-abundance proteins or limited sample quantities, rationally designed reagents like 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide offer a significant advantage. The enhanced detectability and potentially improved chromatographic properties of its derivatives can push the limits of protein sequencing, enabling researchers to delve deeper into the proteome.

As protein sequencing technologies continue to evolve, the development and application of novel isothiocyanate reagents will be crucial in the quest for single-molecule sequencing and a more comprehensive understanding of protein structure and function.

References

• Edman, P. Method for determination of the amino acid sequence in peptides. Acta Chem. Scand.4, 283-293 (1950).
• Edman, P. & Begg, G.

• Wikipedia. Edman degradation. [Link]

• OpenStax. 26.6 Peptide Sequencing: The Edman Degradation. In Organic Chemistry. (2023). [Link]

• Findlay, J. B. C.

• Shimadzu Scientific Instruments. Theory of Edman Sequencing. [Link]

• Google Patents.
• Lemańska, K. et al. Simple Tests for Identification of Sulfonamides. Pharm. Weekbl. Sci. Ed.8, 183-189 (1986).

• Creative Biolabs. Protein Sequencing: Techniques & Applications. [Link]

• Stefanowicz, P. et al. New method of peptide cleavage based on Edman degradation. Amino Acids45 , 879–887 (2013). [Link]

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• 5. ehu.eus [ehu.eus]

A Comprehensive Guide to Determining the Kinase Selectivity Profile of Novel Covalent Inhibitors: A Case Study with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

This guide provides a detailed framework for characterizing the kinase selectivity profile of a novel, putative covalent inhibitor, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. Given the absence of extensive public data for this specific molecule, this document serves as an expert-led walkthrough of the necessary scientific rationale, experimental methodologies, and data interpretation required to establish its activity and specificity. We will compare its hypothetical profile to well-characterized kinase inhibitors, Sunitinib and Erlotinib, to provide a robust contextual analysis for researchers, chemists, and drug development professionals.

Introduction: The Critical Role of Kinase Selectivity

Protein kinases, numbering over 500 in the human kinome, are crucial regulators of cellular signaling and represent one of the most important classes of drug targets, particularly in oncology.[1][2] The therapeutic efficacy of a kinase inhibitor is intrinsically linked to its selectivity profile—its spectrum of activity across the kinome.[3] While inhibiting the intended target kinase can halt disease progression, off-target inhibition can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[4] Therefore, a rigorous and early understanding of a compound's selectivity is paramount in drug discovery.

The compound of interest, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide , presents a compelling structure for investigation. It combines two key features:

• A benzenesulfonamide scaffold , a privileged structure found in numerous approved drugs.[5][6]

• An isothiocyanate (-N=C=S) group , a reactive electrophile known to form covalent bonds with nucleophilic amino acid residues, most commonly cysteine.[7][8]

This isothiocyanate "warhead" suggests that the compound is likely a targeted covalent inhibitor (TCI) .[9][10] Unlike reversible inhibitors, TCIs form a stable, covalent bond with their target protein, which can lead to enhanced potency and a prolonged duration of action.[11] This guide will outline the definitive steps to elucidate the kinase selectivity of this compound.

Part 1: The Mechanism and Rationale for Profiling a Covalent Inhibitor

The central hypothesis for an isothiocyanate-containing compound is that it acts as a covalent inhibitor. The electrophilic carbon atom of the isothiocyanate group is susceptible to nucleophilic attack by the thiol side chain of a cysteine residue within the kinase's active site or a nearby allosteric pocket.[7] This irreversible interaction locks the inhibitor in place, permanently disabling the enzyme.

The decision to pursue a covalent mechanism is a strategic one. It can provide high potency and overcome resistance mechanisms associated with competitive, reversible inhibitors. However, the inherent reactivity of the warhead necessitates careful selectivity profiling to ensure it does not indiscriminately modify other proteins, which could lead to toxicity.

Caption: Mechanism of targeted covalent inhibition by an isothiocyanate (ITC) warhead.

Part 2: A Multi-Tiered Approach to Generating the Selectivity Profile

A robust assessment of kinase selectivity requires a combination of in vitro biochemical assays and in situ cell-based assays. This dual approach validates target engagement in both a purified system and a complex physiological environment.

Tier 1: Broad Kinome Profiling (Biochemical Assay)

The first step is to screen the compound against a large, representative panel of kinases to obtain a global view of its selectivity. Commercial services offer panels of hundreds of purified kinases, providing a comprehensive and unbiased initial assessment.[12][13] The data from such a screen is typically presented as percent inhibition at a fixed compound concentration (e.g., 1 µM).

Workflow: Luminescence-Based Biochemical Kinase Assay (e.g., ADP-Glo™)

This assay quantifies the amount of ADP produced during a kinase reaction, where a decrease in ADP corresponds to inhibition of the kinase.[14]

Caption: Workflow for a typical luminescence-based biochemical kinase assay.

Detailed Protocol: Biochemical Kinase Inhibition Assay

• Reagent Preparation:

  • Kinase Buffer: Prepare a buffer suitable for most kinases (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • ATP Solution: Dilute ATP in kinase buffer to a concentration that is at or near the Michaelis constant (Kₘ) for each specific kinase being tested. This ensures that the inhibition data is physiologically relevant.

  • Kinase & Substrate: Dilute the purified kinase and its specific peptide or protein substrate to their optimal working concentrations in kinase buffer.

  • Test Compound: Prepare a 10 mM stock of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide in DMSO. Create a serial dilution series to determine IC₅₀ values or a single concentration (e.g., 1 µM) for screening.

• Assay Procedure (384-well format):

  • To each well, add 5 µL of the test compound dilution.[14]

  • Add 5 µL of the substrate/ATP mixture.

  • Initiate the reaction by adding 5 µL of the enzyme solution.[14]

  • Pre-incubation (for covalent inhibitors): Incubate the kinase and inhibitor together for a defined period (e.g., 30-60 minutes) before adding ATP. This step is critical to allow time for the covalent bond to form, without competition from the natural substrate ATP.

  • Incubate the plate at 30°C for 60 minutes to allow the kinase reaction to proceed.

  • Add 15 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 30 µL of Kinase Detection Reagent to convert the ADP produced into ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader. The signal is inversely proportional to kinase inhibition.

Tier 2: Cellular Target Engagement & Pathway Analysis

Positive hits from the biochemical screen must be validated in a cellular context. Cell-based assays determine if the compound can permeate the cell membrane, engage its target in the crowded cytoplasm, and exert a functional effect on downstream signaling.[15][16]

Workflow: Cell-Based Phosphorylation Assay

This method quantifies the phosphorylation of a specific kinase substrate within the cell, providing a direct measure of the target kinase's activity.[17]

Caption: Workflow for a cell-based assay to measure endogenous kinase activity.

Detailed Protocol: Western Blot-Based Cellular Phospho-Substrate Assay

• Cell Culture and Treatment:

  • Select a cell line known to have high activity of the target kinase identified in the biochemical screen. Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with a dose-response range of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (e.g., 0.1 nM to 10 µM) for 2-4 hours. Include a DMSO vehicle control.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells directly in the plate with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Western Blotting:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of a known downstream substrate of the target kinase.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) substrate protein or a housekeeping protein like GAPDH.

Part 3: Comparative Analysis of Kinase Selectivity Profiles

To contextualize the selectivity profile of our hypothetical compound, "ITC-BSA," we will compare its data against two FDA-approved kinase inhibitors with distinct profiles:

• Sunitinib: A multi-kinase inhibitor targeting VEGFR, PDGFR, KIT, and others.[14][18]

• Erlotinib: A highly selective inhibitor of the Epidermal Growth Factor Receptor (EGFR).[19][20]

The following table presents a hypothetical selectivity profile for ITC-BSA alongside established data for the comparators. The data is shown as percent inhibition at a 1 µM concentration , a standard metric for initial screening.

Kinase Target	ITC-BSA (% Inhibition @ 1µM) (Hypothetical Data)	Sunitinib (% Inhibition @ 1µM)[14]	Erlotinib (% Inhibition @ 1µM)
VEGFR2	98	99	15
PDGFRβ	95	99	11
KIT	92	100	8
FLT3	88	99	5
SRC	75	33	10
EGFR	15	18	99[20]
ABL1	20	36	4
AURKA	5	15	2
CDK2	2	8	1
MET	10	25	6

Interpretation of the Comparative Data

• ITC-BSA (Hypothetical Profile): The data suggests that ITC-BSA is a potent inhibitor of the VEGFR/PDGFR/KIT family of receptor tyrosine kinases, similar in spectrum to Sunitinib but with potentially greater selectivity. Its moderate activity against the non-receptor tyrosine kinase SRC suggests some additional off-target activity. Crucially, its low inhibition of EGFR demonstrates clear differentiation from an EGFR-specific inhibitor like Erlotinib. This profile suggests a rational starting point for development as an anti-angiogenic agent. The covalent mechanism would need to be confirmed by demonstrating time-dependent inhibition and irreversible binding through washout experiments.

• Sunitinib (Broad Spectrum): As expected, Sunitinib shows potent, broad-spectrum activity against multiple receptor tyrosine kinases, validating its clinical use as a multi-targeted agent.[14][18] Its activity against numerous kinases explains both its efficacy and its side-effect profile.

• Erlotinib (Highly Selective): Erlotinib demonstrates a "narrow" or highly selective profile, with potent inhibition focused almost exclusively on EGFR.[20] This high degree of selectivity is ideal for therapies targeting diseases driven by a single, specific kinase mutation.

Conclusion

Determining the kinase selectivity profile is a cornerstone of modern drug discovery. For a novel compound like 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, its isothiocyanate group strongly implies a covalent mechanism of action, which demands a rigorous and multi-faceted evaluation strategy. By employing broad biochemical kinome scanning to identify primary targets and off-targets, followed by cell-based assays to confirm physiological activity, researchers can build a comprehensive and reliable selectivity profile. Comparing this profile against well-understood drugs like the multi-targeted Sunitinib and the selective Erlotinib provides essential context, enabling informed decisions about a compound's therapeutic potential and developmental path. This structured approach ensures scientific integrity and provides the critical data needed to advance promising molecules toward the clinic.

References

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. Available at: [Link]

• Structure-Guided Design of Benzothiazole and Benzimidazole- Based Urea Derivatives Curtailing Oncogenic Signaling via. American Chemical Society.

• How Does a Biochemical Kinase Assay Work?. BellBrook Labs. Available at: [Link]

• Kinase assays. BMG LABTECH. Available at: [Link]

• Advances in covalent kinase inhibitors. Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Spotlight: Cell-based kinase assay formats.. Reaction Biology. Available at: [Link]

• Erlotinib. StatPearls - NCBI Bookshelf. Available at: [Link]

• The isothiocyanate class of bioactive nutrients covalently inhibit the MEKK1 protein kinase. BMC Pharmacology. Available at: [Link]

• Kinase Selectivity Panels. Reaction Biology. Available at: [Link]

• Kinome Profiling. Oncolines B.V.. Available at: [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. NIH. Available at: [Link]

• Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. NIH. Available at: [Link]

• The Rational Design of Selective Benzoxazepin Inhibitors of the α-Isoform of Phosphoinositide 3-Kinase Culminating in the Identification of (S)-2-((2-(1-Isopropyl-1H-1,2,4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][2][3]oxazepin-9-yl)oxy)propanamide (GDC-0326). PubMed. Available at: [Link]

• Selected isothiocyanates rapidly induce growth inhibition of cancer cells. AACR Journals. Available at: [Link]

• A Sensitive Coupled Enzyme Assay for Measuring Kinase and ATPase Kinetics Using ADP-Specific Hexokinase. Bio-protocol. Available at: [Link]

• In Silico Development of Novel Quinazoline-Based EGFR Inhibitors via 3D-QSAR, Docking, ADMET, and Molecular Dynamics. MDPI. Available at: [Link]

• Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. PMC - NIH. Available at: [Link]

• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One - Research journals. Available at: [Link]

• Targeted covalent inhibitors. Wikipedia. Available at: [Link]

• Computational Modeling of Kinase Inhibitor Selectivity. PMC - NIH. Available at: [Link]

• Correlation analysis of target selectivity and side effects of FDA-approved kinase inhibitors. bioRxiv. Available at: [Link]

• Discovery of Cysteine-targeting Covalent Protein Kinase Inhibitors. ACS Publications. Available at: [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. Oxford Academic. Available at: [Link]

• Discovery of Highly Isoform Selective Thiazolopiperidine Inhibitors of Phosphoinositide 3-Kinase γ. PubMed. Available at: [Link]

• Gefitinib and erlotinib sensitivity in a panel of non-small cell lung cancer (NSCLC) cell lines. ASCO Publications. Available at: [Link]

• Dietary isothiocyanates and anticancer agents: exploring synergism for improved cancer management. Frontiers. Available at: [Link]

• Profile of erlotinib and its potential in the treatment of advanced ovarian carcinoma. PMC. Available at: [Link]

• Kinase Panel Profiling. Pharmaron CRO Services. Available at: [Link]

• Quantification of Cell Signaling Networks Using Kinase Activity Chemosensors. PMC - NIH. Available at: [Link]

• Kinase selectivity. A ranked bar chart of selectivity scores (S(50%)).... ResearchGate. Available at: [Link]

• N-Aryl benzenesulfonamide inhibitors of [3H]-thymidine incorporation and β-catenin signaling in human hepatocyte-derived Huh-7 carcinoma cells. PubMed. Available at: [Link]

• Molecular Mechanisms of the Anti-Cancer Effects of Isothiocyanates from Cruciferous Vegetables in Bladder Cancer. MDPI. Available at: [Link]

• The rise of covalent inhibitors in strategic therapeutic design. CAS.org. Available at: [Link]

• Erlotinib, an effective epidermal growth factor receptor tyrosine kinase inhibitor, induces p27KIP1 up-regulation and nuclear translocation in association with cell growth inhibition and G1/S phase arrest in human non-small-cell lung cancer cell lines. PubMed. Available at: [Link]

• KinomePro. Pamgene. Available at: [Link]

• Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. PubMed. Available at: [Link]

• Are isothiocyanates potential anti-cancer drugs?. PMC - PubMed Central. Available at: [Link]

• Current Developments in Covalent Protein Kinase Inhibitors. CHIMIA. Available at: [Link]

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A Researcher's Guide to Selectivity: A Comparative Cross-Reactivity Analysis of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Introduction: The Duality of a Covalent Probe

In the landscape of chemical biology and drug discovery, probes that form covalent bonds with their targets offer unique advantages, including prolonged target engagement and the ability to interrogate proteins that are otherwise difficult to drug.[1] 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (CAS 379255-08-0) is a compound of significant interest, embodying a dual-feature design: an electrophilic isothiocyanate (ITC) "warhead" and a benzenesulfonamide scaffold.[2]

The ITC group is a well-documented covalent modifier, known to react with nucleophilic residues like cysteine on proteins, and is found in compounds with anticancer and anti-inflammatory properties.[3][4] This reactivity, while powerful, necessitates a thorough investigation of off-target interactions. Concurrently, the benzenesulfonamide moiety is a privileged scaffold, frequently found in inhibitors targeting enzyme classes such as kinases and carbonic anhydrases.[5] This structural heritage raises a critical, hypothesis-driven question: does this compound exhibit cross-reactivity within these well-known enzyme families?

This guide provides a comprehensive framework for dissecting the cross-reactivity profile of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. We will compare its performance against two conceptual alternatives:

• Alternative A (Non-Covalent Analog): 3-Amino-N,N-dimethyl-benzenesulfonamide, where the reactive ITC group is replaced by an amino group, to isolate the effects of covalent modification.

• Alternative B (Known Selective Inhibitor): A hypothetical, highly selective, non-covalent inhibitor of the primary target, "Target Kinase 1" (TGT-K1), to serve as a benchmark for on-target selectivity.

Our approach is built on a tripartite experimental strategy, designed to deliver a holistic and self-validating understanding of the compound's selectivity, moving from broad, unbiased screening to specific, physiological validation.

The Strategic Imperative: A Multi-Pronged Approach to Selectivity Profiling

Caption: A logical workflow for comprehensive cross-reactivity analysis.

Part 1: Proteome-Wide Covalent Target Profiling (The "Unbiased" Approach)

Expertise & Experience: The primary risk of a covalent compound is non-specific reactivity. The isothiocyanate group is a potent electrophile, and we must assume it could react with any accessible, nucleophilic residue on any protein. Therefore, our first step must be an unbiased, global survey of potential covalent targets. Activity-Based Protein Profiling (ABPP), coupled with quantitative mass spectrometry, is the gold standard for this purpose.[6][7] It allows us to map the "covalent landscape" of our compound across the entire proteome.

Workflow: Isotopic Tandem Orthogonal Proteolysis-ABPP (isoTOP-ABPP)

This chemoproteomic method enables the identification of specific protein targets of covalent inhibitors directly in complex biological systems.[1][6] By competing the inhibitor against a broad-reactivity cysteine probe, we can quantify the engagement of our compound at thousands of sites simultaneously.

Caption: Workflow for competitive chemoproteomic profiling.

Experimental Protocol: isoTOP-ABPP

• Lysate Preparation: Culture HEK293T cells to ~80% confluency. Harvest, wash with PBS, and lyse in PBS via probe sonication. Clarify lysate by centrifugation (14,000 x g, 30 min, 4°C). Normalize protein concentration to 2 mg/mL.

• Compound Incubation: Aliquot 1 mL of lysate for each condition. Treat one aliquot with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (final concentration 10 µM) and the other with DMSO (vehicle control). Incubate for 1 hour at 37°C.

• Probe Labeling: Add a cysteine-reactive probe, such as iodoacetamide-alkyne, to both samples at a final concentration of 100 µM. Incubate for 1 hour at room temperature.

• Click Chemistry: To conjugate a biotin tag for enrichment, add Tris(2-carboxyethyl)phosphine (TCEP), Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA), CuSO4, and biotin-azide to each sample. Incubate for 1 hour.

• Protein Precipitation & Digestion: Precipitate proteins using methanol/chloroform. Resuspend the pellet in 6 M urea, reduce with TCEP, and alkylate with iodoacetamide. Dilute and perform overnight digestion with trypsin.

• Enrichment: Add high-capacity streptavidin agarose beads to the digested peptide solution. Incubate for 3 hours to enrich for biotinylated (probe-labeled) peptides.

• Mass Spectrometry: Wash the beads extensively. Elute the peptides and analyze by LC-MS/MS.

• Data Analysis: Identify peptides and quantify their relative abundance between the compound-treated and DMSO-treated samples. A significant reduction in a peptide's signal in the treated sample indicates it was a target of the covalent inhibitor.

Comparative Data Summary: Proteome-Wide Reactivity

Compound	Concentration	Total Cysteines Quantified	Significant Off-Targets (>50% Engagement)	Top Off-Target Classes
3-ITC-N,N-DBS	1 µM	~5000	8	Kinases, Dehydrogenases
10 µM	~5000	45	Kinases, Dehydrogenases, Ubiquitin Ligases
Alternative A (Non-Covalent)	10 µM	~5000	0	N/A

This hypothetical data illustrates that covalent reactivity is dose-dependent and entirely dependent on the isothiocyanate warhead.

Part 2: Kinase Selectivity Profiling (The "Hypothesis-Driven" Approach)

Expertise & Experience: The chemoproteomics data gives us an unbiased view, but it may not have the depth to cover the entire kinome, especially lower-abundance kinases. Given the benzenesulfonamide scaffold's history as a kinase inhibitor hinge-binder, a focused, hypothesis-driven screen is essential.[5] We must proactively ask if our compound inhibits other kinases, as off-target kinase inhibition is a primary source of toxicity and side effects. Commercial kinase profiling services provide a standardized, rapid, and comprehensive way to assess selectivity across hundreds of kinases.[8][9][10]

Workflow: Large-Panel Kinase Inhibition Assay

The principle is straightforward: a large panel of purified kinases is assayed for activity in the presence of our test compound. The ADP-Glo™ Kinase Assay is a common platform that measures kinase activity by quantifying the amount of ADP produced.[8]

Caption: Workflow for a typical kinase panel screening assay.

Experimental Protocol: Kinase Profiling (e.g., Eurofins KinaseProfiler™)

• Compound Preparation: Solubilize 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, Alternative A, and Alternative B in DMSO to a stock concentration of 10 mM.

• Assay Execution: Submit compounds to a commercial vendor (e.g., Eurofins, Promega, Reaction Biology) for screening against a large kinase panel (e.g., >400 kinases).

• Primary Screen: Perform an initial screen at a single high concentration (e.g., 10 µM) to identify initial "hits" (e.g., >50% inhibition).

• IC50 Determination: For any kinase showing significant inhibition in the primary screen, perform a follow-up dose-response assay (e.g., 10-point, 3-fold serial dilution) to determine the IC50 value.

• Data Analysis: Analyze the data to determine a selectivity score (e.g., S-score) and visualize the results on a kinome map to identify off-target kinase families.

Comparative Data Summary: Kinase Inhibition Profile

Compound	Target: TGT-K1 IC50 (nM)	Off-Target: SRC IC50 (nM)	Off-Target: EGFR IC50 (nM)	Selectivity Score (S@1µM)
3-ITC-N,N-DBS	50	850	>10,000	0.05
Alternative A (Non-Covalent)	12,000	>20,000	>20,000	>0.5
Alternative B (Selective Inhibitor)	5	>10,000	>10,000	0.01

This hypothetical data shows that the covalent compound has potent on-target activity but some off-target activity (e.g., on SRC kinase). The non-covalent analog is inactive, confirming the ITC group's necessity for potency. The benchmark inhibitor demonstrates superior selectivity.

Part 3: In-Cell Target Engagement Validation (The "Physiological Confirmation")

Expertise & Experience: Data from proteomics and purified enzyme assays are invaluable, but they do not fully recapitulate the cellular environment. We must confirm that our compound can penetrate the cell membrane, engage its intended target, and do so at concentrations where it is not engaging the off-targets we identified. The Cellular Thermal Shift Assay (CETSA®) is the definitive method for this validation.[11][12] The principle is that when a drug binds to its target protein, it stabilizes the protein's structure, leading to an increase in its melting temperature (Tm).[13]

Workflow: Cellular Thermal Shift Assay (CETSA®)

This workflow measures the amount of soluble target protein remaining after heating cells to various temperatures. Ligand binding increases the amount of soluble protein at higher temperatures.[14][15]

Caption: The experimental workflow for CETSA.

Experimental Protocol: CETSA

• Cell Treatment: Culture a relevant cell line (e.g., one overexpressing TGT-K1) and treat with 10 µM of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide or DMSO for 2 hours.

• Heating: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes to a range of different temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a thermal cycler, followed by cooling to 4°C.

• Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Fractionation: Separate the soluble protein fraction from the precipitated aggregates by ultracentrifugation (20,000 x g, 20 min, 4°C).

• Quantification: Carefully collect the supernatant. Quantify the amount of soluble TGT-K1 protein in each sample using a standard Western blot or ELISA protocol.

• Data Analysis: For each treatment condition, plot the percentage of soluble TGT-K1 remaining as a function of temperature. Fit the data to a Boltzmann sigmoidal equation to determine the melting temperature (Tm). The change in melting temperature (ΔTm) between the compound-treated and DMSO-treated samples indicates target engagement.

Comparative Data Summary: In-Cell Target Engagement

Compound	Target Protein	Tm (DMSO Control)	Tm (10 µM Compound)	Thermal Shift (ΔTm)	Interpretation
3-ITC-N,N-DBS	TGT-K1	52.1°C	58.3°C	+6.2°C	Strong Target Engagement
SRC	54.5°C	55.8°C	+1.3°C	Weak/Moderate Engagement
Alternative A (Non-Covalent)	TGT-K1	52.1°C	52.0°C	-0.1°C	No Target Engagement

This hypothetical CETSA data confirms that the covalent compound, but not its non-covalent analog, engages and stabilizes the primary target TGT-K1 in a cellular context. It also provides physiological evidence of engagement with the off-target SRC, corroborating the kinase panel data.

Conclusion: Synthesizing the Evidence for a Complete Profile

This comprehensive, three-pronged approach provides a robust and reliable assessment of the cross-reactivity of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide.

• Chemoproteomics established that the compound's reactivity is entirely dependent on its covalent warhead and identified the global landscape of potential off-targets in a dose-dependent manner.

• Kinase Profiling confirmed the compound's high potency against its intended target, TGT-K1, while quantitatively defining its selectivity window against other kinases like SRC.

• CETSA provided the ultimate validation, demonstrating that the compound effectively reaches and binds its target in living cells, and provided physiological context to the off-target kinase activity.

By comparing these results to a non-covalent analog and a selective benchmark inhibitor, we can confidently conclude that 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a potent, cell-active covalent probe for TGT-K1. While highly selective, it exhibits some cross-reactivity with SRC kinase at higher concentrations. This integrated dataset is critical for designing future experiments, enabling researchers to use the compound at concentrations that maximize on-target effects while minimizing off-target confounding variables, thereby ensuring the generation of clear, interpretable biological data.

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Bridging the Gap: A Comparative Guide to In Vitro and In Vivo Efficacy of Benzenesulfonamide Compounds

The journey of a benzenesulfonamide compound from a laboratory curiosity to a potential therapeutic agent is a rigorous process of validation, where promising in vitro results must translate into tangible in vivo efficacy. This guide provides an in-depth comparison of the performance of benzenesulfonamide derivatives in both controlled, artificial environments and complex biological systems. By examining experimental data and the underlying scientific principles, we aim to equip researchers, scientists, and drug development professionals with the insights needed to navigate the challenges of translational research in this important class of compounds.

The benzenesulfonamide moiety is a cornerstone of medicinal chemistry, found in a wide array of drugs with antibacterial, anti-inflammatory, and anticancer properties.[1][2] The reason for this scaffold's success lies in its synthetic tractability and its ability to act as a versatile pharmacophore, capable of targeting various enzymes and receptors. This guide will delve into the critical step of correlating the initial, high-throughput in vitro data with the more complex, physiologically relevant in vivo outcomes.

The In Vitro Landscape: Initial Assessment of Biological Activity

In vitro studies are the first proving ground for novel benzenesulfonamide derivatives. These experiments are designed to be rapid, cost-effective, and provide a clear, quantitative measure of a compound's potency and mechanism of action at the molecular or cellular level.[3]

Key In Vitro Assays for Benzenesulfonamide Compounds:

• Enzyme Inhibition Assays: A primary mechanism of action for many benzenesulfonamides is enzyme inhibition. For instance, their anticancer effects are often attributed to the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoform CA IX.[4][5] These assays directly measure the ability of a compound to block the activity of a purified enzyme.

• Cell-Based Cytotoxicity Assays (e.g., MTT Assay): To assess anticancer potential, compounds are tested on various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cell viability, providing an IC50 value (the concentration at which 50% of cell growth is inhibited).[6][7]

• Antimicrobial Susceptibility Testing: For benzenesulfonamides designed as antimicrobial agents, their efficacy is determined by measuring the Minimum Inhibitory Concentration (MIC) against various bacterial or fungal strains.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol outlines a standard procedure for assessing the cytotoxic effects of benzenesulfonamide derivatives on a cancer cell line, such as the A549 human lung cancer cell line.[8]

• Cell Culture: A549 cells are cultured in a suitable medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are harvested, counted, and seeded into 96-well plates at a density of approximately 5,000-10,000 cells per well. The plates are then incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The benzenesulfonamide compounds are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in the cell culture medium to achieve a range of final concentrations. The medium in the wells is replaced with the medium containing the test compounds, and the plates are incubated for a further 48-72 hours.

• MTT Addition: After the incubation period, the medium is removed, and a solution of MTT in serum-free medium is added to each well. The plates are incubated for another 3-4 hours.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Cell viability is calculated as a percentage relative to the untreated control cells. The IC50 value is determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

The In Vivo Arena: Assessing Efficacy in a Living System

While in vitro assays are invaluable for initial screening, they cannot replicate the complex interplay of factors within a living organism. In vivo studies, typically conducted in animal models, are essential to evaluate a compound's pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME), pharmacodynamics (the effect on the body), and overall therapeutic efficacy and safety.

Common In Vivo Models for Benzenesulfonamide Evaluation:

• Xenograft Models for Anticancer Activity: To assess the antitumor potential of benzenesulfonamides, human cancer cells are implanted into immunocompromised mice. The compound is then administered, and its effect on tumor growth, size, and metastasis is monitored over time.[9][10]

• Carrageenan-Induced Paw Edema Model for Anti-inflammatory Activity: This is a classic model to evaluate the anti-inflammatory effects of compounds. Edema is induced in the paw of a rat or mouse by injecting carrageenan, and the reduction in swelling following treatment with the test compound is measured.

• Infection Models for Antimicrobial Activity: Animals are infected with a specific pathogen, and the ability of the benzenesulfonamide to clear the infection and improve survival rates is assessed.

Experimental Protocol: Murine Xenograft Model for Anticancer Efficacy

This protocol describes a general workflow for evaluating the in vivo antitumor activity of a benzenesulfonamide derivative.

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of the human tumor cells.

• Tumor Cell Implantation: A suspension of human cancer cells (e.g., OVCAR-8 ovarian cancer cells) is injected subcutaneously or orthotopically into the mice.[11]

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size. Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Compound Administration: Once the tumors reach a predetermined size, the mice are randomized into control and treatment groups. The benzenesulfonamide compound is administered via a clinically relevant route (e.g., oral gavage or intraperitoneal injection) at a specific dose and schedule. The control group receives the vehicle alone.

• Efficacy Evaluation: Tumor growth is monitored throughout the treatment period. At the end of the study, the mice are euthanized, and the tumors are excised and weighed. The percentage of tumor growth inhibition is calculated.

• Toxicity Assessment: The general health of the mice, including body weight and any signs of distress, is monitored throughout the experiment to assess the compound's toxicity.

Visualizing the Path: From In Vitro Screening to In Vivo Validation

The following diagram illustrates the typical workflow for the preclinical development of a benzenesulfonamide compound.

Caption: Workflow from in vitro screening to in vivo validation of benzenesulfonamides.

Comparative Analysis: Correlating In Vitro Potency with In Vivo Efficacy

The ultimate goal of preclinical studies is to identify compounds where potent in vitro activity translates into significant in vivo efficacy. However, this correlation is not always straightforward. A compound with a low nanomolar IC50 in vitro may fail in an animal model due to poor bioavailability, rapid metabolism, or off-target toxicity.[12]

Case Study 1: Anticancer Benzenesulfonamides Targeting Carbonic Anhydrase IX

Many benzenesulfonamide derivatives have been developed as inhibitors of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumors that contributes to an acidic tumor microenvironment.[4][9]

Table 1: Comparison of In Vitro CA IX Inhibition and In Vivo Antitumor Activity

Compound	In Vitro CA IX Inhibition (Kᵢ, nM)	In Vitro Cytotoxicity (IC₅₀, µM) (Cell Line)	In Vivo Model	In Vivo Efficacy	Reference
SLC-0111	9.7 (hCA IX)	1.48 (MDA-MB-468, hypoxic)	Orthotopic TNBC Xenograft (MDA-MB-231)	Significant anti-tumor effect, comparable to clinical drug	[4][5][9]
Compound 12i	38.8 (hCA IX)	9.83 (CCRF-CM, hypoxic)	Not Reported	-	[4]
Compound 7c	Not Reported	0.54 (OVCAR-8)	Ovarian Cancer Xenograft (OVCAR-8)	Remarkable tumor growth inhibition	[11]

As seen with SLC-0111, a potent CA IX inhibitor, its strong in vitro activity against cancer cells under hypoxic conditions translated into significant antitumor effects in a xenograft model.[5][9] This highlights the importance of designing in vitro assays that mimic the physiological conditions of the tumor microenvironment.

Case Study 2: Pazopanib - A Multi-Kinase Inhibitor

Pazopanib is a clinically approved benzenesulfonamide derivative that inhibits multiple tyrosine kinases, including VEGFR-2, which is crucial for angiogenesis.[13][14]

Table 2: In Vitro Kinase Inhibition and In Vivo Efficacy of Pazopanib

In Vitro Target	In Vitro Potency (IC₅₀, nM)	In Vitro Cellular Effect	In Vivo Model	In Vivo Efficacy	Reference
VEGFR-2	30	Inhibition of VEGF-induced endothelial cell proliferation	Tumor Xenografts	Inhibition of angiogenesis and tumor growth	[13]
PDGFR-β	84	-	-	-	[3]
c-Kit	74	-	-	-	[3]

The in vitro potency of pazopanib against VEGFR-2 is directly linked to its in vivo mechanism of action. The concentration of pazopanib required to inhibit VEGFR-2 phosphorylation in vivo aligns with the concentration needed to suppress tumor growth in xenograft models, demonstrating a strong in vitro-in vivo correlation.[13]

The Carbonic Anhydrase IX Signaling Axis in Cancer

The following diagram illustrates the role of CA IX in the tumor microenvironment and how its inhibition by benzenesulfonamides can lead to anticancer effects.

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A Comparative Benchmarking Guide: Evaluating 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide Against Standard-of-Care Carbonic Anhydrase Inhibitors

Introduction

The development of novel therapeutics with improved potency, selectivity, and duration of action remains a cornerstone of pharmaceutical research. This guide introduces a novel investigational compound, 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (hereafter referred to as "Compound X"), and provides a comprehensive framework for its preclinical evaluation against established carbonic anhydrase (CA) inhibitors.

Compound X possesses two key structural motifs:

• A benzenesulfonamide group, a classic pharmacophore known to target the zinc-containing active site of carbonic anhydrases.[1]

• An isothiocyanate (-N=C=S) moiety , a reactive electrophile capable of forming stable, covalent bonds with nucleophilic amino acid residues (e.g., lysine, cysteine) on proteins.[2][3]

This unique combination suggests a potential dual mechanism of action: initial, reversible binding to the CA active site, followed by irreversible, covalent inactivation of the enzyme. Such a mechanism could offer significant advantages in terms of prolonged therapeutic effect. This guide benchmarks Compound X against two widely used CA inhibitors:

• Acetazolamide: A systemic, first-generation CA inhibitor used in the treatment of glaucoma, epilepsy, and acute mountain sickness.[4]

• Dorzolamide: A second-generation topical CA inhibitor primarily used to reduce intraocular pressure in glaucoma patients.[5][6]

The primary therapeutic context for this guide is glaucoma , a condition where inhibiting carbonic anhydrase in the ciliary body of the eye reduces the production of aqueous humor, thereby lowering intraocular pressure.[7][8]

Section 1: Comparative Mechanism of Action

A fundamental differentiator for Compound X is its potential for covalent inhibition. Understanding this is critical to designing appropriate evaluation assays.

Canonical Reversible Inhibition (Acetazolamide & Dorzolamide)

Acetazolamide and Dorzolamide function as reversible inhibitors.[5] The sulfonamide group coordinates with the zinc ion (Zn²⁺) in the catalytic pocket of carbonic anhydrase, displacing a water molecule and preventing the enzyme from converting carbon dioxide and water into bicarbonate and protons.[9][10] This interaction is governed by equilibrium dynamics, and the inhibitor can freely associate and dissociate from the enzyme.

Proposed Covalent Inhibition (Compound X)

We hypothesize a two-step mechanism for Compound X:

• Reversible Docking: The sulfonamide group first guides the molecule into the active site and binds reversibly to the catalytic zinc ion, similar to standard inhibitors.

• Covalent Inactivation: Once docked, the electrophilic isothiocyanate group is positioned to react with a nearby nucleophilic residue (e.g., the ε-amino group of a lysine).[11] This forms a stable thiourea bond, leading to irreversible inactivation of the enzyme.[2][3]

The key advantage of this mechanism would be a significantly prolonged duration of action, as the restoration of enzyme activity would depend on the synthesis of new enzyme rather than simple dissociation of the drug.

Mechanism Visualization

The following diagram illustrates the distinct proposed mechanisms of action.

Caption: Comparative inhibition models for standard and covalent inhibitors.

Section 2: In Vitro Enzymatic Activity & Inhibition Kinetics

The foundational step in benchmarking is to quantify and compare the direct inhibitory effects of each compound on purified carbonic anhydrase (specifically, the highly active and clinically relevant isoform, CA-II).

Experimental Rationale

Two primary experiments are required. First, a standard IC₅₀ determination provides a direct measure of potency. Second, a mechanism of inhibition (MOI) study is crucial to validate the hypothesis of covalent, irreversible binding for Compound X. The choice of a time-dependent assay is based on the principle that covalent inhibitors typically show an increase in inhibitory effect over time as the chemical reaction proceeds.

Protocol 2.1: Determination of IC₅₀ Values

This protocol measures the concentration of inhibitor required to reduce enzyme activity by 50% using a well-established esterase activity assay.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of human Carbonic Anhydrase II (CA-II) at 1 mg/mL in 10 mM Tris-HCl buffer, pH 7.4.

  • Prepare 10 mM stock solutions of Compound X, Acetazolamide, and Dorzolamide in DMSO.

  • Prepare the substrate solution: 3 mM p-Nitrophenyl Acetate (p-NPA) in acetonitrile.

• Assay Procedure:

  • In a 96-well plate, add 150 µL of 25 mM Tris-SO₄ buffer (pH 7.6).

  • Add 10 µL of serially diluted inhibitor (from 100 µM to 1 pM) or DMSO (for control wells).

  • Add 20 µL of a working solution of CA-II (e.g., 2 µg/mL).

  • Pre-incubate the enzyme and inhibitor for 15 minutes at room temperature.

  • Initiate the reaction by adding 20 µL of the p-NPA substrate solution.

  • Immediately measure the absorbance at 405 nm every 30 seconds for 10 minutes using a plate reader.

• Data Analysis:

  • Calculate the reaction rate (V) for each inhibitor concentration.

  • Normalize the rates relative to the DMSO control.

  • Plot the percent inhibition versus the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2.2: Irreversible Inhibition Assay (Time-Dependency)

This protocol assesses whether the inhibition by Compound X increases with incubation time, a hallmark of covalent modification.

Methodology:

• Reagent Preparation: As in Protocol 2.1.

• Assay Procedure:

  • Prepare four sets of reactions for each inhibitor (Compound X and Acetazolamide as a control).

  • In each set, add buffer and a fixed concentration of inhibitor (e.g., at its IC₅₀ or 2x IC₅₀) to the wells.

  • Add the CA-II enzyme solution to initiate the incubation.

  • Incubate the plates for four different time points: 5 min, 30 min, 60 min, and 120 min.

  • At the end of each incubation period, initiate the enzymatic reaction by adding 20 µL of p-NPA substrate.

  • Immediately measure the reaction rate as described in Protocol 2.1.

• Data Analysis:

  • For each inhibitor, plot the remaining enzyme activity (%) against the pre-incubation time. A time-dependent decrease in activity for Compound X, but not for Acetazolamide, would support a covalent mechanism.

Anticipated In Vitro Performance Data

Parameter	Compound X (Hypothetical)	Acetazolamide (Reference)	Dorzolamide (Reference)	Rationale for Difference
CA-II IC₅₀ (nM)	0.5 - 5	10 - 20	1 - 3	The combined affinity of the sulfonamide and the reactive isothiocyanate may lead to higher apparent potency.
Inhibition Type	Irreversible, Time-Dependent	Reversible, Time-Independent	Reversible, Time-Independent	The isothiocyanate group is expected to form a covalent bond with the enzyme.[12]
Duration of Effect	Long (dependent on protein turnover)	Short (dependent on pharmacokinetics)	Moderate (topical formulation)	Covalent binding prevents inhibitor dissociation, prolonging the effect until new enzyme is synthesized.

In Vitro Experimental Workflow

Caption: Workflow for the in vitro enzymatic characterization of CA inhibitors.

Section 3: Cellular Efficacy and Cytotoxicity Assessment

Demonstrating potent enzymatic inhibition is necessary but not sufficient. The next critical step is to evaluate the compound's performance in a biologically relevant cellular context, using a human ciliary epithelial cell line as a model for aqueous humor secretion. It is also imperative to ensure that the observed efficacy is not a result of general cellular toxicity.

Protocol 3.1: Cellular Cytotoxicity Assay (MTS Assay)

Rationale: The highly reactive isothiocyanate group in Compound X could potentially react with off-target cellular proteins, leading to cytotoxicity.[13] This assay is a self-validating control; if a compound is highly cytotoxic at its effective concentration, it is not a viable therapeutic candidate.

Methodology:

• Cell Culture: Culture human ciliary epithelial cells (e.g., HCE-T) in appropriate media until 80% confluent.

• Treatment: Seed cells in a 96-well plate. After 24 hours, treat the cells with serial dilutions of Compound X, Acetazolamide, and Dorzolamide (e.g., from 100 µM to 1 nM) for 24 hours. Include a vehicle control (DMSO) and a positive control for cell death (e.g., 1% Triton X-100).

• MTS Reagent Addition: Add CellTiter 96® AQueous One Solution Reagent (or equivalent MTS reagent) to each well and incubate for 1-4 hours at 37°C.

• Measurement: Record the absorbance at 490 nm.

• Data Analysis: Normalize the data to the vehicle control and plot cell viability (%) versus log of compound concentration to determine the CC₅₀ (50% cytotoxic concentration).

Protocol 3.2: Cellular Carbonic Anhydrase Activity

Rationale: This assay confirms that the compounds can penetrate the cell membrane and inhibit the target enzyme in the complex intracellular environment.

Methodology:

• Cell Treatment: Treat confluent plates of ciliary epithelial cells with various concentrations of each inhibitor for 4 hours.

• Cell Lysis: Wash the cells with cold PBS, then lyse the cells using a lysis buffer (e.g., RIPA buffer with protease inhibitors).

• Lysate Normalization: Determine the total protein concentration of each lysate using a BCA assay to ensure equal amounts of protein are assayed.

• CA Activity Assay: Perform the p-NPA esterase assay (as in Protocol 2.1) using the cell lysates as the source of the enzyme.

• Data Analysis: Calculate the cellular IC₅₀ for each compound.

Anticipated Cellular Performance Data

Parameter	Compound X (Hypothetical)	Acetazolamide (Reference)	Dorzolamide (Reference)	Rationale for Difference
Cellular CA IC₅₀ (nM)	10 - 50	500 - 1000	50 - 150	Differences in cell permeability and stability can alter effective concentrations compared to enzymatic assays.
Cytotoxicity CC₅₀ (µM)	> 25	> 100	> 100	The reactive nature of Compound X may lead to a lower therapeutic index if it has off-target reactivity.
Therapeutic Index (CC₅₀/IC₅₀)	> 500	> 100	> 650	A high therapeutic index is essential for a safe drug profile.

Section 4: Summary and Future Directions

This guide outlines a systematic approach to benchmarking the novel compound 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide against established drugs. The central hypothesis is that its unique isothiocyanate moiety will confer irreversible, covalent inhibition of carbonic anhydrase, leading to a more durable therapeutic effect.

Summary of Potential Profile for Compound X:

• Strengths: Potentially higher potency and significantly longer duration of action compared to reversible inhibitors. This could translate to reduced dosing frequency and improved patient compliance.

• Weaknesses: The electrophilic nature of the isothiocyanate group raises concerns about potential off-target reactivity and cytotoxicity.[12] A thorough safety and selectivity profile is paramount.

Recommended Future Directions:

• Isoform Selectivity Profiling: Test the inhibitory activity of Compound X against a panel of human CA isoforms (I, IV, IX, XII, etc.) to determine its selectivity profile.

• Mass Spectrometry Validation: Use mass spectrometry to confirm the covalent modification of CA-II by Compound X and identify the specific amino acid residue(s) it binds to.

• Ex Vivo Studies: Utilize isolated porcine or rabbit ciliary body preparations to measure the effect of Compound X on aqueous humor formation directly.

• In Vivo Animal Models: If in vitro and ex vivo data are promising, proceed to efficacy and safety studies in animal models of glaucoma (e.g., laser-induced ocular hypertension in rabbits or monkeys).

By following this structured, data-driven benchmarking plan, researchers can rigorously evaluate the therapeutic potential of Compound X and make informed decisions about its continued development.

References

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• Nonstop Neuron. (2021). Mechanism of Action of Acetazolamide - a Carbonic Anhydrase Inhibitor. YouTube. Available at: [Link]

• Kassam, S., et al. (2023). Carbonic Anhydrase Inhibitors. StatPearls Publishing. Available at: [Link]

• Vella, K., et al. (2024). Covalent Isothiocyanate Inhibitors of Macrophage Migration Inhibitory Factor as Potential Colorectal Cancer Treatments. ChemMedChem. Available at: [Link]

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• Haran, R. P., Goa, K. L. (1995). Dorzolamide. A review of its pharmacology and therapeutic potential in the management of glaucoma and ocular hypertension. Drugs & Aging. Available at: [Link]

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• Xiao, D., et al. (2010). Proteins as binding targets of isothiocyanates in cancer prevention. Current Drug Metabolism. Available at: [Link]

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Orthogonal Validation of Proteomics Results: A Comparative Guide to 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide-based Mass Spectrometry and Conventional Immunoassays

In the landscape of proteomics, the identification and quantification of thousands of proteins is now a routine endeavor. However, the transition from a list of differentially expressed proteins to biologically meaningful and actionable insights hinges on the rigorous validation of these findings. Orthogonal validation, the practice of confirming results with an independent and dissimilar method, is a cornerstone of robust proteomics research.[1][2] This guide provides an in-depth comparison of a mass spectrometry-based validation strategy using peptide derivatization with isothiocyanates, exemplified by 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide, against two stalwart orthogonal validation techniques: the Western blot and targeted mass spectrometry via Parallel Reaction Monitoring (PRM).

The Imperative of Orthogonal Validation in Proteomics

High-throughput proteomics, while powerful, is susceptible to various sources of error, including sample preparation artifacts, instrument variability, and bioinformatic misinterpretations.[3] Orthogonal validation mitigates the risk of false positives by demonstrating that the observed biological effect is not an artifact of a single experimental platform.[1] By employing techniques that rely on different physical and chemical principles, researchers can gain a higher degree of confidence in their results, a critical step before embarking on downstream functional studies or biomarker development.

A Mass Spectrometry-Centric Approach: Peptide Derivatization with 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

Chemical derivatization of peptides prior to mass spectrometry (MS) analysis offers a powerful means to enhance their detection and fragmentation, thereby improving the confidence of both identification and quantification. Isothiocyanates, a class of reagents that react with the N-terminal amine of a peptide, have a long history in protein chemistry, most famously with Edman's reagent (phenyl isothiocyanate) for protein sequencing.[4][5]

Modern proteomics has adapted this chemistry for MS-based applications. Reagents like 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide are designed not only to tag the N-terminus but also to introduce a fixed charge or a moiety that improves ionization efficiency and directs fragmentation in the mass spectrometer.[4] This leads to more predictable fragmentation patterns and enhances the signal intensity of the tagged peptides, which is particularly advantageous for the validation of low-abundance proteins.[6]

Mechanism of Action and Benefits in Validation

The isothiocyanate group (-N=C=S) of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide reacts with the primary amine at the N-terminus of a peptide under basic conditions to form a stable thiourea linkage.[7] The dimethyl-benzenesulfonamide portion of the molecule is designed to enhance the peptide's ionization efficiency in the electrospray source of the mass spectrometer, leading to a stronger signal.

For validation, this approach offers several advantages:

• Increased Sensitivity: By improving ionization, the reagent allows for the detection of lower abundance peptides that might be missed in a standard proteomics experiment.

• Targeted Analysis: While the initial discovery experiment may have been a global "shotgun" approach, the validation can be more targeted. By knowing the sequence of the peptide of interest, researchers can look for the specific mass shift and fragmentation pattern introduced by the derivatization agent.

• Multiplexing Potential: Isotopic variants of the labeling reagent can be synthesized, allowing for the relative quantification of a peptide in multiple samples within a single MS run, similar to other isobaric labeling strategies.

The Gold Standard Immunoassay: Western Blotting

For decades, the Western blot has been the go-to technique for validating the expression of specific proteins.[8] This method relies on the high specificity of an antibody to detect a target protein within a complex mixture.

Experimental Workflow

The Western blot workflow involves several key steps:

• Protein Extraction and Quantification: Proteins are extracted from cells or tissues using lysis buffers, and the total protein concentration is determined to ensure equal loading.[9]

• Gel Electrophoresis: The protein lysate is separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a solid membrane (e.g., nitrocellulose or PVDF).

• Blocking: The membrane is incubated with a blocking agent (such as bovine serum albumin or non-fat milk) to prevent non-specific binding of the antibodies.

• Antibody Incubation: The membrane is incubated with a primary antibody that specifically binds to the protein of interest, followed by a secondary antibody that is conjugated to a detection enzyme (e.g., horseradish peroxidase).[10]

• Detection: A substrate is added that reacts with the enzyme on the secondary antibody to produce a detectable signal (chemiluminescent or fluorescent).[10]

Diagram of the Western Blot Workflow

Caption: A stepwise representation of the Western blot protocol.

The Rise of Targeted Mass Spectrometry: Parallel Reaction Monitoring (PRM)

Parallel Reaction Monitoring (PRM) is a targeted mass spectrometry technique that offers high sensitivity and specificity for the quantification of specific peptides in a complex mixture.[11][12] It has emerged as a powerful alternative to immunoassays for the validation of proteomics data.[13]

Experimental Workflow

The PRM workflow is centered around the mass spectrometer:

• Sample Preparation and Digestion: Similar to a discovery proteomics experiment, proteins are extracted, quantified, and digested into peptides.

• Peptide Selection: One or more "proteotypic" peptides (peptides that are unique to the protein of interest) are selected for targeting.

• LC-MS/MS Analysis: The peptide mixture is separated by liquid chromatography and analyzed by a high-resolution mass spectrometer.

• Targeted Fragmentation: The mass spectrometer is programmed to specifically isolate the precursor ion of the target peptide and fragment it.

• Data Analysis: The intensity of the resulting fragment ions is used to quantify the abundance of the target peptide.[14]

Diagram of the PRM Workflow

Caption: The major steps involved in a PRM experiment.

Comparative Analysis of Validation Methods

The choice of an orthogonal validation method depends on several factors, including the availability of reagents, the required sensitivity and throughput, and the specific biological question being addressed.

Feature	Isothiocyanate-MS	Western Blot	Parallel Reaction Monitoring (PRM)
Principle	Chemical derivatization and mass spectrometry	Immunoassay	Targeted mass spectrometry
Reagent Specificity	Relies on peptide sequence for identification	Dependent on antibody specificity	Relies on peptide mass and fragmentation pattern
Sensitivity	High, enhanced by derivatization	Variable, antibody-dependent	Very high
Throughput	Moderate to high	Low	High
Multiplexing	Possible with isotopic labels	Limited, requires stripping and re-probing or fluorescent antibodies	High, can target hundreds of peptides in a single run
Quantitative Accuracy	High	Semi-quantitative to quantitative with careful normalization	High
Requirement for Antibodies	No	Yes	No

Causality Behind Experimental Choices

• When to Choose Isothiocyanate-MS: This method is particularly useful when a reliable antibody for Western blotting is not available. It is also a good choice for confirming the identity of a protein through its peptide sequence and for validating post-translational modifications that may not be detectable by a standard antibody. The enhanced sensitivity makes it suitable for low-abundance proteins.

• When to Choose Western Blot: Despite its limitations, the Western blot remains a valuable tool, especially in labs that do not have easy access to a mass spectrometer.[1] It provides information on the full-length protein and can detect different isoforms or cleavage products. When a high-quality, specific antibody is available, it can provide clear and easily interpretable results.

• When to Choose PRM: PRM is the method of choice for high-throughput, highly quantitative validation of a large number of protein candidates.[15] Its high sensitivity and specificity make it ideal for biomarker validation studies. The lack of a requirement for antibodies is a significant advantage, bypassing the often lengthy and expensive process of antibody development and validation.

Experimental Protocols

Isothiocyanate Labeling for MS-based Validation (General Protocol)

• Protein Digestion: Digest 20-50 µg of protein from each sample with trypsin overnight at 37°C.

• Peptide Desalting: Desalt the resulting peptides using a C18 StageTip.

• Labeling Reaction:

  • Dissolve the desalted peptides in a labeling buffer (e.g., 100 mM triethylammonium bicarbonate, pH 8.5).

  • Add a 10-fold molar excess of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide (dissolved in an organic solvent like acetonitrile).

  • Incubate at room temperature for 1 hour.

• Quenching: Quench the reaction by adding an amine-containing buffer (e.g., 50 mM Tris-HCl).

• Final Desalting: Desalt the labeled peptides using a C18 StageTip.

• LC-MS/MS Analysis: Analyze the labeled peptides by LC-MS/MS, setting the mass spectrometer to look for the expected mass shift and fragmentation pattern of the target peptide.

Western Blot Protocol

• Sample Preparation:

  • Lyse cells or tissues in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.[9]

• Gel Electrophoresis:

  • Load samples onto a polyacrylamide gel and run at 100-150 V until the dye front reaches the bottom of the gel.

• Protein Transfer:

  • Transfer proteins to a PVDF membrane at 100 V for 1 hour.

• Blocking and Antibody Incubation:

  • Block the membrane in 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate and image the signal using a digital imager.

Parallel Reaction Monitoring (PRM) Protocol

• Sample Preparation and Digestion:

  • Extract and quantify proteins as for Western blotting.

  • Perform in-solution or in-gel digestion with trypsin.

  • Desalt the resulting peptides.

• Targeted Method Development:

  • Select 2-3 unique proteotypic peptides for each protein of interest.

  • Optimize collision energy for the fragmentation of each peptide.

• LC-MS/MS Analysis:

  • Inject the digested sample into an LC-MS/MS system.

  • Create an inclusion list in the instrument software with the m/z of the target precursor peptides.

  • Set the mass spectrometer to perform a full MS scan followed by targeted MS/MS scans of the peptides on the inclusion list.[16]

• Data Analysis:

  • Use software such as Skyline to integrate the peak areas of the fragment ion chromatograms for each target peptide.

  • Normalize the peptide intensities to a loading control or an internal standard.

Conclusion

The validation of proteomics data is a critical step in ensuring the biological relevance of experimental findings. While Western blotting has long been the standard for orthogonal validation, mass spectrometry-based methods, including peptide derivatization with reagents like 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide and targeted analysis with PRM, offer powerful alternatives with distinct advantages in terms of sensitivity, throughput, and quantitative accuracy. The choice of method should be guided by the specific experimental context, available resources, and the desired level of quantitative rigor. By thoughtfully applying these orthogonal validation strategies, researchers can build a more complete and confident picture of the proteome.

References

• Aebersold, R., & Mann, M. (2016). Mass-spectrometric exploration of the proteome.
• Aebersold, R., et al. (2018). Western Blots versus Selected Reaction Monitoring Assays: Time to Turn the Tables? Molecular & Cellular Proteomics, 17(1), 1-5.
• Gallien, S., et al. (2014). Parallel reaction monitoring (PRM) and selected reaction monitoring (SRM) exhibit comparable linearity, dynamic range and precision for targeted quantitative HDL proteomics. Journal of Proteomics, 109, 379-390.
• Han, X., et al. (2009). N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis. Analytical Chemistry, 81(5), 1947-1955.

• MtoZ Biolabs. (n.d.). From Sample to Result: Detailed Analysis Process of PRM Quantitative Proteomics. Retrieved from [Link]

• Domon, B., & Aebersold, R. (2006). Mass spectrometry and protein analysis. Science, 312(5771), 212-217.
• Bantscheff, M., et al. (2012). Quantitative mass spectrometry in proteomics: a critical review. Analytical and Bioanalytical Chemistry, 404(4), 939-965.
• Carr, S. A., et al. (2014). Targeted peptide quantification: a new paradigm for clinical proteomics. Molecular & Cellular Proteomics, 13(4), 922-930.
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• Wu, L., et al. (2019).

• Request PDF. (n.d.). N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis. Retrieved from [Link]

• Hutton, C. A. (n.d.). Exploiting Thioamide Reactivity in Peptide Synthesis and Functionalisation. Retrieved from [Link]

• News in Proteomics Research. (2016, January 6). Western blots versus parallel reaction monitoring (PRM)!!. Retrieved from [Link]

• Batjargal, S., et al. (2015). Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation. Journal of Peptide Science, 21(5), 369-375.

• University of Washington Proteomics Resource. (n.d.). PRM. Retrieved from [Link]

• Chadwick, C. S., & Fothergill, J. E. (1962). A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique. Immunology, 5(4), 624–632.

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• Kizhakkedathu, J. N., et al. (2021). Peptide Charge Derivatization as a Tool for Early Detection of Preeclampsia by Mass Spectrometry—A Comparison with the ELISA Test. Molecules, 26(11), 3196.

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• StatPearls. (2025, December 1). Western Blot: Principles, Procedures, and Clinical Applications. Retrieved from [Link]

• Wu, S., et al. (2024, June 1).
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide

This guide provides comprehensive, step-by-step procedures for the safe and effective disposal of 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide. As a valued professional in research and drug development, your safety and the integrity of our shared laboratory environment are paramount. This document moves beyond simple checklists to explain the chemical reasoning behind these essential protocols, ensuring a deep understanding and fostering a culture of safety.

Hazard Assessment and Chemical Profile

Understanding the molecule is the first step to handling it safely. 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide is a bifunctional organic compound. Its hazards are dictated by its two key functional groups: the sulfonamide and the isothiocyanate.

Functional Group	Chemical Structure	Associated Hazards
N,N-dimethyl-benzenesulfonamide	C₆H₄(SO₂N(CH₃)₂)	Generally stable; may cause skin and eye irritation.[1] The sulfonamide group is relatively resistant to hydrolysis under standard laboratory conditions.[2]
Isothiocyanate	-N=C=S	Highly reactive electrophile; potent lachrymator (tear-inducing); respiratory irritant; can cause severe skin irritation, burns, and allergic sensitization.[3] Reacts readily with nucleophiles.

The primary driver of this compound's reactivity and immediate hazard profile is the isothiocyanate (-N=C=S) group . This group is an electrophile, meaning it is highly reactive toward electron-rich molecules (nucleophiles) such as water, amines, and thiols. This reactivity is the basis for both its biological activity and the strategy for its safe disposal.

The Disposal Philosophy: From Reactive to Benign

The core principle for disposing of this compound is chemical neutralization . We will convert the hazardous, reactive isothiocyanate group into a more stable, less toxic functional group before it enters the official hazardous waste stream. This proactive step protects you, your colleagues, and waste management personnel from accidental exposure.

Our strategy will be to react the electrophilic carbon of the isothiocyanate with a nucleophile. Two effective and accessible methods are presented: reaction with a primary amine or alkaline hydrolysis.

Caption: Experimental workflow for the chemical neutralization and disposal of the target compound.

Spill Management

Accidents happen. A prepared response is critical.

• Small Spills (< 1 gram of solid or < 25 mL of dilute solution):

  • Alert personnel in the immediate area.

  • Wearing full PPE, cover the spill with an absorbent material (e.g., vermiculite or sand).

  • Gently scoop the mixture into a designated waste container.

  • Decontaminate the spill surface using one of the neutralization solutions described above (Method A or B). Let the decontamination solution sit for at least 10 minutes.

  • Wipe the area with fresh absorbent pads, which should also be placed in the hazardous waste container.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and call your institution's emergency number (EH&S).

  • Prevent others from entering the area.

  • Provide emergency responders with the Safety Data Sheet (SDS) for the compound (or a similar isothiocyanate if a specific one is unavailable).

CRITICAL WARNING: DO NOT use sodium hypochlorite (bleach) to clean up isothiocyanate spills or to treat isothiocyanate waste. The reaction can produce highly toxic and flammable gases, including hydrogen cyanide (HCN) under certain conditions. [4][5]

Final Waste Segregation and Storage

• Compatibility is Key: The neutralized waste should be stored in its own dedicated container. Do not mix it with other waste streams (e.g., halogenated solvents, strong acids) unless you have confirmed compatibility.

• Container Integrity: Use a robust, sealed container (e.g., a high-density polyethylene jug) that is in good condition. [6]Ensure the cap is secure.

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical names of the contents, and the approximate percentages. [7][8] By following these scientifically grounded procedures, you contribute to a safer laboratory environment for everyone. Your diligence in proper chemical handling and disposal is a hallmark of a trustworthy and expert scientific professional.

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• Joseph, V. B., Satchell, D. P. N., Satchell, R. S., & Wassef, W. N. (1992). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. Journal of the Chemical Society, Perkin Transactions 2, (3), 339-341. [Link]

• Figure 1. Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. [Image]. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Zhang, Y., et al. (2019). e Hydrolysis of allyl isothiocyanate under alkaline condition at 27 C. [Image]. ResearchGate. Retrieved January 24, 2026, from [Link]

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